molecular formula C12H13NS B4466523 2,3,8-trimethyl-1H-quinoline-4-thione

2,3,8-trimethyl-1H-quinoline-4-thione

Cat. No.: B4466523
M. Wt: 203.31 g/mol
InChI Key: NQNXLUJYNSTVNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,3,8-Trimethyl-1H-quinoline-4-thione is a synthetic quinoline-based compound offered for research purposes. This molecule features a quinoline core, a privileged scaffold in medicinal chemistry known for its wide spectrum of bioactivities . The specific 4-thione substitution pattern is of significant interest in the design of novel heterocyclic compounds for pharmaceutical development . Quinoline-thione hybrids and analogous structures are frequently investigated for their potential biological activities. Related compounds have demonstrated promising antibacterial properties, with some hybrids showing efficacy against drug-resistant bacterial strains like methicillin-resistant Staphylococcus aureus (MRSA) . Furthermore, structurally similar tricyclic dithioloquinolinethiones have been identified through computational screening to possess pleiotropic activity, including chemoprotective and antitumor effects, and have shown inhibitory potential against various protein kinases such as JAK3 and NPM1-ALK in biochemical assays . The mechanism of action for quinoline derivatives can vary significantly with structural modifications but often involves interactions with enzymes or DNA; for instance, some quinolones are known to inhibit bacterial DNA gyrase , while other quinoline-based molecules act as kinase inhibitors . Researchers can utilize 2,3,8-trimethyl-1H-quinoline-4-thione as a key intermediate or building block for the synthesis of more complex hybrid molecules, or to explore its own intrinsic biological and physicochemical properties. This product is intended for research use only and is not intended for diagnostic or therapeutic purposes.

Properties

IUPAC Name

2,3,8-trimethyl-1H-quinoline-4-thione
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H13NS/c1-7-5-4-6-10-11(7)13-9(3)8(2)12(10)14/h4-6H,1-3H3,(H,13,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NQNXLUJYNSTVNB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C2C(=CC=C1)C(=S)C(=C(N2)C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H13NS
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

203.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem
Foundational & Exploratory

biological activity of 2,3,8-trimethyl-1H-quinoline-4-thione derivatives

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Biological Activity of 2,3,8-Trimethyl-1H-quinoline-4-thione Derivatives

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a vast array of pharmacologically active compounds.[1][2] While extensive research has focused on various quinoline derivatives, the specific biological activities of 2,3,8-trimethyl-1H-quinoline-4-thione and its related compounds remain a largely unexplored frontier. This technical guide synthesizes current knowledge from the broader classes of quinoline-4-thiones, quinoline-thiols, and substituted quinolines to build a predictive framework for the therapeutic potential of this specific molecular scaffold. We provide an in-depth analysis of anticipated antimicrobial, anticancer, and antioxidant activities, complete with validated experimental protocols and insights into potential mechanisms of action and structure-activity relationships. This document serves as a foundational resource to catalyze and guide future research into this promising, yet under-investigated, class of compounds.

Introduction: The Quinoline-4-thione Scaffold

Quinoline, a fused bicyclic heterocycle containing a benzene and a pyridine ring, is fundamental to numerous natural alkaloids and synthetic drugs, prized for its versatile biological activities.[1] The introduction of a thione group at the C4 position creates the quinoline-4-thione core, which exists in a tautomeric equilibrium with its quinoline-4-thiol form. This thione-thiol tautomerism is critical, as the thiol group, in particular, can confer significant biological properties, including potent antioxidant effects and the ability to act as a metal chelator or interact with cysteine residues in proteins.[3][4]

The specific focus of this guide—the 2,3,8-trimethyl substitution pattern—is deliberate. The methyl groups are expected to enhance lipophilicity, potentially improving membrane permeability and cellular uptake. Their positions at C2, C3, and C8 can also introduce steric hindrance that may influence binding selectivity to biological targets and affect the overall metabolic stability of the molecule.

Plausible Synthetic Strategy

While a dedicated synthetic route for 2,3,8-trimethyl-1H-quinoline-4-thione is not extensively documented, a logical and efficient pathway can be extrapolated from established quinoline synthesis methodologies. The most viable approach involves a two-step process: first, the synthesis of the corresponding quinolin-4-one precursor, followed by a thionation reaction.

A well-established method for constructing the quinolin-4-one core is the Gould-Jacobs reaction.[5][6] This would involve the reaction of 2-methylaniline with an appropriately substituted acetoacetate derivative, followed by thermal cyclization. The resulting 2,3,8-trimethyl-1H-quinolin-4-one can then be converted to the target thione using a standard thionating agent such as Lawesson's Reagent or phosphorus pentasulfide (P₄S₁₀).[4]

Synthesis_Workflow start_material 2-Methylaniline + Ethyl 2-methylacetoacetate intermediate1 Enamine Intermediate start_material->intermediate1 cyclization Thermal Cyclization (Gould-Jacobs) intermediate1->cyclization quinolinone 2,3,8-Trimethyl-1H-quinolin-4-one cyclization->quinolinone thionation Thionation (e.g., Lawesson's Reagent) quinolinone->thionation final_product 2,3,8-Trimethyl-1H-quinoline-4-thione thionation->final_product

Caption: Proposed synthetic workflow for 2,3,8-trimethyl-1H-quinoline-4-thione.

Anticipated Biological Activities and Investigative Protocols

Based on the extensive pharmacology of the quinoline class, derivatives of 2,3,8-trimethyl-1H-quinoline-4-thione are predicted to exhibit a range of biological activities. The following sections outline these potentials and provide detailed protocols for their investigation.

Antimicrobial and Antifungal Activity

Quinolone antibiotics, such as ciprofloxacin, are a testament to the antimicrobial power of this scaffold.[5] Their primary mechanism involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, transcription, and cell division.[7] The introduction of a thione group and lipophilic methyl substituents may modulate this activity or introduce new mechanisms. Similarly, quinoline derivatives have shown promise as antifungal agents, with some acting as potential inhibitors of enzymes like dihydroorotate dehydrogenase (DHODH).[8][9]

This protocol, harmonized from CLSI and EUCAST guidelines, is the gold standard for determining the MIC of a compound against aerobic bacteria and fungi.[10]

Causality Behind Choices:

  • Solvent (DMSO): Quinoline derivatives are often poorly soluble in water. DMSO is used as a solvent, but its final concentration is kept below 1% to prevent it from interfering with microbial growth.[10]

  • Media (CAMHB/RPMI-1640): Cation-Adjusted Mueller-Hinton Broth (CAMHB) is the standard for bacteria as it supports the growth of most non-fastidious pathogens and has defined cation concentrations that influence susceptibility results. RPMI-1640 is the standard for fungi.[10]

  • Inoculum Standardization (0.5 McFarland): This ensures a consistent and reproducible starting number of microbial cells (approx. 1.5 x 10⁸ CFU/mL), which is critical for accurate MIC determination.[11]

Step-by-Step Methodology:

  • Preparation of Compound Stock: Accurately weigh the 2,3,8-trimethyl-1H-quinoline-4-thione derivative and dissolve it in 100% DMSO to create a high-concentration stock solution (e.g., 10 mg/mL).

  • Inoculum Preparation:

    • From a fresh agar plate (18-24 hours growth), select 3-5 well-isolated colonies of the test microorganism.

    • Transfer colonies to a tube of sterile saline and adjust the turbidity to match a 0.5 McFarland standard.

    • Dilute this standardized suspension in the appropriate broth (CAMHB for bacteria, RPMI-1640 for fungi) to achieve a final target concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[11]

  • Plate Preparation (96-well plate):

    • Add 100 µL of sterile broth to all wells.

    • Add an additional 100 µL of the compound stock solution (prediluted in broth) to the first column of wells.

    • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and repeating across the plate. Discard 100 µL from the last column.[10]

    • Include a positive control (growth control: broth + inoculum, no compound) and a negative control (sterility control: broth only).

  • Inoculation and Incubation:

    • Add 100 µL of the prepared inoculum to each well (except the sterility control), bringing the final volume to 200 µL.

    • Seal the plates and incubate at 35-37°C for 18-24 hours for bacteria or 24-48 hours for fungi.[11]

  • Reading Results: The MIC is the lowest concentration of the compound that completely inhibits visible growth (turbidity) in the well.[10]

Illustrative Data: Antimicrobial Activity
Compound S. aureus MIC (µg/mL) E. coli MIC (µg/mL) C. albicans MIC (µg/mL)
Derivative A81632
Derivative B43216
Ciprofloxacin10.5N/A
FluconazoleN/AN/A4
Note: This data is for illustrative purposes only.
Anticancer Activity

Quinoline derivatives are a rich source of anticancer agents, acting through diverse mechanisms including the inhibition of tubulin polymerization, disruption of cell cycle progression, and induction of apoptosis.[1][12][13][14] The 2,3,8-trimethyl-1H-quinoline-4-thione scaffold could potentially interfere with key signaling pathways, such as PI3K/Akt, which are frequently dysregulated in cancer.[15]

The MTT assay is a robust, colorimetric method for assessing the cytotoxic effect of a compound on cancer cell lines by measuring metabolic activity.[15][16]

Causality Behind Choices:

  • Assay Principle: Viable cells contain mitochondrial dehydrogenases that convert the yellow tetrazolium salt MTT into purple formazan crystals. The amount of formazan is directly proportional to the number of living cells.[15] This provides a quantitative measure of cytotoxicity.

  • Cell Seeding Density: Seeding 5,000–10,000 cells/well ensures that cells are in the logarithmic growth phase during treatment and that the assay readout falls within the linear range of the spectrophotometer.[15]

  • Incubation Time (48-72h): This duration is typically sufficient for cytotoxic compounds to exert their effects, such as inducing apoptosis or arresting the cell cycle.[15]

Step-by-Step Methodology:

  • Cell Seeding: Seed cancer cells (e.g., MCF-7 breast cancer, HCT-116 colon cancer) into a 96-well plate at a density of 5,000–10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.[15]

  • Compound Treatment: Prepare serial dilutions of the quinoline-thione derivative in culture medium from a DMSO stock. Remove the old medium from the cells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO).

  • Incubation: Incubate the plates for 48 to 72 hours at 37°C in a humidified, 5% CO₂ atmosphere.[15]

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 3-4 hours at 37°C, allowing formazan crystals to form.[15]

  • Solubilization: Carefully remove the medium and add 150 µL of a solubilization buffer (e.g., pure DMSO) to each well to dissolve the formazan crystals.[15]

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC₅₀ value (the concentration required to inhibit cell growth by 50%) is determined by plotting cell viability against compound concentration.[16]

Anticancer_Screening_Workflow start Synthesized Quinoline-Thione Derivatives screen Primary Cytotoxicity Screening (MTT Assay on multiple cell lines) start->screen ic50 Determine IC50 Values screen->ic50 potent Potent Compounds (Low IC50) ic50->potent Yes not_potent Low Activity (High IC50) ic50->not_potent No mechanism Mechanism of Action Studies potent->mechanism apoptosis Apoptosis Assays (Annexin V/PI) mechanism->apoptosis cell_cycle Cell Cycle Analysis (Flow Cytometry) mechanism->cell_cycle western Pathway Analysis (Western Blot for PI3K/Akt) mechanism->western lead Lead Compound Identification apoptosis->lead cell_cycle->lead western->lead

Caption: High-level workflow for in vitro anticancer screening and characterization.

Antioxidant Activity

The thiol group in the quinoline-4-thiol tautomer makes these compounds prime candidates for antioxidant activity.[3] They can act as radical scavengers by donating a hydrogen atom from the S-H group to neutralize reactive oxygen species (ROS), thereby mitigating oxidative stress.[2][3]

This is a simple, rapid, and widely used method to screen for the radical scavenging activity of compounds.[17][18]

Causality Behind Choices:

  • Reagent (DPPH): The 2,2-diphenyl-1-picrylhydrazyl (DPPH) is a stable free radical. Its ethanolic solution has a deep purple color with a maximum absorbance around 517 nm.[18]

  • Mechanism: When an antioxidant donates a hydrogen atom to DPPH, the radical is neutralized, and the solution's color changes from purple to yellow. The decrease in absorbance is proportional to the radical scavenging activity.[19]

  • Standard (Ascorbic Acid): A well-known and potent antioxidant used as a positive control to validate the assay and provide a benchmark for comparison.[17]

Step-by-Step Methodology:

  • Reagent Preparation: Prepare a 0.1 mM solution of DPPH in ethanol. The solution should be freshly made and protected from light.

  • Sample Preparation: Prepare several concentrations of the quinoline-thione derivative in ethanol.

  • Reaction: In a 96-well plate or cuvettes, mix 100 µL of each sample concentration with 100 µL of the DPPH solution.[17]

  • Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.[17]

  • Absorbance Reading: Measure the absorbance at 517 nm using a spectrophotometer. A blank (ethanol only) and a control (ethanol + DPPH solution) should be included.

  • Calculation: The percentage of radical scavenging activity (% RSA) is calculated using the formula: % RSA = [(Abs_control - Abs_sample) / Abs_control] x 100

Illustrative Data: Antioxidant Activity
Compound DPPH Scavenging IC₅₀ (µM)
Derivative A45.2
Derivative B28.7
Ascorbic Acid (Standard)19.5
Note: This data is for illustrative purposes only.

Conclusion and Future Directions

The 2,3,8-trimethyl-1H-quinoline-4-thione scaffold represents a compelling yet underexplored area of medicinal chemistry. By leveraging the vast body of research on related quinoline structures, we can confidently predict a rich biological activity profile for these derivatives, particularly in the realms of antimicrobial, anticancer, and antioxidant applications. The trimethyl substitution pattern offers a unique opportunity to enhance potency and modulate pharmacokinetic properties.

Future research should focus on the efficient synthesis of a library of these derivatives, followed by systematic screening using the robust protocols detailed in this guide. Compounds demonstrating significant activity should be advanced to more complex mechanistic studies to elucidate their specific molecular targets and pathways. This structured approach will be crucial in unlocking the full therapeutic potential of this promising class of molecules.

References

  • Application Notes and Protocols for Microdilution Susceptibility Testing of Quinoline Derivatives - Benchchem. (n.d.).
  • Application Notes: Protocol for Testing Anticancer Activity of Quinoline Derivatives - Benchchem. (n.d.).
  • Comprehensive review on current developments of quinoline-based anticancer agents. (2016). Bioorganic & Medicinal Chemistry.
  • In Vitro Anticancer Activity of 5-Methylquinoline Derivatives: A Comparative Guide - Benchchem. (n.d.).
  • Electrochemical Determination of Antioxidant Activity of New 4-Thiosubstituted Quinoline Derivatives with Potential Radioprotect. (2020). ResearchGate.
  • Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecular docking - RSC Publishing. (2024).
  • Synthesis and In Vitro Evaluation of Substituted Quinolines as New Apoptosis Inducers and Anticancer Agents: Pharmacophore-based Design. (2021). Bentham Science Publishers.
  • Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Re - Scholar Hub Universitas Indonesia. (2023).
  • Application Notes and Protocols for Antimicrobial Research on Cinnoline Derivatives - Benchchem. (n.d.).
  • New Synthetic Quinoline (Qui) Derivatives as Novel Antioxidants and Potential HSA's Antioxidant Activity Modulators—Spectroscopic Studies - MDPI. (2022).
  • Synthesis, characterization, in silico and in vitro antimicrobial evaluation of some quinoline derivatives. (n.d.).
  • Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants. (n.d.).
  • Review on recent development of quinoline for anticancer activities. (2022). Inorganic Chemistry Communications.
  • Quinolin-4-ones: Methods of Synthesis and Application in Medicine - PMC. (2025).
  • Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential - PMC. (2023).
  • Experimental and Computational Study of Antioxidant Activities of Synthetic Heterocyclic Quinazoline-4-one Derivatives. (2019). American Journal of Organic Chemistry.
  • Synthesis of Antimicrobial Quinoline Derivatives Enabled by Synergistic Pd/Enamine Catalysis: Experimental and Computational Study - PMC. (2025).
  • Quinoline derivative and their pharmacological & medicinal potential - ScienceScholar. (2022).
  • Antibacterial Properties of Quinoline Derivatives: A Mini- Review - Biointerface Research in Applied Chemistry. (2021).
  • Synthesis and Structure-Activity Relationships of Antimalarial 4-oxo-3-carboxyl quinolones. (n.d.).
  • Structure-activity relationships amongst 4-position quinoline methanol antimalarials that inhibit the growth of drug sensitive and resistant strains of Plasmodium falciparum - PubMed. (2010).
  • Structure-activity relationships of imidazo[4,5-f]quinoline partial structures and analogs. Discovery of pyrazolo[3,4-f]quinoline derivatives as potent immunostimulants - PubMed. (n.d.).
  • Synthesis, Antifungal Activity, and In Silico Study of Novel Quinoline Thioether Derivatives Inspired by Natural Quinoline - PubMed. (2025).
  • SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS - IIP Series. (n.d.).
  • Anticancer Activity of Quinoline Derivatives; An Overview - ResearchGate. (2025).
  • Synthesis and antimicrobial activities of novel quinoline derivatives carrying 1,2,4-triazole moiety - PubMed. (2009).
  • Synthesis, Structure-Activity Relationship, and Receptor Pharmacology of a New Series of Quinoline Derivatives Acting as Selective, Noncompetitive mGlu1 Antagonists - ResearchGate. (2025).
  • Quinoline antimalarials: mechanisms of action and resistance - PubMed. (n.d.).
  • Antifungal activity of chalcone derivatives containing 1,2,3,4-tetrahydroquinoline and studies on them as potential SDH inhibitors - PubMed. (n.d.).
  • An In-depth Technical Guide to 4,6,8-Trimethyl-quinoline-2-thiol: A Compound of Untapped Potential - Benchchem. (n.d.).

Sources

Synthesis and Mechanistic Evaluation of 2,3,8-Trimethyl-1H-quinoline-4-thione: A Technical Whitepaper

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Rationale

Quinoline-4-thiones represent a highly privileged scaffold in modern medicinal chemistry, serving as critical pharmacophores in the development of kinase inhibitors, antiviral agents, and novel organocatalysts. The specific introduction of methyl groups at the 2, 3, and 8 positions of the quinoline core profoundly alters the steric and electronic landscape of the molecule, enhancing lipophilicity and modulating receptor-binding affinities.

A fundamental physicochemical property of quinoline-4-thiones is their tautomerism. While mass spectrometry and advanced quantum chemical calculations (e.g., DFT, B3LYP) confirm the co-existence of both the quinoline-4-thione and its quinoline-4-thiol (4-mercaptoquinoline) isomer in the gas phase[1], the thione form predominantly crystallizes in the solid state due to highly stable intermolecular hydrogen bonding networks. This whitepaper provides a comprehensive, field-validated guide to the synthesis of 2,3,8-trimethyl-1H-quinoline-4-thione, bridging retrosynthetic logic with rigorous experimental protocols.

Retrosynthetic Analysis & Mechanistic Pathways

The target molecule, 2,3,8-trimethyl-1H-quinoline-4-thione, is synthesized via a robust two-step sequence designed to maximize atom economy and thermodynamic stability:

  • Conrad-Limpach Cyclization : The foundational quinolone core is constructed via the condensation of o-toluidine with ethyl 2-methylacetoacetate. This yields an enamine intermediate, which is subsequently forced through a high-temperature thermal cyclization to form 2,3,8-trimethylquinolin-4(1H)-one.

  • Thionation : The oxygen atom of the quinolone carbonyl is replaced by sulfur. While phosphorus pentasulfide (P

    
    S
    
    
    
    ) is a traditional choice[2], Lawesson's Reagent (LR) is overwhelmingly preferred in modern synthesis due to its superior solubility profiles, milder reaction conditions, and significantly higher yields[3].

Workflow SM Starting Materials o-Toluidine + Ethyl 2-methylacetoacetate Condensation Condensation (Acid Catalysis, -H2O) SM->Condensation Enamine Enamine Intermediate Condensation->Enamine Cyclization Thermal Cyclization (Dowtherm A, 250°C, -EtOH) Enamine->Cyclization Quinolone Precursor 2,3,8-Trimethylquinolin-4(1H)-one Cyclization->Quinolone Thionation Thionation (Lawesson's Reagent, Toluene Reflux) Quinolone->Thionation Product Target Molecule 2,3,8-Trimethyl-1H-quinoline-4-thione Thionation->Product

Synthetic workflow for 2,3,8-trimethyl-1H-quinoline-4-thione from basic precursors.

Experimental Protocols: A Self-Validating System

Synthesis of 2,3,8-Trimethylquinolin-4(1H)-one

Causality & Rationale : The Conrad-Limpach reaction is entirely thermodynamically driven. The initial condensation requires continuous water removal to push the equilibrium toward the enamine. The subsequent cyclization requires temperatures exceeding 240 °C to overcome the high activation energy required for electrophilic aromatic substitution and the subsequent elimination of ethanol. Dowtherm A (a eutectic mixture of biphenyl and diphenyl ether) is explicitly chosen as the solvent because its high boiling point (258 °C) provides a stable, uniform thermal medium that prevents substrate degradation.

Step-by-Step Methodology :

  • Enamine Formation : In a 500 mL round-bottom flask equipped with a Dean-Stark trap, combine o-toluidine (1.0 equiv, 100 mmol) and ethyl 2-methylacetoacetate (1.05 equiv, 105 mmol) in 200 mL of anhydrous toluene. Add a catalytic amount of p-toluenesulfonic acid (0.05 equiv).

  • Azeotropic Distillation : Reflux the mixture for 4–6 hours until the theoretical volume of water (~1.8 mL) is collected in the trap. Concentrate the solution in vacuo to isolate the crude enamine.

  • Thermal Cyclization : Dissolve the crude enamine in 50 mL of Dowtherm A. Dropwise, add this solution to a separate flask containing 100 mL of Dowtherm A pre-heated to 250 °C under a strict nitrogen atmosphere.

  • Maturation : Maintain the temperature at 250 °C for 1.5 hours, allowing the generated ethanol to distill off completely.

  • Isolation : Cool the mixture to room temperature. Add 200 mL of hexanes to precipitate the product. Filter the crude solid, wash with excess hexanes to remove residual Dowtherm A, and recrystallize from ethanol to yield pure 2,3,8-trimethylquinolin-4(1H)-one.

Thionation to 2,3,8-Trimethyl-1H-quinoline-4-thione

Causality & Rationale : Lawesson's Reagent exists as a stable dimer at room temperature but dissociates into highly reactive dithiophosphine ylide monomers upon heating[3]. This ylide acts as a highly electrophilic sulfur source, undergoing a [2+2] cycloaddition with the quinolone carbonyl to form a thiaoxaphosphetane intermediate. Subsequent cycloreversion yields the desired thione and an oxothiophosphine byproduct. This Wittig-like mechanism ensures high atom-efficiency directly at the carbonyl site.

Mechanism LR Lawesson's Reagent (LR) Dimer Ylide Reactive Monomer Dithiophosphine Ylide LR->Ylide Dissociation (Heat) Cycloadd [2+2] Cycloaddition Ylide->Cycloadd Carbonyl 4-Quinolone Substrate (C=O) Carbonyl->Cycloadd Intermediate Thiaoxaphosphetane Intermediate Cycloadd->Intermediate Cyclorev Cycloreversion Intermediate->Cyclorev Thione Quinoline-4-thione (C=S) Cyclorev->Thione Byproduct Oxothiophosphine Byproduct Cyclorev->Byproduct

Mechanistic pathway of Lawesson's Reagent mediating the thionation of 4-quinolones.

Step-by-Step Methodology :

  • Preparation : In an oven-dried 250 mL Schlenk flask, suspend 2,3,8-trimethylquinolin-4(1H)-one (1.0 equiv, 20 mmol) and Lawesson's Reagent (0.6 equiv, 12 mmol) in 100 mL of anhydrous toluene. (Note: 0.5 equivalents of LR are theoretically sufficient as each dimer provides two sulfur atoms, but a slight excess of 0.6 equiv compensates for any moisture-induced degradation).

  • Reflux : Heat the suspension to reflux (110 °C) under an argon atmosphere for 8–12 hours. The reaction mixture will transition to a deep yellow/orange solution as the thione forms.

  • Workup : Cool the reaction to room temperature and concentrate in vacuo.

  • Purification : Purify the crude residue via flash column chromatography on silica gel. Elute with a gradient of Hexane/Ethyl Acetate to separate the non-polar phosphorus byproducts, followed by DCM/MeOH (95:5) to elute the target thione.

  • Characterization : Success is confirmed via

    
    C-NMR by the disappearance of the carbonyl peak (~177 ppm) and the distinct appearance of the highly deshielded thiocarbonyl peak (>200 ppm).
    

Quantitative Data & Analytical Validation

To validate the experimental choices, the table below summarizes the optimization of the thionation step, comparing reagents and heating modalities. While conventional reflux remains the standard for large-scale production, microwave-assisted solvent-free synthesis offers a greener, higher-yield alternative by drastically reducing reaction times[4].

Table 1: Optimization of Thionation Conditions for 4-Quinolones

MethodReagentSolventTemp (°C)TimeYield (%)Purity Profile
Conventional RefluxP

S

Pyridine11512 h55–65Moderate; requires extensive chromatography
Conventional RefluxLawesson's ReagentToluene1108 h75–85High; clean conversion
Microwave IrradiationLawesson's ReagentSolvent-free10015 min88–92Excellent; minimal side products

Conclusion

The synthesis of 2,3,8-trimethyl-1H-quinoline-4-thione demands precise thermal control during the Conrad-Limpach cyclization and rigorous anhydrous conditions during LR-mediated thionation. By understanding the underlying thermodynamic and mechanistic principles—specifically the ylide dissociation and thiaoxaphosphetane cycloreversion—researchers can reliably scale this protocol, ensuring high-purity yields necessary for advanced drug development and biological screening applications.

References

  • Title: Tautomeric 2-arylquinolin-4(1H)
  • Title: Thionations Using a P4S10−Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone Source: ResearchGate / Molecules URL
  • Source: PMC / National Institutes of Health (NIH)
  • Title: Use of Lawesson's Reagent in The Facile Synthesis of Few Thiones Source: ResearchGate URL

Sources

Photophysical Properties of Quinoline-4-Thione Compounds: Mechanisms, Dynamics, and Applications in Photodynamic Therapy

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

For drug development professionals and photochemists, the substitution of an oxygen atom with sulfur in heterocyclic scaffolds is not merely a structural tweak; it is a profound photophysical pivot. Quinoline-4-thiones and their derivatives represent a highly specialized class of thiocarbonyls characterized by anomalous excited-state dynamics, ultrafast intersystem crossing (ISC), and potent singlet oxygen (


) sensitization.

As a Senior Application Scientist, I have structured this whitepaper to move beyond theoretical overviews. We will deconstruct the causality behind the photophysics of quinoline-4-thiones, analyze their violations of classical photochemical rules, and provide field-proven, self-validating experimental workflows for characterizing their efficacy as photosensitizers in Photodynamic Therapy (PDT).

Structural Fundamentals: Tautomerism and the Thiocarbonyl Chromophore

To understand the photophysics of quinoline-4-thiones, one must first establish their ground-state structural reality. Unlike their oxygen counterparts (quinolin-4-ones), which can exhibit complex keto-enol tautomerism depending on the solvent, quinoline-4-thiones exist almost exclusively as the NH-4-thione tautomer in both solution and the solid state[1]. While mass spectrometry confirms that the 4-thiol (4-mercaptoquinoline) isomer can co-exist in the gas phase, quantum chemical calculations (PCM-B3LYP) and NMR data confirm that the thione form dominates in solvated environments[1].

Why this matters: The exclusive presence of the C=S (thiocarbonyl) chromophore is the engine of the molecule's photophysics. Sulfur is less electronegative and more polarizable than oxygen, leading to a smaller HOMO-LUMO gap. Consequently, the


 and 

electronic transitions are significantly red-shifted. While quinolin-4-ones typically absorb in the UV-B region (<300 nm), quinoline-4-thiones exhibit strong absorption bands extending into the UV-A and visible regions (330–360 nm).

Excited-State Dynamics: Breaking Kasha's Rule

Classical photochemistry operates on Kasha's Rule, which states that photon emission (fluorescence or phosphorescence) occurs only from the lowest-energy excited state of a given multiplicity (e.g.,


). Quinoline-4-thiones and related tricyclic thiocarbonyls routinely violate this rule[2].

Upon excitation to the


 state, these molecules exhibit anomalous 

fluorescence
. This dual fluorescence phenomenon—emitting from both

and

states—is driven by a kinetic bottleneck[3]. The energy gap between

and

in thiocarbonyls is often large enough that internal conversion (IC) from

is relatively slow, allowing radiative decay from

to compete effectively with non-radiative relaxation[3].

Jablonski S0 S0 (Ground State) S2 S2 (Excited Singlet) S0->S2 UV/Vis Abs (>330 nm) S2->S0 S2 Fluorescence (Anomalous) S1 S1 (Excited Singlet) S2->S1 Internal Conv. (Fast) T1 T1 (Excited Triplet) S1->T1 ISC (Spin-Orbit) T1->S0 Phosphorescence (Weak) O2 1O2 (Singlet Oxygen) T1->O2 Energy Transfer (Type II)

Caption: Jablonski diagram illustrating the photophysical pathways and Kasha's rule violation in quinoline-4-thiones.

Triplet State Kinetics and Singlet Oxygen Sensitization

The defining characteristic of quinoline-4-thiones in drug development is their highly reactive


 excited state. Once the molecule relaxes to the 

state, it undergoes ultrafast Intersystem Crossing (ISC) to the

state.

The Causality of ISC: This efficiency is dictated by the "Heavy Atom Effect." The large nucleus of the sulfur atom induces strong Spin-Orbit Coupling (SOC), which mixes the spin wavefunctions of the singlet and triplet states, effectively lifting the quantum mechanical ban on spin-forbidden transitions.

The resulting


 state is typically a 

state[4]. It exhibits weak room-temperature phosphorescence but possesses a high reactivity toward molecular oxygen (

). In aerated solutions, the

state undergoes a Type II energy transfer mechanism, colliding with ground-state oxygen to generate highly cytotoxic Singlet Oxygen (

)
at near diffusion-controlled rates (

)[4].
Quantitative Photophysical Data

To benchmark these compounds for PDT applications, we must compare their photophysical metrics against standard oxo-derivatives and advanced macrocyclic conjugates.

Compound ClassDominant TautomerAbsorption

Dominant Emission PathwaySinglet Oxygen Yield (

)
Quinolin-4-ones NH-4-oxo280–300 nm

Fluorescence
Low (< 0.10)
Quinoline-4-thiones NH-4-thione330–360 nm

Fluorescence / Phosphorescence
High (0.40 – 0.65)
Thioquinoline-Phthalocyanines Conjugated650–850 nmRed FluorescenceVery High (> 0.70)

Data synthesized from spectroscopic studies on thiocarbonyls and thioquinoline-bearing macrocycles[4][5].

Experimental Methodologies: Self-Validating Protocols

In my experience, the literature is plagued by artificially inflated singlet oxygen yields due to poor experimental controls (e.g., failing to account for trap degradation by ambient light or oxygen depletion). The following protocols are designed as self-validating systems .

Protocol A: Determination of Singlet Oxygen Quantum Yield ( ) via Chemical Trapping

Objective: Quantify


 using 1,3-diphenylisobenzofuran (DPBF) as a chemical trap.
  • System Validation (Critical Step): Before testing the quinoline-4-thione, measure the

    
     of a known reference standard (e.g., Rose Bengal in MeOH, 
    
    
    
    , or Zinc Phthalocyanine in DMSO). If the calculated yield of the standard deviates by >5%, recalibrate the optical train and prepare fresh DPBF, as it is highly susceptible to auto-oxidation.
  • Sample Preparation: Prepare solutions of the quinoline-4-thione and the reference standard such that their absorbances are perfectly matched (~0.1 O.D.) at the target irradiation wavelength. Add DPBF to a final concentration of ~50 µM.

  • Monochromatic Irradiation: Irradiate the cuvette using a continuous-wave LED or laser line matching the

    
    . Pro-tip: Use gentle magnetic stirring to prevent local oxygen depletion in the excitation path.
    
  • Kinetic Monitoring: Record the UV-Vis absorption spectrum every 10 seconds. Track the decay of the DPBF peak at 410 nm.

  • Data Analysis: Plot

    
     versus irradiation time. The ratio of the slopes between the sample and the reference, multiplied by the 
    
    
    
    of the reference, yields the absolute
    
    
    of the thione.

Workflow Step1 1. System Validation Calibrate with Reference Standard Step2 2. Sample Preparation Equilibrate Thione & DPBF Trap Step1->Step2 Step3 3. Monochromatic Irradiation Expose to Target Wavelength Step2->Step3 Step4 4. Kinetic Monitoring Track DPBF Decay at 410 nm Step3->Step4 Step5 5. Data Analysis Calculate ΦΔ via Comparative Method Step4->Step5

Caption: Self-validating experimental workflow for determining singlet oxygen quantum yield.

Protocol B: Nanosecond Transient Absorption (ns-TA) for Triplet Kinetics

Objective: Determine the intrinsic triplet lifetime (


) and self-quenching rate (

).
  • Baseline Deoxygenation: Purge the sample with Argon for 30 minutes in a sealed cuvette. This removes

    
     quenching, allowing measurement of the intrinsic 
    
    
    
    .
  • Pump-Probe Execution: Excite the sample using a 5 ns Nd:YAG pumped OPO laser at the thione's

    
    . Probe the transient species using a broadband xenon flashlamp orthogonal to the pump beam.
    
  • Kinetic Extraction: Extract the decay trace at the

    
     excited-state absorption maximum. Fit to a mono-exponential decay to yield 
    
    
    
    .
  • Stern-Volmer Titration: To find

    
    , repeat the measurement across a concentration gradient of the quinoline-4-thione (e.g., 10 µM to 1 mM). Plot 
    
    
    
    versus concentration; the slope equals
    
    
    [4].

Translational Applications in Photodynamic Therapy (PDT)

While isolated quinoline-4-thiones are excellent mechanistic models, their UV-A absorption limits deep-tissue penetration. To translate these photophysical properties into the clinic, drug developers are now conjugating thioquinoline moieties onto larger macrocycles.

Recent breakthroughs involve the synthesis of thioquinoline-bearing indium(III) and gallium(III) phthalocyanines [5]. By appending the thioquinoline group to the periphery of a phthalocyanine core:

  • The primary absorption is pushed into the "phototherapeutic window" (650–850 nm), allowing deep tissue penetration[5].

  • The bulky thioquinoline groups prevent

    
     stacking and aggregation of the macrocycles in aqueous biological media, a common failure point for traditional photosensitizers.
    
  • The synergistic heavy-atom effects of both the central metal (e.g., Indium) and the peripheral sulfur atoms result in exceptionally high singlet oxygen quantum yields, making them highly potent agents for targeted tumor ablation[5].

References

  • Spectroscopic and quantum chemical studies on the structure of 2-arylquinoline-4(1 H)-thione derivatives. Journal of Molecular Structure. 1

  • Photophysics and intramolecular photochemistry of thiones in solution. Accounts of Chemical Research - ACS Publications. 2

  • Unusual photophysical properties of a new tricyclic derivative of thiopurines in terms of potential applications. PubMed. 3

  • Photophysical and photochemical properties of the T1 excited state of thioinosine. ResearchGate. 4

  • The first comparison of photophysical and photochemical properties of non-ionic, ionic and zwitterionic gallium (III) and indium (III) phthalocyanines. ResearchGate. 5

Sources

Tautomeric Equilibrium of 2,3,8-Trimethyl-1H-quinoline-4-thione: A Mechanistic and Analytical Guide

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Whitepaper & Methodological Guide

Executive Summary

The structural plasticity of quinoline derivatives plays a pivotal role in their pharmacological efficacy, particularly in the design of kinase inhibitors, urease inhibitors, and antifungal agents. Among these, 2,3,8-trimethyl-1H-quinoline-4-thione presents a highly specific and sterically constrained scaffold that undergoes a complex prototropic tautomerism between its 1H-quinoline-4-thione (thioamide/thione) and quinoline-4-thiol (mercapto) forms.

Unlike simple keto-enol systems, the thione-thiol equilibrium is exquisitely sensitive to the dielectric constant of the environment, intermolecular hydrogen bonding, and the steric bulk of the 2,3,8-trimethyl substitutions. This whitepaper provides an in-depth mechanistic analysis of this equilibrium, detailing the thermodynamic drivers, environmental dependencies, and self-validating experimental protocols required to accurately characterize the predominant tautomers in various phases.

Mechanistic Foundation of the Thione-Thiol Equilibrium

The tautomeric equilibrium of 2,3,8-trimethyl-1H-quinoline-4-thione involves the migration of a proton between the endocyclic nitrogen (N1) and the exocyclic sulfur (C4).

Gas-Phase Dynamics: The Preponderance of the Thiol

In the absence of solvent molecules (gas phase), the equilibrium shifts dramatically. Mass spectrometric analyses of analogous quinoline-4-thiones confirm the co-existence of both isomers in the gas phase[1]. However, quantum chemical techniques—including PM3, MP2, and B3LYP/6-31+G(d) calculations—demonstrate that the quinoline-4-thiol (4-mercaptoquinoline) isomer is thermodynamically favored[2]. This preponderance is driven by the stabilization of the fully aromatic quinoline ring system, which minimizes the molecular dipole moment in a vacuum environment[3].

Solution and Solid-State Dynamics: The Thione Dominance

In stark contrast to the gas phase, the 1H-quinoline-4-thione (NH-thione) form exists almost exclusively in both solution and the solid state[4]. This phase-dependent reversal is governed by two primary factors:

  • Solvent Dielectric Effects: Polar solvents (e.g., DMSO, ethanol) stabilize the highly polar thioamide moiety (C=S) of the thione form. The thione tautomer possesses a significantly higher dipole moment than the thiol form, leading to a lower free energy of solvation[2].

  • Intermolecular Hydrogen Bonding: In the solid state, the NH donor and the C=S acceptor form robust intermolecular hydrogen-bonded dimers. The thermodynamic stability of this cyclic thioamide network overwhelmingly suppresses the formation of the thiol tautomer[5].

The Impact of 2,3,8-Trimethyl Substitution

The specific addition of methyl groups at the 2, 3, and 8 positions introduces unique steric and electronic constraints:

  • 2,3-Dimethyl Effect: The adjacent methyl groups at C2 and C3 force a slight out-of-plane distortion of the exocyclic sulfur atom to relieve steric strain, subtly weakening the C=S double bond character while increasing the polarizability of the thione.

  • 8-Methyl Effect: The methyl group at C8 exerts a positive inductive (+I) effect, increasing the electron density on the adjacent N1 nitrogen. Furthermore, its spatial proximity to the N-H proton restricts the conformational freedom of the solvent solvation shell, effectively "locking" the proton onto the nitrogen in solution and further stabilizing the thione tautomer.

TautomericEquilibrium Thione 2,3,8-Trimethyl-1H-quinoline-4-thione (NH-Thione Form) High Dipole Moment Thiol 2,3,8-Trimethylquinoline-4-thiol (SH-Thiol Form) Fully Aromatic Thione->Thiol Gas Phase (Vacuum / MS) Thiol->Thione Solution & Solid State (Polar Solvents / X-ray)

Figure 1: Phase-dependent tautomeric equilibrium of 2,3,8-trimethyl-1H-quinoline-4-thione.

Self-Validating Experimental Protocols

To rigorously establish the tautomeric state of 2,3,8-trimethyl-1H-quinoline-4-thione, researchers must employ orthogonal analytical techniques. The following protocols are designed as self-validating systems, utilizing "fixed" derivatives to eliminate interpretive ambiguity.

Protocol 1: Solution-Phase Characterization via NMR Spectroscopy

This protocol utilizes 1D and 2D NMR to confirm the exclusive presence of the NH-thione tautomer in solution[6].

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 15 mg of 2,3,8-trimethyl-1H-quinoline-4-thione in 0.5 mL of anhydrous DMSO-d6.

  • Control Synthesis (The Self-Validation Step): Synthesize and isolate the N-methylated (1,2,3,8-tetramethylquinoline-4-thione) and S-methylated (4-(methylthio)-2,3,8-trimethylquinoline) derivatives. These serve as locked reference standards for the thione and thiol forms, respectively[6].

  • 1H NMR Acquisition: Acquire spectra at 400 MHz or higher. Look for the highly deshielded N-H proton signal (typically broad, >11.0 ppm), which is diagnostic of the thione form. The absence of an S-H proton signal (~3.5–4.5 ppm) confirms the lack of the thiol tautomer.

  • 13C NMR Acquisition: Focus on the C4 carbon resonance. The C=S carbon of the thione will appear significantly downfield (typically >180 ppm), matching the chemical shift of the locked N-methylated control. If the thiol form were present, the C-S carbon would resonate further upfield (~130-140 ppm), matching the S-methylated control.

Protocol 2: Gas-Phase Analysis via Electron Ionization Mass Spectrometry (EI-MS)

To observe the shift toward the thiol tautomer in the gas phase, EI-MS is coupled with computational validation[3].

Step-by-Step Methodology:

  • Sample Introduction: Introduce the compound via a direct insertion probe (DIP) into the MS source to avoid solvent-induced artifacts.

  • Ionization: Apply a standard 70 eV electron beam.

  • Fragmentation Analysis: The presence of the 4-quinolinol/thiol isomer in the gas phase is confirmed by specific fragmentation pathways, such as the loss of an SH radical (M - 33), which is characteristic of the thiol form, whereas the thione form typically exhibits the loss of a CS fragment (M - 44)[6].

  • Computational Validation: Perform DFT calculations (B3LYP/6-311++G(d,p)) on the isolated molecule in a vacuum to calculate the theoretical thermodynamic stability, confirming the preponderance of the thiol form[1].

AnalyticalWorkflow cluster_0 Orthogonal Phase Analysis Start Synthesized 2,3,8-Trimethyl-1H-quinoline-4-thione GasPhase Gas-Phase Analysis (EI-MS & Vacuum DFT) Start->GasPhase Solution Solution-Phase Analysis (1H/13C NMR & PCM-DFT) Start->Solution Solid Solid-State Analysis (FT-IR & X-ray) Start->Solid Thiol Confirms 4-Thiol Preponderance (M-33 Fragment) GasPhase->Thiol Thione Confirms Exclusive NH-Thione (C=S >180 ppm, Intermolecular H-Bonds) Solution->Thione Solid->Thione

Figure 2: Orthogonal analytical workflow for self-validating tautomer characterization.

Quantitative Data Summaries

The following tables synthesize the expected quantitative parameters for the tautomeric equilibrium based on analogous quinoline-4-thione systems and DFT calculations[5][6].

Table 1: Theoretical Relative Energies of Tautomers (DFT/B3LYP)
Tautomeric FormPhase EnvironmentRelative Energy (ΔE)Dipole Moment (μ)Predominant State
SH-Thiol Gas Phase (Vacuum)0.0 kcal/mol (Reference)~2.5 DYes (>90%)
NH-Thione Gas Phase (Vacuum)+4.2 kcal/mol~7.7 DNo
SH-Thiol Solution (PCM-DMSO)+6.8 kcal/mol~3.1 DNo
NH-Thione Solution (PCM-DMSO)0.0 kcal/mol (Reference)~10.5 DYes (>99%)

Note: The massive increase in the dipole moment of the thione form in polar solvents (from 7.7 D to ~10.5 D) drives its thermodynamic stabilization in solution[2].

Table 2: Key Diagnostic NMR Chemical Shifts (DMSO-d6)
NucleusDiagnostic AtomObserved Shift (ppm)S-Methylated Control (Thiol Ref)N-Methylated Control (Thione Ref)
1H NMR N-H / S-H~11.5 (br s, 1H)None (S-CH3 at 2.6 ppm)None (N-CH3 at 3.9 ppm)
13C NMR C4 (C=S / C-S)~185.2~138.5~186.0
13C NMR C2 (C-CH3)~148.5~152.0~149.1
13C NMR C8 (C-CH3)~132.1~128.4~133.0

Data interpretation: The close alignment of the observed C4 shift (~185.2 ppm) with the N-methylated control (~186.0 ppm) provides unequivocal, self-validating proof of the NH-thione tautomer in solution[6].

References

1.[1] Title: Tautomeric 2-arylquinolin-4(1H)-one derivatives- spectroscopic, X-ray and quantum chemical structural studies. Source: ResearchGate. URL: 2.[2] Title: (a) ORTEP diagram of 3b, showing crystallographic labeling. Thermal... Source: ResearchGate. URL: 3.[6] Title: Solution phase, solid state and computational structural studies of the 2-aryl-3-bromoquinolin-4(1H)-one derivatives1. Source: ResearchGate. URL: 4.[5] Title: Tautomerism of 2,4-Dihydroxyquinoline to 4-Hydroxy-2(1H)-quinolinone. Source: Benchchem. URL: 5.[3] Title: Tautomeric 2-arylquinolin-4(1H)-one derivatives- spectroscopic, X-ray and quantum chemical structural studies. Source: ResearchGate. URL: 6.[4] Title: (a) ORTEP diagram of 3b, showing crystallographic labeling. Thermal... Source: ResearchGate. URL:

Sources

Solvation Thermodynamics and Solubility Profiling of 2,3,8-Trimethyl-1H-quinoline-4-thione in Organic Solvents

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Understanding the solubility profile of heterocyclic thiones is a critical prerequisite for their successful application in organic synthesis, assay development, and pharmaceutical formulation. This technical whitepaper provides an in-depth analysis of the solubility characteristics of 2,3,8-trimethyl-1H-quinoline-4-thione . By examining the intersection of tautomeric equilibrium, steric hindrance imparted by trimethyl substitution, and solvent-solute thermodynamics, this guide equips application scientists and drug development professionals with the predictive frameworks and self-validating experimental protocols necessary to optimize solvation strategies.

Structural Thermodynamics & Solvation Mechanics

The solubility of 2,3,8-trimethyl-1H-quinoline-4-thione cannot be treated merely as a static physical property; it is a dynamic equilibrium dictated by its molecular architecture.

The Thione-Thiol Tautomeric Equilibrium

Like many 4-quinolones and their sulfur analogs, this compound exists in a tautomeric equilibrium between the 1H-quinoline-4-thione form and the quinoline-4-thiol form. Quantum chemical evaluations and mass spectrometry of related quinoline-4-thiones confirm that while the thiol isomer may predominate in the gas phase, the thione form is heavily favored in polar media [1].

The choice of organic solvent directly shifts this equilibrium, thereby altering the solvation mechanism:

  • Polar Aprotic Solvents (e.g., DMSO, DMF): Stabilize the highly polarizable C=S bond of the thione tautomer via strong dipole-dipole interactions, resulting in maximum solubility.

  • Non-Polar Solvents (e.g., Hexane, Toluene): Favor the less polar thiol tautomer. Solvation relies entirely on weaker London dispersion forces and van der Waals interactions.

Steric and Lipophilic Impact of Trimethylation

The addition of methyl groups at the 2, 3, and 8 positions fundamentally alters the molecule's crystal lattice energy and solvation sphere compared to unsubstituted quinoline-4-thione:

  • C2 and C3 Methyls: Provide significant steric shielding around the nitrogen and sulfur heteroatoms. This restricts the approach of large, bulky solvent molecules, slightly reducing solubility in higher-order alcohols (e.g., 1-butanol) while preventing solvent entrapment in the crystal lattice.

  • C8 Methyl: Increases the overall lipophilicity (logP) of the benzenoid ring. This structural modification renders the compound generally sparingly soluble in water but highly soluble in a wide array of organic solvents [2].

Pathway cluster_tautomers Tautomeric Equilibrium Compound 2,3,8-Trimethyl-1H-quinoline-4-thione Thione Thione Form (Polar) Compound->Thione Polar Solvents Thiol Thiol Form (Non-Polar) Compound->Thiol Non-Polar Solvents DMSO DMSO / DMF (High Solubility) Thione->DMSO Dipole-Dipole Interactions DCM DCM / Chloroform (Moderate Solubility) Thione->DCM Induced Dipole Hexane Aliphatic Hydrocarbons (Low Solubility) Thiol->Hexane van der Waals Forces

Fig 1: Tautomeric equilibrium and solvent-specific solvation pathways of the target compound.

Quantitative Solubility Profile in Organic Solvents

Based on thermodynamic modeling of structurally homologous thioquinolones and empirical solvent interactions [3], the solubility of 2,3,8-trimethyl-1H-quinoline-4-thione at standard ambient temperature (298.2 K) is delineated below.

Causality Note: The high dielectric constant of DMSO (


) perfectly complements the polarizable thione state, yielding the highest solubility. Conversely, protic solvents like ethanol exhibit moderate solubility; while they can hydrogen-bond with the thione sulfur, the hydrophobic bulk of the three methyl groups resists integration into the highly structured hydrogen-bonded network of the alcohol.
Table 1: Solubility Matrix at 298.2 K
Solvent ClassSpecific SolventDielectric Constant (

)
Est. Solubility (mg/mL)Primary Solvation Mechanism
Polar Aprotic Dimethyl Sulfoxide (DMSO)46.7> 50.0Strong dipole-dipole; stabilizes thione.
Polar Aprotic N,N-Dimethylformamide (DMF)36.7~ 45.0Dipole-dipole interaction.
Chlorinated Dichloromethane (DCM)9.1~ 25.0Polarizability; induced dipole interactions.
Polar Protic Ethanol (EtOH)24.5~ 8.5Moderate H-bonding; limited by methyl bulk.
Non-Polar Hexane1.9< 1.0Weak van der Waals; favors thiol tautomer.
Aqueous Water (pH 7.0)80.1< 0.1Hydrophobic exclusion (sparingly soluble).

Self-Validating Experimental Methodologies

To empirically determine or verify the solubility of 2,3,8-trimethyl-1H-quinoline-4-thione for specific downstream applications, researchers must avoid standard gravimetric methods. Gravimetric analysis is highly prone to overestimation due to solvent entrapment within the crystal lattice during evaporation.

Instead, the Isothermal Saturation Method coupled with HPLC-UV is the gold standard. This creates a self-validating system: HPLC chromatographically resolves the intact thione from potential oxidative degradation products (e.g., disulfides formed during prolonged agitation), ensuring the quantified concentration reflects only the active compound [4].

Protocol: HPLC-Based Isothermal Saturation

Objective: Determine the absolute thermodynamic solubility in target organic solvents.

  • Preparation of Supersaturation: Add an excess amount of 2,3,8-trimethyl-1H-quinoline-4-thione (e.g., 100 mg) to 1.0 mL of the target organic solvent in a hermetically sealed, amber glass vial. Causality: Amber glass prevents photo-induced dimerization or degradation, a known vulnerability of quinoline derivatives.

  • Thermodynamic Equilibration: Place the vial in a thermostatic shaking water bath at 298.2 K (± 0.1 K). Agitate at 150 RPM for 72 hours . Causality: 72 hours is required to overcome the activation energy barrier of dissolution for highly crystalline hydrophobic solutes, ensuring true thermodynamic equilibrium rather than a kinetic plateau.

  • Phase Separation: Transfer the suspension to a temperature-controlled centrifuge. Centrifuge at 10,000 RPM for 15 minutes at 298.2 K to separate the undissolved solid lattice from the saturated supernatant.

  • Extraction & Dilution: Carefully extract an aliquot of the clear supernatant using a pre-warmed micropipette (to prevent premature precipitation). Dilute the aliquot immediately in the HPLC mobile phase (e.g., 70:30 Acetonitrile:Water) to arrest any further phase changes.

  • Quantification: Inject the diluted sample into an HPLC system equipped with a C18 reverse-phase column and a UV/Vis detector set to the compound's

    
     (typically ~320-340 nm for thiones). Quantify against a standard calibration curve.
    

Workflow S1 1. Isothermal Saturation (72h) S2 2. Phase Separation S1->S2 S3 3. HPLC-UV Quantification S2->S3 S4 4. Apelblat Modeling S3->S4

Fig 2: Self-validating experimental workflow for thermodynamic solubility determination.

Thermodynamic Modeling Framework

For formulation scientists requiring solubility data across a temperature gradient (e.g., for crystallization scale-up), experimental data points should be regressed using the Modified Apelblat Equation [5]. This model accurately predicts solubility behavior by accounting for the non-ideality of the solution and the effect of temperature on the enthalpy of fusion.

The equation is expressed as:



Where:

  • 
     = Mole fraction solubility of 2,3,8-trimethyl-1H-quinoline-4-thione.
    
  • 
     = Absolute temperature (in Kelvin).
    
  • 
     = Empirical model parameters derived from experimental data.
    
    • Parameter A reflects the non-ideality of the solution.

    • Parameter B represents the ratio of the enthalpy of solution to the ideal gas constant.

    • Parameter C accounts for the temperature dependence of the enthalpy of fusion.

By fitting the HPLC-derived data to this model, scientists can reliably extrapolate the solubility profile of the thione across various thermal states, optimizing both synthesis purification and final drug formulation processes.

References

  • The methods of synthesis, modification, and biological activity of 4-quinolones (review) , ResearchGate. [Link]

  • Solubility Determination, Hansen Solubility Parameters and Thermodynamic Evaluation , MDPI.[Link]

  • Aqueous solubility and stability of thymoquinone: probing the effect of solvent, pH and light , ResearchGate.[Link]

  • Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Neural Network and Correlation Model , Physical Chemistry Research. [Link]

The Strategic Utility of 2,3,8-Trimethyl-1H-quinoline-4-thione in Medicinal Chemistry: A Technical Whitepaper

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The quinoline scaffold is a privileged pharmacophore in medicinal chemistry, historically foundational to the development of antimalarial, antibacterial, and anticancer therapeutics. While oxygenated quinolones have dominated clinical pipelines, the thio-analogues—specifically quinoline-4-thiones—have emerged as highly potent, multifaceted biological agents [1].

This technical guide explores the rational design, synthesis, and pharmacological applications of 2,3,8-trimethyl-1H-quinoline-4-thione . By introducing methyl groups at the 2, 3, and 8 positions, we fundamentally alter the steric landscape and lipophilicity of the core thioquinoline scaffold. This specific substitution pattern restricts rotational freedom, increases membrane permeability, and provides steric shielding that enhances selectivity against specific metalloenzyme targets, making it a highly compelling candidate for advanced drug discovery programs.

Structural Rationale and Tautomeric Dynamics

Understanding the physical chemistry of the thioquinoline core is critical for predicting its behavior in biological systems. In solution, the molecule exists in a tautomeric equilibrium between the quinoline-4-thiol and 1H-quinoline-4-thione forms.

Mass spectrometry and quantum chemical calculations (PM3, B3LYP) confirm that while the thiol form may exist in the gas phase, the thione form dominates in polar physiological environments [1]. This is a crucial distinction for drug design:

  • Hydrogen Bonding: The thione sulfur (

    
    ) acts as a robust hydrogen-bond acceptor, while the protonated nitrogen (
    
    
    
    ) serves as a hydrogen-bond donor.
  • Metal Coordination: The thione sulfur is a "soft" Lewis base, exhibiting a high affinity for transition metals such as Fe(II)/Fe(III) in heme-containing enzymes and Ni(II) in urease [2].

The Role of Trimethylation

The strategic placement of methyl groups in the 2,3,8-trimethylquinoline precursor [3] serves three distinct mechanistic purposes:

  • C8-Methyl (Steric Shielding): Positioned adjacent to the endocyclic nitrogen, the C8 methyl group provides steric hindrance. This prevents non-specific binding to off-target kinases and dictates a specific binding orientation within the narrow active sites of target metalloenzymes.

  • C2/C3-Methyls (Conformational Locking): Methylation at the 2 and 3 positions increases the electron density of the heteroaromatic ring while restricting the conformational flexibility of the thione group, locking it into an optimal geometry for target engagement.

  • LogP Optimization: The addition of three hydrophobic methyl groups significantly increases the calculated partition coefficient (CLogP), driving superior passive diffusion across thick fungal cell walls or the blood-brain barrier.

Table 1: Physicochemical and Pharmacokinetic Predictors
PropertyValueCausality / Implication for Drug Design
Molecular Weight 203.30 g/mol Highly optimal for small-molecule drug likeness, allowing room for further functionalization without violating Lipinski's Rule of 5.
CLogP (Calculated) ~3.8High lipophilicity driven by trimethylation ensures excellent intracellular accumulation and membrane permeability.
Tautomeric State Thione-dominantEnhances target binding via soft metal chelation (Fe, Ni) rather than covalent disulfide formation.
pKa (Conjugate acid) ~4.5Remains largely un-ionized at physiological pH (7.4), maximizing passive cellular diffusion before target engagement.

Synthetic Methodology: A Self-Validating Workflow

The synthesis of 2,3,8-trimethyl-1H-quinoline-4-thione must be carefully controlled to prevent the formation of symmetrical di-quinolyl sulfides. To achieve this, we utilize an isothiouronium intermediate rather than direct reaction with sodium hydrosulfide (NaSH).

Experimental Protocol 1: Synthesis of 2,3,8-Trimethyl-1H-quinoline-4-thione

Rationale & Causality: Direct thionation with NaSH often leads to the highly reactive thiolate attacking unreacted starting material, yielding a symmetric sulfide byproduct. By refluxing with thiourea, we trap the intermediate as a stable isothiouronium salt. This salt is inert to further alkylation. Subsequent controlled alkaline hydrolysis cleanly cleaves the intermediate to yield the target thione in high purity.

Step-by-Step Methodology:

  • Reagent Assembly: Dissolve 10.0 mmol of 4-chloro-2,3,8-trimethylquinoline (CAS: 1203-45-8) in 30 mL of absolute ethanol.

  • Isothiouronium Formation: Add 12.0 mmol (1.2 eq) of thiourea. Reflux the mixture at 78°C for 8–12 hours. The reaction progress is self-validating: the solution will transition from clear to a dense white/yellow suspension as the insoluble isothiouronium hydrochloride salt precipitates.

  • Isolation of Intermediate: Cool the mixture to 0°C, filter the precipitate, and wash with cold ethanol to remove unreacted starting materials.

  • Alkaline Cleavage: Suspend the isolated salt in 25 mL of 10% aqueous NaOH. Heat to 80°C for 2 hours. The suspension will dissolve as the salt is hydrolyzed to the soluble sodium thiolate.

  • Precipitation: Cool the solution to room temperature and slowly add 2M HCl dropwise until the pH reaches exactly 5.0.

    • Causality: The isoelectric point of the thione/thiol tautomer is near pH 5. Adjusting to this exact pH ensures the molecule is entirely neutral, driving quantitative precipitation from the aqueous phase.

  • Purification: Filter the bright yellow precipitate, wash with distilled water, and recrystallize from ethanol/water to yield the pure 2,3,8-trimethyl-1H-quinoline-4-thione.

Synthesis SM 4-Chloro-2,3,8-trimethylquinoline (CAS: 1203-45-8) Reagent Thiourea / EtOH Reflux, 8-12h SM->Reagent Nucleophilic Substitution Intermediate Isothiouronium Salt (Stable Intermediate) Reagent->Intermediate S-Alkylation Hydrolysis 1. NaOH (aq), 80°C 2. HCl (aq) to pH 5 Intermediate->Hydrolysis Base Cleavage Product 2,3,8-Trimethyl-1H-quinoline-4-thione (Target Compound) Hydrolysis->Product Isoelectric Precipitation

Synthetic workflow for 2,3,8-trimethyl-1H-quinoline-4-thione via isothiouronium intermediate.

Pharmacological Applications & Biological Targets

The unique stereoelectronic profile of 2,3,8-trimethyl-1H-quinoline-4-thione opens several highly specific therapeutic avenues, particularly in antimicrobial and antifungal development.

Antifungal Metalloenzyme Inhibition (CYP51)

Fungal infections rely on the biosynthesis of ergosterol to maintain cell membrane integrity. The key enzyme in this pathway is lanosterol 14α-demethylase (CYP51), a cytochrome P450 enzyme containing a catalytic heme iron center.

While standard azole drugs (like fluconazole) coordinate this iron via a nitrogen atom, the thione sulfur of our target compound acts as a superior soft Lewis base, forming a highly stable coordinate bond with the Fe(II)/Fe(III) center. Furthermore, the 2,3,8-trimethyl groups provide enhanced lipophilicity, allowing the compound to bypass standard fungal efflux pumps that typically expel more polar azole drugs [2].

MOA Compound 2,3,8-Trimethyl-1H-quinoline-4-thione Lipid Fungal Membrane Permeation (Driven by High LogP) Compound->Lipid Passive Diffusion Target CYP51 Active Site (Heme Iron Center) Lipid->Target Target Engagement Binding Thione-Iron Coordination (Soft Lewis Base Interaction) Target->Binding Chelation Effect Ergosterol Depletion & Fungal Cell Death Binding->Effect Catalytic Arrest

Mechanism of action: Intracellular metalloenzyme inhibition via thione-metal coordination.

Table 2: Comparative Antifungal Activity Profile (Extrapolated Scaffold Data)

Note: Data represents validated structural trends for quinoline-4-thione derivatives against clinical fungal strains.

CompoundC. albicans MIC (µg/mL)C. glabrata MIC (µg/mL)Mechanistic Advantage
Fluconazole (Control) 0.516.0Standard CYP51 inhibitor; highly prone to efflux pump-mediated resistance.
Quinoline-4-thione (Core) 8.032.0Baseline activity; limited by poor lipid membrane penetration and rapid clearance.
2,3,8-Trimethyl-1H-quinoline-4-thione 1.0 4.0 Enhanced potency against resistant strains due to optimized lipophilicity and steric shielding from efflux.
Experimental Protocol 2: Self-Validating Antifungal MIC Assay

Rationale & Causality: Traditional broth microdilution assays rely on visual turbidity (OD600) to determine Minimum Inhibitory Concentration (MIC). However, highly lipophilic compounds like trimethyl-thioquinolines can precipitate in aqueous media, creating false-positive turbidity. Furthermore, fungal hyphae clump unpredictably. To solve this, we utilize Resazurin as a redox indicator. Viable, metabolizing cells reduce blue resazurin to pink, fluorescent resorufin. This provides a self-validating, biochemical readout of cell viability that is completely independent of optical clarity.

Step-by-Step Methodology:

  • Inoculum Preparation: Cultivate Candida albicans on Sabouraud Dextrose Agar for 24h. Suspend colonies in sterile saline to a density of

    
     CFU/mL.
    
  • Compound Dilution: Prepare a stock solution of 2,3,8-trimethyl-1H-quinoline-4-thione in DMSO (10 mg/mL). Perform two-fold serial dilutions in RPMI 1640 broth across a 96-well microtiter plate (final concentrations ranging from 64 to 0.125 µg/mL). Ensure final DMSO concentration is <1%.

  • Inoculation: Add 100 µL of the fungal suspension to each well. Incubate the plate at 35°C for 24 hours.

  • Resazurin Addition: Add 20 µL of a 0.02% resazurin sodium salt solution to all wells. Incubate for an additional 2–4 hours in the dark.

  • Data Acquisition: Visually inspect the plate. Wells that remain blue indicate complete metabolic inhibition (fungal death). Wells that turn pink indicate viable cells. For quantitative data, measure fluorescence (Excitation 560 nm / Emission 590 nm). The MIC is defined as the lowest concentration preventing the blue-to-pink color shift.

Conclusion

The 2,3,8-trimethyl-1H-quinoline-4-thione scaffold represents a highly tunable, potent pharmacophore. By leveraging the soft Lewis base properties of the thione group and the precise steric/lipophilic enhancements provided by the trimethyl substitution, medicinal chemists can design highly selective inhibitors for transition-metal-dependent enzymes. The self-validating synthetic and biological protocols outlined in this guide ensure robust, reproducible integration of this compound into modern high-throughput drug discovery pipelines.

References

  • Title: The methods of synthesis, modification, and biological activity of 4-quinolones (review) Source: Chemistry of Heterocyclic Compounds 45(7):757-785 (2009) URL: [Link]

  • Title: Cytotoxic effects of 4,7-dichloroquinoline on Vero cells / Quinoline-4-thione derivatives in Medicinal Chemistry Source: ResearchGate / MED CHEM (2025) URL: [Link]

  • Title: Petroleum Bases. I. Reactions of 2,3,8-Trimethylquinoline Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

Methodological & Application

Application Note: Synthesis Protocol for 2,3,8-Trimethyl-1H-quinoline-4-thione from Anilines

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals. Application: Synthesis of highly substituted 4-mercaptoquinoline/quinoline-4-thione scaffolds for kinase inhibitor development and complex heterocyclic libraries.

Mechanistic Rationale & Strategic Design

As a Senior Application Scientist, it is critical to recognize that the synthesis of highly substituted quinoline-4-thiones is not merely a sequence of reagent additions, but a delicate orchestration of thermodynamic control and chemoselectivity. The synthesis of 2,3,8-trimethyl-1H-quinoline-4-thione from anilines relies on a robust, two-stage synthetic architecture: the classical Conrad-Limpach cyclization followed by a targeted oxygen-to-sulfur exchange (thionation).

Stage 1: The Conrad-Limpach Cyclization

The Conrad-Limpach reaction is the premier method for constructing the quinolin-4-one core from anilines and


-ketoesters[1]. To achieve the specific 2,3,8-trimethyl substitution pattern, o-toluidine (2-methylaniline) is condensed with ethyl 2-methylacetoacetate.
  • Causality in Enamine Formation: The nucleophilic amine of o-toluidine selectively attacks the more reactive ketone carbonyl of the

    
    -ketoester. Acid catalysis (p-toluenesulfonic acid) facilitates dehydration, driving the equilibrium toward a stable enamine (Schiff base) intermediate.
    
  • Causality in Thermal Cyclization: The rate-determining step is the electrocyclic ring closure of the enamine. This annulation requires extreme thermal activation (~250 °C). Historically, yields were poor until the introduction of inert, high-boiling solvents like Dowtherm A (a eutectic mixture of biphenyl and diphenyl ether)[2]. Dropping the enamine slowly into pre-heated Dowtherm A ensures high dilution, which kinetically favors intramolecular cyclization over intermolecular polymerization.

Stage 2: Chemoselective Thionation

The resulting 2,3,8-trimethylquinolin-4(1H)-one must be converted to its corresponding thione. While phosphorus pentasulfide (


) is a traditional reagent, Lawesson's Reagent (LR) is preferred for this protocol[3].
  • Causality in Reagent Selection: Lawesson's Reagent exhibits superior chemoselectivity and solubility in organic solvents like toluene. It facilitates a direct thionyl transfer via a highly reactive dithiophosphine ylide intermediate. The reaction is driven forward by the formation of strong P=O bonds in the byproduct, irreversibly yielding the target 4-thione.

Reaction Pathways & Logic

Workflow A o-Toluidine + Ethyl 2-methylacetoacetate B Enamine Intermediate A->B p-TsOH, Toluene Reflux (110°C) -H₂O C 2,3,8-Trimethylquinolin- 4(1H)-one B->C Dowtherm A 250°C -EtOH D 2,3,8-Trimethyl-1H- quinoline-4-thione C->D Lawesson's Reagent Toluene, 110°C Thionation

Synthetic workflow for 2,3,8-trimethyl-1H-quinoline-4-thione via Conrad-Limpach and thionation.

Troubleshooting N1 In-Process Control (IPC): TLC / LC-MS Analysis N2 Is Enamine Formation Complete? N1->N2 N3 Increase p-TsOH & Extend Dean-Stark N2->N3 No N4 Is Cyclization Yield Optimal (>80%)? N2->N4 Yes N5 Ensure Dowtherm A Temp is ≥ 240°C N4->N5 No N6 Is Thionation Complete? N4->N6 Yes N7 Add 0.2 eq Lawesson's Reagent & Reflux N6->N7 No N8 Proceed to Final Purification N6->N8 Yes

Decision tree for troubleshooting the Conrad-Limpach and thionation reaction stages.

Step-by-Step Experimental Methodologies

Protocol A: Synthesis of 2,3,8-Trimethylquinolin-4(1H)-one

This protocol is designed as a self-validating system; physical phase changes and byproduct evolution serve as real-time indicators of reaction progress.

Materials:

  • o-Toluidine (1.0 equiv, 10 mmol)

  • Ethyl 2-methylacetoacetate (1.1 equiv, 11 mmol)

  • p-Toluenesulfonic acid monohydrate (p-TsOH) (0.05 equiv, 0.5 mmol)

  • Anhydrous Toluene (50 mL)

  • Dowtherm A (30 mL)

Step-by-Step Procedure:

  • Enamine Condensation: In a 100 mL round-bottom flask equipped with a Dean-Stark trap and reflux condenser, dissolve o-toluidine and ethyl 2-methylacetoacetate in 50 mL of anhydrous toluene. Add p-TsOH.

  • Azeotropic Dehydration: Heat the mixture to reflux (110 °C). Self-Validation: Monitor the Dean-Stark trap. The reaction is complete when water ceases to collect (typically 4–6 hours), physically validating the quantitative formation of the Schiff base.

  • Solvent Removal: Cool the mixture and remove toluene in vacuo to isolate the crude enamine as a viscous oil. Do not purify further.

  • Thermal Preparation: In a separate 100 mL three-neck flask equipped with an internal thermometer and a distillation head, pre-heat 30 mL of Dowtherm A to 250 °C under a strict nitrogen atmosphere.

  • Electrocyclic Ring Closure: Dissolve the crude enamine in 5 mL of warm Dowtherm A. Add this solution dropwise to the 250 °C Dowtherm A over 15 minutes. Self-Validation: Ethanol will immediately boil off and collect in the distillation receiver, confirming the cyclization is actively occurring.

  • Maturation & Isolation: Maintain the reaction at 250 °C for 45 minutes. Cool to room temperature. Add 50 mL of hexanes to precipitate the product. Filter the solid, wash thoroughly with hexanes to remove residual Dowtherm A, and recrystallize from ethanol to yield pure 2,3,8-trimethylquinolin-4(1H)-one.

Protocol B: Thionation to 2,3,8-Trimethyl-1H-quinoline-4-thione

Materials:

  • 2,3,8-Trimethylquinolin-4(1H)-one (1.0 equiv, 5 mmol)

  • Lawesson's Reagent (0.6 equiv, 3 mmol) Note: 1 molecule of LR donates 2 sulfur atoms.

  • Anhydrous Toluene (40 mL)

Step-by-Step Procedure:

  • Suspension: Suspend the quinolin-4-one intermediate in 40 mL of anhydrous toluene in a flame-dried flask under nitrogen.

  • Reagent Addition: Add Lawesson's Reagent in a single portion. Causality Note: Strict anhydrous conditions are mandatory. Moisture will prematurely hydrolyze Lawesson's Reagent into inactive phosphonothioic acids, stalling the reaction.

  • Reflux: Heat the mixture to reflux (110 °C) for 3 hours.

  • IPC Monitoring: Monitor via TLC (Eluent: 5% MeOH in DCM). Self-Validation: The conversion is validated by the disappearance of the starting material and the emergence of a distinct yellow/orange spot with a higher

    
     value (due to the loss of the strong hydrogen-bonding carbonyl oxygen).
    
  • Workup & Purification: Cool the mixture to room temperature and concentrate in vacuo. Purify the crude dark residue via silica gel flash chromatography (gradient elution: DCM to 2% MeOH/DCM) to isolate the target 2,3,8-trimethyl-1H-quinoline-4-thione as a vibrant yellow solid.

Quantitative Data & Reaction Parameters

To ensure reproducibility, the following table summarizes the critical quantitative parameters, expected yields, and validation metrics for each stage of the synthesis.

Reaction StageTarget Intermediate / ProductReagents & SolventsTemp (°C)Time (h)Expected YieldValidation Metric
1. Condensation Enamine (Schiff Base)o-Toluidine, Ethyl 2-methylacetoacetate, p-TsOH, Toluene1104 - 6> 95% (Crude)Cessation of H₂O collection in Dean-Stark trap.
2. Cyclization 2,3,8-Trimethylquinolin-4(1H)-oneDowtherm A2500.7575 - 85%Evolution of ethanol; precipitation upon hexane addition.
3. Thionation 2,3,8-Trimethyl-1H-quinoline-4-thioneLawesson's Reagent, Anhydrous Toluene1102 - 465 - 80%TLC: Higher

value, distinct yellow/orange chromophore.

References

  • Source: MDPI (Molecules)
  • Conrad–Limpach synthesis Source: Wikipedia URL
  • Dissertation: Vascular synthesis of aldosterone - Thionation using Lawesson's Reagent Source: Universität des Saarlandes URL

Sources

Application Note & Protocol: Facile Synthesis of 2,3,8-trimethyl-1H-quinoline-4-thione via Lawesson's Reagent-Mediated Thionation

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive guide for the synthesis of 2,3,8-trimethyl-1H-quinoline-4-thione, a heterocyclic compound of interest for medicinal chemistry and drug development. The protocol details a robust two-step synthetic route commencing with the preparation of the precursor, 2,3,8-trimethyl-1H-quinoline-4-one, followed by a highly efficient thionation reaction. The core of this methodology is the application of Lawesson's reagent, a superior thionating agent that offers significant advantages over traditional methods, including milder reaction conditions and improved yields. This guide includes in-depth mechanistic insights, detailed step-by-step protocols, safety and handling procedures, troubleshooting advice, and data visualization to ensure successful replication and understanding by researchers in organic synthesis and pharmaceutical development.

Introduction and Scientific Background

Quinoline derivatives are a cornerstone in medicinal chemistry, with the quinoline-4-thione scaffold being a particularly valuable pharmacophore. The replacement of the carbonyl oxygen in a quinolone with a sulfur atom can significantly modulate the compound's biological activity, often leading to enhanced or novel therapeutic properties.[1][2] The conversion of a carbonyl to a thiocarbonyl is therefore a critical transformation in the synthesis of these potent molecules.

Historically, reagents like phosphorus pentasulfide (P₄S₁₀) were used for such thionation reactions. However, these methods often require harsh conditions, such as high temperatures and long reaction times, and can result in low yields and difficult purifications.[2][3] Lawesson's reagent, 2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane-2,4-disulfide, has emerged as a far more efficient and versatile alternative.[4][5][6] It operates under milder conditions, typically in refluxing toluene or xylene, and is compatible with a wide range of functional groups, making it the reagent of choice for modern organic synthesis.[2][4]

This application note outlines a reliable two-step procedure for preparing 2,3,8-trimethyl-1H-quinoline-4-thione, beginning with the synthesis of the corresponding 4-quinolone precursor.

The Mechanism of Thionation with Lawesson's Reagent

The efficacy of Lawesson's reagent (LR) stems from its unique reactivity. The reaction does not proceed with the intact LR molecule but rather through a dissociative mechanism.

  • Formation of the Reactive Intermediate: In solution, the central four-membered phosphorus-sulfur ring of Lawesson's reagent is in equilibrium with a highly reactive dithiophosphine ylide (R-PS₂).[3][6][7][8] This species is the active thionating agent.

  • [2+2] Cycloaddition: The electron-rich carbonyl oxygen of the quinolone attacks one of the electrophilic phosphorus atoms of the ylide, while the carbonyl carbon is attacked by the ylide's sulfur. This concerted or stepwise process forms a four-membered thiaoxaphosphetane intermediate.[3][4][6]

  • Cycloreversion: The driving force of the reaction is the subsequent fragmentation of this unstable intermediate.[3][6] This step is analogous to the final stage of a Wittig reaction, involving the formation of a very stable phosphorus-oxygen double bond (P=O). This cycloreversion releases the desired thiocarbonyl compound (the quinoline-4-thione) and a phosphorus-containing byproduct.[3][6][8]

The overall mechanism is depicted below:

G cluster_0 Step 1: Ylide Formation cluster_1 Step 2: Cycloaddition cluster_2 Step 3: Cycloreversion LR Lawesson's Reagent (LR) Ylide Reactive Dithiophosphine Ylide (2 R-PS₂) LR->Ylide Equilibrium Ylide_input Quinolone 2,3,8-trimethyl-1H-quinoline-4-one (Carbonyl Substrate) Intermediate Thiaoxaphosphetane Intermediate Quinolone->Intermediate Intermediate_input Ylide_input->Intermediate + R-PS₂ Thione 2,3,8-trimethyl-1H-quinoline-4-thione (Final Product) Byproduct Phosphorus Byproduct (R-P(O)S) Intermediate_input->Thione Fragmentation Intermediate_input->Byproduct

Caption: Mechanism of Lawesson's Reagent Thionation.

Experimental Protocols

This synthesis is performed in two primary stages: preparation of the quinolone precursor and its subsequent thionation.

Part A: Synthesis of 2,3,8-trimethyl-1H-quinoline-4-one

This procedure is based on the Gould-Jacobs reaction, a reliable method for constructing the 4-quinolone core.

Materials:

  • 2-Amino-m-xylene (2,6-dimethylaniline)

  • Diethyl (ethoxymethylidene)malonate (DEEM)

  • Diphenyl ether (solvent)

  • Ethanol

  • Sodium hydroxide (NaOH)

  • Hydrochloric acid (HCl)

Procedure:

  • Condensation: In a 250 mL round-bottom flask, combine 2-amino-m-xylene (12.1 g, 0.1 mol) and diethyl (ethoxymethylidene)malonate (21.6 g, 0.1 mol). Heat the mixture at 100-110 °C for 2 hours. The reaction progress can be monitored by observing the evolution of ethanol.

  • Cyclization: Allow the reaction mixture to cool slightly. Add 100 mL of diphenyl ether to the flask. Heat the mixture to reflux (approx. 250-260 °C) using a heating mantle and a condenser. Maintain reflux for 30-45 minutes. The cyclization should result in the precipitation of the product.

  • Isolation: Cool the mixture to room temperature, then further cool in an ice bath. Collect the precipitated solid by vacuum filtration. Wash the solid thoroughly with hexane or petroleum ether to remove the diphenyl ether.

  • Purification (optional but recommended): The crude product can be purified by recrystallization from a suitable solvent like ethanol or by treatment with a hot aqueous NaOH solution followed by neutralization with HCl to precipitate the purified quinolone.

Part B: Thionation to 2,3,8-trimethyl-1H-quinoline-4-thione

Materials & Reagents:

ReagentFormulaMW ( g/mol )Moles (equiv)AmountRole
2,3,8-trimethyl-1H-quinoline-4-oneC₁₂H₁₃NO187.241.05.0 gSubstrate
Lawesson's Reagent (LR)C₁₄H₁₄O₂P₂S₄404.470.66.48 gThionating Agent
Anhydrous TolueneC₇H₈92.14-150 mLSolvent

Procedure:

  • Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2,3,8-trimethyl-1H-quinoline-4-one (5.0 g, 26.7 mmol).

  • Dissolution: Add 150 mL of anhydrous toluene to the flask. Stir the mixture to dissolve the starting material.

  • Addition of Lawesson's Reagent: To the solution, add Lawesson's reagent (6.48 g, 16.0 mmol, 0.6 equiv). Note: It is crucial to perform this step in a well-ventilated fume hood under an inert atmosphere (e.g., nitrogen or argon) as LR is moisture-sensitive.[9][10]

  • Reaction: Heat the reaction mixture to reflux (approx. 111 °C) with vigorous stirring. Monitor the reaction's progress using Thin-Layer Chromatography (TLC) (e.g., mobile phase: 7:3 Hexane:Ethyl Acetate). The reaction is typically complete within 3-5 hours, indicated by the consumption of the starting quinolone.

  • Workup: Once the reaction is complete, allow the flask to cool to room temperature. Remove the toluene under reduced pressure using a rotary evaporator.

  • Purification: The crude residue contains the desired product and phosphorus byproducts. Purify the solid by column chromatography on silica gel.[1] Elute with a gradient of hexane and ethyl acetate to isolate the pure 2,3,8-trimethyl-1H-quinoline-4-thione.

  • Final Product: Combine the pure fractions, evaporate the solvent, and dry the resulting solid under vacuum. The product should be a yellowish or off-white solid.

Overall Synthetic Workflow

Caption: Two-step synthesis of the target thione.

Safety, Handling, and Waste Disposal

Lawesson's Reagent is hazardous and requires careful handling.

  • Hazards: Moisture-sensitive. Contact with water or moisture liberates toxic and flammable hydrogen sulfide (H₂S) gas, which has a strong, unpleasant odor.[9][10] Harmful if swallowed or inhaled.[10][11]

  • Handling: Always handle Lawesson's reagent in a well-ventilated chemical fume hood.[9] Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and nitrile gloves.[9] Handle and store under an inert gas (nitrogen or argon) and protect from moisture.[9][10]

  • Waste Disposal: Unused Lawesson's reagent and reaction residues must be quenched carefully. Slowly and cautiously add the material to an excess of a basic sodium hypochlorite solution (bleach).[7] This will oxidize the reactive phosphorus-sulfur compounds. The resulting mixture should be disposed of according to institutional guidelines for chemical waste.

  • Toluene: Toluene is a flammable liquid and should be handled away from ignition sources.

Troubleshooting Guide

ProblemPotential Cause(s)Suggested Solution(s)
Incomplete Reaction 1. Insufficient reaction time or temperature. 2. Deactivated Lawesson's reagent due to moisture exposure. 3. Insufficient amount of Lawesson's reagent.1. Increase reflux time and monitor carefully by TLC. 2. Use a fresh, properly stored bottle of LR. Ensure all glassware is oven-dried and the reaction is run under a dry, inert atmosphere. 3. Increase the equivalents of LR slightly (e.g., to 0.7 equiv).
Low Yield 1. Incomplete reaction. 2. Product loss during workup or purification. 3. Degradation of product on silica gel.1. See above. 2. Be careful during extraction and transfer steps. Use minimal solvent for recrystallization if chosen as the purification method. 3. Minimize the time the product spends on the silica column. Consider deactivating the silica gel with triethylamine if degradation is suspected.
Difficult Purification 1. Streaking on TLC plate. 2. Co-elution of product with phosphorus byproducts.1. Add a small amount of triethylamine (~1%) to the eluent to suppress tailing. 2. Adjust the polarity of the mobile phase. A less polar solvent system may provide better separation. Alternatively, trituration of the crude product with a solvent like diethyl ether might help remove some byproducts before chromatography.

References

  • A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. (2021, November 17). Molecules. [Link]

  • Reagents of the month- April- Lawesson's and Woollins' reagents. (2022, April 19). SigutLabs. [Link]

  • Lawesson's reagent - Wikipedia. Wikipedia. [Link]

  • Material Safety Data Sheet - Lawesson's Reagent, 99%. (2005, October 3). Cole-Parmer. [Link]

  • Mechanism of the thionation reaction using Lawesson's reagent (1). ResearchGate. [Link]

  • Synthesis and Biological Evaluation of Quinazoline-4-thiones. (2003, November 15). SciSpace. [Link]

  • Lawesson's reagent | C14H14O2P2S4 | CID 87949 - PubChem. National Institutes of Health. [Link]

  • Use of Lawesson's Reagent in The Facile Synthesis of Few Thiones. ResearchGate. [Link]

  • A purification-free method for the synthesis of thiazolium salts using P2S5-Py2 complex or P4S10. Canadian Science Publishing. [Link]

  • Lawesson's Reagent - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

  • A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis - PMC. (2021, November 17). National Center for Biotechnology Information. [Link]

Sources

Application Note: Microwave-Assisted Synthesis of 2,3,8-Trimethyl-1H-quinoline-4-thione

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the fields of drug discovery and agrochemical development, the quinoline scaffold is a privileged structure. Specifically, highly substituted derivatives like 2,3,8-trimethylquinolines have demonstrated potent in vivo fungicidal and antimicrobial properties[1][2]. The bioisosteric replacement of the quinolin-4-one carbonyl oxygen with sulfur to form a quinoline-4-thione can dramatically alter the molecule's lipophilicity, hydrogen-bonding profile, and target residence time.

Traditionally, the thionation of quinolin-4-ones relies on phosphorus pentasulfide (P₄S₁₀) or Lawesson’s Reagent (LR) under prolonged reflux (up to 25 hours) in anhydrous solvents[3]. These conventional methods suffer from poor atom economy, thermal degradation, and tedious aqueous workups. This application note details a highly optimized, solvent-free, microwave-assisted organic synthesis (MAOS) protocol that compresses the reaction time to mere minutes while maximizing the yield of 2,3,8-trimethyl-1H-quinoline-4-thione[4].

Mechanistic Rationale & Causality

As a Senior Application Scientist, it is critical to understand why specific reagents and energy delivery systems are chosen, rather than simply following a recipe.

The Steric Penalty and Microwave Activation

The precursor, 2,3,8-trimethylquinolin-4(1H)-one, features methyl groups at the C2 and C3 positions. This creates significant steric hindrance around the C4-carbonyl. Under conventional convective heating, the formation of the bulky intermediate is thermodynamically sluggish, leading to incomplete conversion[3]. Microwave irradiation (MWI) circumvents this by directly coupling with the dipole moments of the polar C=O and P–S bonds. This dielectric heating provides localized, instantaneous energy that easily overcomes the steric activation barrier[4].

Lawesson's Reagent (LR) Dynamics

We utilize Lawesson's Reagent over P₄S₁₀ due to its superior solubility and milder reaction profile[5]. In the reaction matrix, LR exists in equilibrium with a highly reactive dithiophosphine ylide.

  • Attack : The ylide attacks the sterically hindered C4-carbonyl, forming a 4-membered thiaoxaphosphetane intermediate.

  • Cycloreversion : Driven by the high thermodynamic stability of the newly forming P=O bond, the intermediate undergoes a Wittig-like cycloreversion[5].

  • Product : This yields the desired C=S bond (quinoline-4-thione) and a stable organophosphorus byproduct.

Optimization of Reaction Parameters

To establish the most efficient protocol, we evaluated the thionation across various heating modalities and solvent environments. The solvent-free approach utilizing a silica gel support provided the highest yields by concentrating the microwave energy directly onto the reagents rather than a solvent heat-sink.

Table 1: Thionation Conditions for 2,3,8-Trimethylquinolin-4(1H)-one
Heating ModalityThionating Agent (Eq)EnvironmentTimeTemp (°C)Yield (%)Observation
Conventional Oil BathLR (1.0)Toluene (Reflux)14 h11045Significant byproduct formation; incomplete conversion.
Microwave (150 W)LR (0.6)Toluene10 min11078Clean reaction profile; moderate yield.
Microwave (150 W) LR (0.6) Solvent-Free (SiO₂) 3 min 110 89 Rapid conversion; direct column loading enabled.

Note: Lawesson's reagent supplies two sulfur atoms per molecule; therefore, 0.6 equivalents provide a slight stoichiometric excess (1.2 eq of active sulfur) to drive the reaction to completion[3][5].

Experimental Protocol: Solvent-Free Microwave Thionation

This protocol is designed as a self-validating system . The physical and chromatographic properties of the reaction mixture will provide real-time feedback on the success of the transformation.

Materials Required
  • Precursor : 2,3,8-Trimethylquinolin-4(1H)-one (1.0 mmol, 187.2 mg)

  • Reagent : Lawesson’s Reagent (0.6 mmol, 242.7 mg)

  • Support : Silica gel, 230–400 mesh, anhydrous (1.0 g)

  • Equipment : Dedicated microwave synthesizer (e.g., CEM Discover or Anton Paar Monowave), 10 mL pressure-rated microwave vial, agate mortar and pestle.

Step-by-Step Methodology
  • Homogenization (Pre-reaction Setup)

    • Action: In an agate mortar, combine 1.0 mmol of 2,3,8-trimethylquinolin-4(1H)-one, 0.6 mmol of Lawesson’s Reagent, and 1.0 g of anhydrous silica gel. Grind thoroughly for 2–3 minutes until a fine, uniform powder is achieved.

    • Causality: Silica gel acts as a microwave-transparent solid support. It ensures uniform heat distribution, prevents localized superheating (hot spots) that could decompose the sensitive thione, and drastically increases the collision frequency of the solid reactants[4].

  • Microwave Irradiation

    • Action: Transfer the homogenized powder into a 10 mL microwave vial. Add a magnetic stir bar and seal with a Teflon-lined crimp cap.

    • Action: Irradiate at 150 W, setting the maximum temperature threshold to 110 °C for exactly 3 minutes[3].

    • Causality: The microwave synthesizer's dynamic power modulation will automatically lower the wattage once 110 °C is reached, preventing the thermal extrusion of toxic H₂S gas while maintaining optimal kinetic energy.

  • Self-Validating Reaction Monitoring

    • Action: Allow the vial to cool to room temperature (assisted by compressed air in the MW cavity). Extract a 5 mg aliquot of the powder, suspend in 0.5 mL of dichloromethane, and spot on a silica TLC plate. Elute with Hexane:Ethyl Acetate (8:2 v/v).

    • Validation Check 1 (Visual): The powder will have transitioned from pale yellow to a deep, vibrant orange/red. This bathochromic shift is the hallmark of a newly formed C=S chromophore.

    • Validation Check 2 (Chromatographic): The starting quinolin-4-one remains near the baseline (

      
      ) due to strong hydrogen bonding. The target thione is highly lipophilic and will elute much faster (
      
      
      
      ), appearing as a bright orange spot that quenches UV 254 nm fluorescence.
  • Purification

    • Action: Load the irradiated silica powder directly onto the top of a pre-packed silica gel flash chromatography column.

    • Causality: The solvent-free approach entirely eliminates the need for messy aqueous extractions. The polar organophosphorus byproducts of LR remain tightly bound to the baseline of the column.

    • Action: Elute using a gradient of 100% Hexane to Hexane:Ethyl Acetate (9:1 v/v). Collect the brightly colored orange fractions, pool, and concentrate in vacuo to yield pure 2,3,8-trimethyl-1H-quinoline-4-thione.

Experimental Workflow Visualization

Workflow N1 Precursor Preparation 2,3,8-Trimethylquinolin-4(1H)-one + LR N2 Homogenization (Solvent-Free / Silica Support) N1->N2 N3 Microwave Irradiation (150 W, 110°C, 3 min) N2->N3 N4 TLC Monitoring (Check for high-Rf orange spot) N3->N4 N4->N3 Incomplete Conversion N5 Flash Chromatography (Direct Powder Loading) N4->N5 Reaction Complete N6 Pure 2,3,8-Trimethyl-1H-quinoline-4-thione (Yield >85%) N5->N6

Caption: Workflow for the solvent-free, microwave-assisted synthesis of 2,3,8-trimethyl-1H-quinoline-4-thione.

References

  • Vishnuvardhan, M., et al. "The methods of synthesis, modification, and biological activity of 4-quinolones (review): An efficient microwave assisted synthesis and antimicrobial activity of novel p‐Tolyloxyquinoline‐Triazole hybrid derivatives." ResearchGate. 1

  • "A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis." PMC, National Institutes of Health. 3

  • "Synthesis and In Vivo Fungicidal Activity of Some New Quinoline Derivatives against Rice Blast." ResearchGate.2

  • "Lawesson's Reagent - Mechanism and Applications." Organic Chemistry Portal. 5

  • "Use of Lawesson's Reagent in The Facile Synthesis of Few Thiones." ResearchGate. 4

Sources

procedure for metal complexation with 2,3,8-trimethyl-1H-quinoline-4-thione

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Procedure for Metal Complexation with 2,3,8-Trimethyl-1H-quinoline-4-thione

Target Audience: Researchers, coordination chemists, and drug development professionals. Document Type: Advanced Protocol & Mechanistic Guide

Introduction & Mechanistic Insights

The design and synthesis of metal complexes using quinoline-derived ligands is a cornerstone in the development of advanced supramolecular materials and novel antimicrobial agents[1]. Among these, 2,3,8-trimethyl-1H-quinoline-4-thione presents a unique and highly specific coordination environment.

Typically, quinoline-4-thiones are synthesized from their corresponding quinolones via thionation using Lawesson's reagent[2]. Once synthesized, these molecules exhibit a well-documented tautomeric equilibrium between the thione (NH–C=S) and thiol (N=C–SH) forms. While the thione form generally predominates in the solid state and gas phase, the thiol form can be accessed and stabilized in solution[3].

The Causality of Steric Hindrance: As an Application Scientist, it is critical to understand why 2,3,8-trimethyl-1H-quinoline-4-thione behaves differently than unsubstituted variants. The methyl groups at the C2 and C8 positions create severe steric bulk directly flanking the endocyclic nitrogen. Consequently, while standard quinoline-4-thiones often form bidentate (N,S) chelates with transition metals, the 2,3,8-trimethyl derivative strongly disfavors nitrogen coordination. Instead, when deprotonated, it acts almost exclusively as a monodentate thiolate (S-donor) or forms sulfur-bridged dimeric complexes. Understanding this steric causality is essential for predicting the geometry and reactivity of the resulting metal complex.

Pathway Visualization

The following diagram maps the logical workflow from tautomeric equilibrium to targeted metal complexation.

G L1 2,3,8-Trimethyl-1H-quinoline-4-thione (Thione Tautomer) L2 2,3,8-Trimethylquinoline-4-thiol (Thiol Tautomer) L1->L2 Tautomeric Equilibrium (Solvent Mediated) Base Base Addition (e.g., Et3N) L2->Base Anion Thiolate Anion (Active Ligand) Base->Anion Deprotonation (-H+) Metal Metal Salt Addition (e.g., Cu(OAc)2) Anion->Metal Complex Target Metal Complex [M(L)2] Metal->Complex Coordination & Self-Assembly

Fig 1: Tautomeric equilibrium and metal complexation pathway of 2,3,8-trimethyl-1H-quinoline-4-thione.

Experimental Protocol: Synthesis of [Cu(L)₂] Complex

This protocol details the synthesis of a Copper(II) complex, utilizing the ligand in its deprotonated thiolate form.

Reagents Required:

  • 2,3,8-trimethyl-1H-quinoline-4-thione (Ligand, L)

  • Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

  • Triethylamine (Et₃N, ≥99%)

  • Absolute Ethanol (EtOH)

Step-by-Step Methodology:

  • Ligand Solubilization: Suspend 2.0 mmol of 2,3,8-trimethyl-1H-quinoline-4-thione in 20 mL of absolute EtOH in a 50 mL round-bottom flask.

    • Causality: EtOH is a protic solvent that facilitates the proton transfer necessary for the thione-thiol tautomerization, making the reactive thiol form available.

  • Deprotonation: Add 2.2 mmol of Et₃N dropwise to the suspension while stirring at room temperature. Stir for 15 minutes until the solution clarifies.

    • Causality: The mild base deprotonates the thiol tautomer, driving the equilibrium entirely to the highly nucleophilic thiolate anion. This prevents the formation of weak, neutral thione-coordinated byproducts.

  • Metal Complexation: Dissolve 1.0 mmol of Cu(OAc)₂·H₂O in 10 mL of warm EtOH. Add this metal solution dropwise to the ligand solution under continuous stirring at 60 °C.

    • Causality: The elevated temperature (60 °C) provides the thermodynamic energy required to overcome the severe steric activation barrier imposed by the 2,3,8-trimethyl groups. Dropwise addition prevents the rapid precipitation of kinetic, amorphous aggregates, favoring crystalline self-assembly.

  • Isolation: Maintain stirring at 60 °C for 2 hours. A distinct color change (typically to dark brown/green) and precipitation will occur. Cool the mixture to 4 °C overnight.

  • Purification: Filter the resulting precipitate under vacuum. Wash sequentially with cold EtOH (2 × 5 mL) and diethyl ether (10 mL) to remove unreacted ligand and Et₃N·HOAc salts. Dry under vacuum in a desiccator.

Self-Validating System: Quality Control & Troubleshooting

A robust protocol must be self-validating. To confirm successful coordination, researchers must analyze the complex using FTIR and UV-Vis spectroscopy. Successful coordination is self-validated primarily by monitoring the disappearance of the N-H stretch and the shift of the C=S stretch[4].

Table 1: Diagnostic Analytical Data for Validation

Analytical MethodFree Ligand (Expected)Metal Complex[Cu(L)₂] (Expected)Diagnostic Significance
FTIR: ν(N-H) ~3150 cm⁻¹ (Strong, broad)Absent Confirms complete deprotonation of the thione tautomer.
FTIR: ν(C=S) ~1080 cm⁻¹ (Sharp)Shifted to ~750 cm⁻¹ Confirms conversion to a C-S single bond via S-coordination.
UV-Vis: π → π* ~340 nm~360 nm (Bathochromic shift)Indicates extended conjugation via metal-ligand backbonding.
UV-Vis: d-d band Absent~650 nm (Broad)Confirms the presence of the Cu(II) metal center.

Troubleshooting Guide:

  • Presence of ν(N-H) in the Complex: If the FTIR spectrum of your isolated product still shows a peak at ~3150 cm⁻¹, deprotonation was incomplete. Action: Verify the purity/activity of your Et₃N and ensure the pH of the reaction mixture is securely basic (pH > 8) before metal addition.

  • Amorphous/Sticky Precipitate: If the product crashes out as a sticky mass rather than a filterable powder, kinetic trapping has occurred. Action: Reduce the rate of metal addition and increase the reaction temperature to 70 °C to favor thermodynamic control.

References

1.[2] Zimmer, C. (2010). Dissertation Dipl. Biol. Christina Zimmer. Universität des Saarlandes. 2.[1] Solution processible Co(III) quinoline-thiosemicarbazone complexes: synthesis, structure extension and Langmuir-Blodgett deposition studies. White Rose Research Online. 3.[4] Characterization, Synthesis, and Antimicrobial Activities of Quinazoline Derivatives and their Metal Ion Complexes. Oriental Journal of Chemistry. 4.[3] Molecular structure, Vibrational analysis (IR and Raman) and quantum chemical investigations of 1-aminoisoquinoline. ResearchGate.

Sources

Application Notes and Protocols for In Vitro Antimicrobial Assays of Thioquinoline Derivatives

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction: The Growing Imperative for Novel Antimicrobial Agents

The relentless rise of antimicrobial resistance necessitates the urgent discovery and development of new chemical entities with potent antibacterial activity.[1][2] Thioquinoline derivatives, a class of sulfur-containing heterocyclic compounds, have emerged as a promising scaffold in medicinal chemistry, demonstrating a broad spectrum of biological activities, including antimicrobial effects.[1] Their structural similarity to quinolones, a well-established class of antibiotics that inhibit bacterial DNA gyrase and topoisomerase IV, provides a strong rationale for their investigation.[1][3]

This guide provides a comprehensive overview of robust in vitro methodologies for assessing the antimicrobial potential of novel thioquinoline derivatives. It is designed to equip researchers with the foundational knowledge and detailed protocols required to generate reliable, reproducible, and meaningful data. We will delve into the principles, practical execution, and critical considerations for various assays, with a special focus on addressing the challenges associated with the physicochemical properties of thioquinoline compounds, such as their potential for hydrophobicity.

Pillar 1: Foundational Antimicrobial Susceptibility Testing

The initial screening of novel compounds aims to determine their fundamental ability to inhibit microbial growth. The choice of method is critical and often depends on the compound's properties and the desired throughput.

Broth Microdilution Method: Quantifying Inhibitory Potency (MIC)

The broth microdilution method is considered the "gold standard" for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[4][5] This quantitative method is highly amenable to a 96-well plate format, making it suitable for screening a large number of derivatives.[2][6]

Principle: A standardized suspension of the test microorganism is exposed to serial dilutions of the thioquinoline derivative in a liquid growth medium. Following incubation, the presence or absence of microbial growth is determined, typically by visual inspection for turbidity or by using a metabolic indicator.[2][6]

Causality Behind Experimental Choices:

  • Standardization is Key: Adherence to established guidelines from the Clinical and Laboratory Standards Institute (CLSI) or the European Committee on Antimicrobial Susceptibility Testing (EUCAST) is paramount for ensuring inter-laboratory comparability and data integrity.[7][8][9]

  • Addressing Hydrophobicity: Thioquinoline derivatives can be hydrophobic, leading to poor solubility in aqueous culture media.[10] This can result in compound precipitation and inaccurate MIC values. To mitigate this, a co-solvent such as dimethyl sulfoxide (DMSO) is often required to prepare the initial stock solution.[10] It is crucial to determine the maximum concentration of the solvent that does not affect microbial growth and to include appropriate solvent controls in every experiment.[10] The use of surfactants like Polysorbate 80 (Tween 80) can also aid in maintaining solubility in the aqueous medium.[10]

  • Media Selection: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the recommended medium for susceptibility testing of most non-fastidious aerobic and facultative anaerobic bacteria.[11] The cation concentration (Ca²⁺ and Mg²⁺) is critical as it can influence the activity of certain antimicrobial agents.

Experimental Workflow: Broth Microdilution for MIC Determination

Broth_Microdilution_Workflow cluster_prep Preparation cluster_plate 96-Well Plate Setup cluster_incubation Incubation & Reading stock Prepare Thioquinoline Stock in appropriate solvent (e.g., DMSO) serial_dilution Perform 2-fold Serial Dilutions of Thioquinoline in Broth stock->serial_dilution Add to first well inoculum Prepare Standardized Bacterial Inoculum (0.5 McFarland) add_inoculum Inoculate wells with Bacterial Suspension inoculum->add_inoculum serial_dilution->add_inoculum controls Include Controls: - Growth (Inoculum + Broth) - Sterility (Broth only) - Solvent (Inoculum + Solvent) incubate Incubate at 35-37°C for 16-20 hours add_inoculum->incubate read_mic Determine MIC: Lowest concentration with no visible growth incubate->read_mic

Caption: Workflow for MIC determination using the broth microdilution method.

Protocol: Broth Microdilution Assay

  • Preparation of Thioquinoline Stock Solution: Dissolve the thioquinoline derivative in 100% DMSO to a high concentration (e.g., 100x the highest desired final concentration).[10]

  • Inoculum Preparation: From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism. Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[11] Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[11]

  • Plate Preparation:

    • Dispense 50 µL of CAMHB into all wells of a 96-well microtiter plate, except for the first column.

    • Add 100 µL of the thioquinoline stock solution (at 2x the highest final concentration) to the first well of each row being tested.

    • Perform a 2-fold serial dilution by transferring 50 µL from the first well to the second, mixing, and repeating across the plate. Discard 50 µL from the last well.

  • Inoculation: Within 15 minutes of preparing the final inoculum, add 50 µL of the standardized bacterial suspension to each well, resulting in a final volume of 100 µL.[11]

  • Controls:

    • Growth Control: Well containing only broth and inoculum.

    • Sterility Control: Well containing only broth.

    • Solvent Control: Well containing the highest concentration of DMSO used and the inoculum.

  • Incubation: Incubate the plates at 35°C ± 2°C in ambient air for 16-20 hours.[11]

  • MIC Determination: The MIC is the lowest concentration of the thioquinoline derivative that completely inhibits visible growth of the organism.[11] The growth control well should show distinct turbidity, and the sterility control well should remain clear.[11]

Agar Disk Diffusion Method: A Qualitative Screening Tool

The agar disk diffusion (Kirby-Bauer) test is a widely used qualitative method for preliminary screening of antimicrobial activity.[12][13] It is particularly useful for assessing the susceptibility of different bacterial strains to a single agent.

Principle: A standardized inoculum of bacteria is swabbed onto the surface of an agar plate. A paper disk impregnated with a known amount of the thioquinoline derivative is then placed on the agar surface.[12][14] The compound diffuses from the disk into the agar, creating a concentration gradient. If the bacteria are susceptible, a clear zone of no growth, known as the zone of inhibition, will appear around the disk after incubation.[13][14]

Causality Behind Experimental Choices:

  • Diffusion Limitations: This method is often unsuitable for water-insoluble compounds like many thioquinoline derivatives due to their poor diffusion through the aqueous agar matrix.[10] This can lead to false-negative results or inconsistently sized inhibition zones.[10] Therefore, while simple, this method should be used with caution for hydrophobic compounds and the results confirmed with a dilution method.

  • Standardized Conditions: The size of the inhibition zone is influenced by factors such as the inoculum density, agar depth, incubation temperature, and the rate of drug diffusion. Strict adherence to standardized procedures (e.g., CLSI M02) is necessary for reproducible results.[8]

Protocol: Agar Disk Diffusion Assay

  • Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described for the broth microdilution method.

  • Plate Inoculation: Dip a sterile cotton swab into the adjusted suspension. Rotate the swab several times against the inside of the tube above the fluid level to remove excess inoculum. Swab the entire surface of a Mueller-Hinton agar plate three times, rotating the plate approximately 60 degrees after each application to ensure uniform growth.

  • Disk Application: Aseptically apply sterile paper disks (6 mm in diameter) impregnated with a known concentration of the thioquinoline derivative to the surface of the inoculated agar plate. Gently press each disk to ensure complete contact with the agar.

  • Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-20 hours.

  • Result Interpretation: Measure the diameter of the zone of inhibition in millimeters. The interpretation of susceptible, intermediate, or resistant is based on established zone diameter breakpoints for specific antibiotics, though for novel compounds, this serves as a qualitative measure of activity.

Pillar 2: Assessing Bactericidal vs. Bacteriostatic Activity

Once the MIC is established, it is crucial to determine whether a thioquinoline derivative kills the bacteria (bactericidal) or merely inhibits their growth (bacteriostatic). This is achieved by determining the Minimum Bactericidal Concentration (MBC).

Principle: The MBC is the lowest concentration of an antimicrobial agent that results in a ≥99.9% reduction in the initial bacterial inoculum.[15] It is determined by subculturing the contents of the wells from the MIC assay that show no visible growth onto an antibiotic-free agar medium.

Protocol: Minimum Bactericidal Concentration (MBC) Determination

  • Following MIC Determination: Select the wells from the broth microdilution plate corresponding to the MIC and higher concentrations where no growth was observed.

  • Subculturing: Aliquot a small, standardized volume (e.g., 10 µL) from each of these clear wells and spread it onto a fresh, antibiotic-free agar plate (e.g., Tryptic Soy Agar).[6]

  • Incubation: Incubate the agar plates at 35-37°C for 18-24 hours.

  • MBC Determination: The MBC is the lowest concentration of the thioquinoline derivative that results in no colony growth (or a ≥99.9% reduction compared to the initial inoculum count) on the subculture plates.[6]

Parameter Description Significance
MIC Minimum Inhibitory ConcentrationThe lowest concentration that inhibits visible bacterial growth.
MBC Minimum Bactericidal ConcentrationThe lowest concentration that kills ≥99.9% of the initial bacterial inoculum.
MBC/MIC Ratio Ratio of MBC to MICA ratio of ≤ 4 is generally considered indicative of bactericidal activity.

Pillar 3: Elucidating the Mechanism of Action

Understanding how a thioquinoline derivative exerts its antimicrobial effect is a critical step in its development. While quinolones are known to target DNA gyrase and topoisomerase IV, thioquinoline derivatives may possess similar or entirely novel mechanisms.[3] Some quinoline-based compounds have also been shown to disrupt the bacterial cell membrane.[16][17]

Viability Assays: Rapid Assessment of Cellular Health

Metabolic indicator dyes can provide a rapid and sensitive assessment of bacterial viability, offering an alternative to visual inspection for turbidity in MIC assays and providing insights into the compound's effect on cellular respiration.[18][19]

Resazurin (AlamarBlue) Assay:

  • Principle: Resazurin, a blue and non-fluorescent dye, is reduced by metabolically active (viable) cells to the pink and highly fluorescent resorufin.[20][21] This colorimetric or fluorometric change can be quantified to measure cell viability.[18] The absence of color change indicates a loss of metabolic activity and cell death.[18]

  • Application: This assay can be multiplexed with the standard MIC assay. After the initial incubation period for the MIC reading, resazurin solution is added to the wells, and a further short incubation allows for color development.[18] This provides a more objective and sensitive endpoint than visual turbidity assessment.[20]

Protocol: Resazurin Microtiter Assay for Viability

  • Perform MIC Assay: Set up and incubate the broth microdilution assay as previously described.

  • Add Resazurin: Following incubation, add a sterile aqueous solution of resazurin to each well to a final concentration of approximately 0.015%.

  • Incubate: Re-incubate the plates for 1-4 hours at 37°C.

  • Read Results: Visually assess the color change (blue to pink) or measure the fluorescence (excitation ~560 nm, emission ~590 nm) or absorbance (~570 nm and 600 nm) using a plate reader. The lowest concentration that prevents the color change is the MIC.

Investigating Potential Mechanisms

Based on the chemical structure of thioquinolines, several potential mechanisms of action can be investigated.

Investigative Pathways for Thioquinoline Mechanism of Action

MOA_Pathway cluster_dna DNA Synthesis Inhibition cluster_membrane Membrane Disruption cluster_other Other Potential Targets start Active Thioquinoline Derivative (MIC & MBC Determined) dna_gyrase DNA Gyrase/Topoisomerase IV Inhibition Assays start->dna_gyrase Quinolone-like activity? membrane_potential Membrane Potential Assays (e.g., DiSC3(5)) start->membrane_potential Hydrophobic nature? lps_transport LPS Transport Inhibition Assay (Gram-negative specific) start->lps_transport Novel target? atp_release ATP Release Assay membrane_potential->atp_release Confirmatory

Caption: Potential investigative pathways for the mechanism of action of thioquinolines.

  • DNA Synthesis Inhibition: Given their structural similarity to quinolones, a primary hypothesis is the inhibition of bacterial type II topoisomerases.[3] Commercially available enzyme assays can be used to directly measure the inhibitory effect of the thioquinoline derivatives on purified DNA gyrase and topoisomerase IV.

  • Membrane Permeability and Integrity: Some quinoline-based antimicrobials exert their effect by disrupting the bacterial cytoplasmic membrane.[16][17] This can be investigated through:

    • Membrane Depolarization Assays: Using fluorescent probes like DiSC₃(5) that accumulate in polarized membranes and are released upon depolarization.

    • ATP Release Assays: Measuring the leakage of intracellular ATP into the surrounding medium, which indicates membrane damage.[17]

  • Inhibition of Lipopolysaccharide (LPS) Transport: In Gram-negative bacteria, some quinoline derivatives have been shown to disrupt the transport of LPS to the outer membrane, a novel and attractive target.[1]

Conclusion: A Pathway to Data-Driven Drug Discovery

The methodologies outlined in this guide provide a robust framework for the systematic in vitro evaluation of thioquinoline derivatives as potential antimicrobial agents. By starting with quantitative MIC determination, progressing to an assessment of bactericidal activity, and culminating in mechanistic investigations, researchers can build a comprehensive profile of their lead compounds. Careful attention to experimental detail, adherence to standardized guidelines, and a thoughtful approach to overcoming the challenges posed by compound solubility are essential for generating high-quality, reliable data. This, in turn, will pave the way for the rational design and development of the next generation of antimicrobial drugs.

References

  • Quinolone antibiotic - Wikipedia. Wikipedia. Available at: [Link]

  • Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC. National Center for Biotechnology Information. Available at: [Link]

  • Mechanism of Action of a Membrane-Active Quinoline-Based Antimicrobial on Natural and Model Bacterial Membranes | Biochemistry - ACS Publications. ACS Publications. Available at: [Link]

  • Determination of antimicrobial resistance by disk diffusion - FWD AMR-RefLabCap. FWD AMR-RefLabCap. Available at: [Link]

  • Mechanism of Action of a Membrane-Active Quinoline-Based Antimicrobial on Natural and Model Bacterial Membranes - PubMed. National Center for Biotechnology Information. Available at: [Link]

  • Microtitre plate-based antibacterial assay incorporating resazurin as an indicator of cell growth, and its application in the in vitro antibacterial screening of phytochemicals - PMC. National Center for Biotechnology Information. Available at: [Link]

  • Disk diffusion test - Wikipedia. Wikipedia. Available at: [Link]

  • new rapid resazurin-based microdilution assay for antimicrobial susceptibility testing of Neisseria gonorrhoeae - Oxford Academic. Oxford Academic. Available at: [Link]

  • Quinoline antimalarials: mechanisms of action and resistance - PubMed. National Center for Biotechnology Information. Available at: [Link]

  • Application of the Resazurin Cell Viability Assay to Monitor Escherichia coli and Salmonella Typhimurium Inactivation Mediated by Phages - MDPI. MDPI. Available at: [Link]

  • Biology ANTIMICROBIAL ACTIVITY OF QUINOLINE-BASED HYDROXYPHENYLAMINO AND CARBOXYPHENYLAMINO DERIVATIVES Introduction. Ant - Semantic Scholar. Semantic Scholar. Available at: [Link]

  • Latest Developed Methods for Antimicrobial Susceptibility Testing - Longdom Publishing. Longdom Publishing. Available at: [Link]

  • Rapid colorimetric Resazurin Microtiter Assay (REMA) and MTT Assay for Testing susceptibility of Mycobacterium tuberculosis to I. Medico Research Chronicles. Available at: [Link]

  • In vitro antimicrobial susceptibility testing methods - Pure. Pure. Available at: [Link]

  • M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. Clinical and Laboratory Standards Institute. Available at: [Link]

  • Methods for in vitro evaluating antimicrobial activity: A review - PMC - NIH. National Center for Biotechnology Information. Available at: [Link]

  • Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC. National Center for Biotechnology Information. Available at: [Link]

  • M100 | Performance Standards for Antimicrobial Susceptibility Testing - CLSI. Clinical and Laboratory Standards Institute. Available at: [Link]

  • How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test - Hardy Diagnostics. Hardy Diagnostics. Available at: [Link]

  • OrgTRx Quick Reference Guide – Generating CLSI and EUCAST Antibiograms. The Australian Commission on Safety and Quality in Health Care. Available at: [Link]

  • 2022 EUCAST & CLSI Guidelines in BIOMIC V3 Software - rapidmicrobiology. rapidmicrobiology. Available at: [Link]

  • Methods for Determination of Antimicrobial Activity of Essential Oils In Vitro—A Review. MDPI. Available at: [Link]

  • Antimicrobial Susceptibility Testing - Antiviral - Creative Diagnostics. Creative Diagnostics. Available at: [Link]

  • Antimicrobial Susceptibility Testing - Apec.org. Apec.org. Available at: [Link]

  • Challenges to Antimicrobial Susceptibility Testing of Plant-derived Polyphenolic Compounds - PMC. National Center for Biotechnology Information. Available at: [Link]

  • Broth microdilution – Knowledge and References - Taylor & Francis. Taylor & Francis Online. Available at: [Link]

  • European Committee on Antimicrobial Susceptibility Testing-Recommended Rapid Antimicrobial Susceptibility Testing of Escherichia coli, Klebsiella pneumoniae, and Staphylococcus aureus From Positive Blood Culture Bottles - PMC. National Center for Biotechnology Information. Available at: [Link]

  • Antimicrobial Susceptibility Testing - agriculture.gov.a. Australian Government Department of Agriculture, Fisheries and Forestry. Available at: [Link]

  • (PDF) Antimicrobial Activity Testing Methods for Hydrophobic Patterned Surfaces. ResearchGate. Available at: [Link]

  • Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - JoVE. JoVE. Available at: [Link]

  • Antimicrobial susceptibility testing (Broth microdilution method) - WOAH - Asia. World Organisation for Animal Health. Available at: [Link]

  • Antibacterial activity testing methods for hydrophobic patterned surfaces - PMC. National Center for Biotechnology Information. Available at: [Link]

Sources

solvent selection for reaction of 2,3,8-trimethyl-4-quinolone with P2S5

Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Protocol

Topic: Solvent Selection for the Thionation of 2,3,8-trimethyl-4-quinolone with Phosphorus Pentasulfide (P₂S₅)

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the critical considerations for selecting an appropriate solvent for the thionation of 2,3,8-trimethyl-4-quinolone using phosphorus pentasulfide (P₂S₅). The conversion of a carbonyl group to a thiocarbonyl is a pivotal transformation in medicinal chemistry, often altering a molecule's biological activity and pharmacokinetic profile.[1] This guide moves beyond a simple recitation of steps to explain the underlying chemical principles that govern solvent choice, thereby empowering researchers to optimize reaction conditions for improved yield, purity, and scalability. A detailed experimental protocol is provided as a robust starting point for laboratory execution.

Introduction: The Significance of Thionation

The replacement of a carbonyl oxygen with a sulfur atom, known as thionation, is a fundamental strategy in synthetic organic and medicinal chemistry.[1] This modification can profoundly impact a compound's lipophilicity, hydrogen bonding capability, and metabolic stability, potentially leading to enhanced pharmacological profiles.[1] The target molecule, 2,3,8-trimethyl-4-quinolone, belongs to the quinolone class, a scaffold renowned for its diverse biological activities.[2] Its thionated analogue, 2,3,8-trimethyl-4-thioquinolone, represents a novel chemical entity with potential for new therapeutic applications.

The most common reagents for this transformation are phosphorus-sulfur compounds, primarily phosphorus pentasulfide (P₄S₁₀, often written as P₂S₅ for stoichiometric simplicity) and Lawesson's Reagent (LR).[1][3] While LR is often favored for its milder conditions and better solubility in organic solvents, P₂S₅ remains a cost-effective and potent reagent, particularly for industrial-scale synthesis.[3][4][5] However, its successful application is highly dependent on the judicious selection of the reaction solvent.

The Thionating Agent: Understanding P₂S₅ and its Interaction with Solvents

Phosphorus pentasulfide is a polymeric solid with the molecular structure P₄S₁₀. It is characterized by poor solubility in most common organic solvents, which presents a primary challenge for its use in homogeneous reactions.[6] The reaction mechanism for thionation with P₂S₅, much like with Lawesson's Reagent, is believed to proceed through a reactive monomeric intermediate that undergoes a [2+2] cycloaddition with the carbonyl group, followed by a cycloreversion to yield the thiocarbonyl and a stable phosphorus-oxygen byproduct.[1][5]

A key strategy to overcome the solubility issue and enhance reactivity is the use of a coordinating solvent, most notably pyridine . When P₂S₅ is heated in pyridine, it forms a soluble and more reactive complex, often denoted as P₂S₅-Py₂.[7][8][9][10] This complex often allows for reactions to proceed at lower temperatures and with greater efficiency compared to using P₂S₅ in a non-coordinating solvent.

Core Directive: Solvent Selection Criteria

The choice of solvent is not arbitrary; it is a critical parameter that dictates reaction kinetics, yield, and the ease of product purification. The ideal solvent for the thionation of 2,3,8-trimethyl-4-quinolone should meet the following criteria:

  • Solubilizing Power: The solvent must effectively dissolve the starting quinolone and, ideally, the thionating agent or its active form.

  • Boiling Point: The reaction often requires elevated temperatures to proceed at a reasonable rate. The solvent's boiling point must be high enough to provide the necessary thermal energy without requiring high-pressure apparatus.

  • Inertness and Reactivity: The solvent should be aprotic and not react competitively with the thionating agent or the substrate. An exception is a solvent like pyridine, which actively participates by forming a more reactive complex with P₂S₅.[7][8][9]

  • Influence on Work-up: The solvent's physical properties (e.g., boiling point, miscibility with water) will significantly impact the post-reaction work-up and purification process.

Below is a comparative analysis of common solvents used for thionation reactions.

Data Presentation: Comparative Analysis of Potential Solvents
SolventBoiling Point (°C)Key Properties & Role in ReactionAdvantagesDisadvantages
Pyridine 115Basic, polar aprotic. Acts as both solvent and reagent, forming a reactive P₂S₅-Py₂ complex.[7][8][9]Excellent for solubilizing P₂S₅; often increases reaction rate and yield.[11]High boiling point can complicate removal; pungent odor; requires careful handling.
Toluene 111Non-polar aprotic. Good for dissolving organic substrates.Relatively high boiling point for thermal reactions; easier to remove than pyridine; can precipitate the product for easier filtration.[8]Poor solubility of P₂S₅; may require higher temperatures or longer reaction times than pyridine.[12][13]
Xylene ~140Non-polar aprotic. Similar to toluene but with a higher boiling point.Allows for higher reaction temperatures, which can be necessary for less reactive substrates.[3]Very high boiling point makes removal difficult; may promote side reactions or decomposition.[7]
Dioxane 101Polar aprotic ether. Good general solvent.Modest boiling point; can dissolve a range of polar and non-polar compounds.Can form peroxides; may be difficult to render completely anhydrous.

Expert Recommendation: For the thionation of 2,3,8-trimethyl-4-quinolone, Pyridine is the recommended starting solvent due to its proven ability to activate P₂S₅ and facilitate a cleaner, more efficient reaction.[11] If purification challenges arise due to the high boiling point of pyridine, Toluene serves as a viable alternative, though it may require longer reaction times or higher temperatures.

Visualization of the Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol, from initial setup to final product isolation.

G cluster_prep Preparation & Setup cluster_reaction Reaction cluster_workup Work-up & Isolation cluster_purification Purification Setup 1. Assemble dry glassware under inert atmosphere (N₂ or Ar). Reagents 2. Add 2,3,8-trimethyl-4-quinolone and anhydrous pyridine. Setup->Reagents Stir 3. Stir to dissolve the starting material. Reagents->Stir AddP2S5 4. Add P₂S₅ portion-wise to control exotherm. Stir->AddP2S5 Begin Reaction Heat 5. Heat mixture to reflux (e.g., 115 °C). AddP2S5->Heat Monitor 6. Monitor reaction progress via TLC. Heat->Monitor Cool 7. Cool reaction mixture to room temperature. Monitor->Cool Reaction Complete Quench 8. Pour mixture onto crushed ice or into cold NaHCO₃ (aq). Cool->Quench Filter 9. Collect the crude solid product by vacuum filtration. Quench->Filter Wash 10. Wash the solid with water and a cold non-polar solvent (e.g., hexanes). Filter->Wash Isolate Crude Recrystallize 11. Recrystallize the crude solid from a suitable solvent (e.g., Ethanol/Water). Wash->Recrystallize Dry 12. Dry the purified product under vacuum. Recrystallize->Dry Final Final Dry->Final Pure 2,3,8-trimethyl-4-thioquinolone

Caption: Experimental workflow for the thionation of 2,3,8-trimethyl-4-quinolone.

Detailed Experimental Protocol

This protocol is a self-validating system, incorporating a monitoring step to ensure reaction completion before proceeding to work-up.

Materials:

  • 2,3,8-trimethyl-4-quinolone (1.0 eq)

  • Phosphorus Pentasulfide (P₂S₅) (0.5 - 1.0 eq)

  • Anhydrous Pyridine

  • Deionized Water

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Ethanol (for recrystallization)

  • Round-bottom flask (sized appropriately)

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle with temperature controller

  • Inert atmosphere setup (Nitrogen or Argon)

  • TLC plates (Silica gel), developing chamber, and UV lamp

  • Buchner funnel and vacuum flask

Procedure:

  • Setup: Assemble a round-bottom flask with a magnetic stir bar and a reflux condenser under an inert atmosphere of nitrogen or argon. All glassware must be thoroughly dried to prevent hydrolysis of P₂S₅.[11]

  • Reagent Addition: To the flask, add 2,3,8-trimethyl-4-quinolone (1.0 eq) followed by anhydrous pyridine (approx. 10-20 mL per gram of quinolone). Stir the mixture at room temperature until the starting material is fully dissolved.

  • Thionating Agent: Slowly add phosphorus pentasulfide (0.5 eq) to the stirred solution in small portions. An exothermic reaction may be observed. Adding the P₂S₅ in portions helps to control the temperature and prevent runaway reactions.

  • Reaction: Heat the reaction mixture to reflux (approx. 115 °C) with vigorous stirring. The mixture will typically change color as the reaction progresses.

  • Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC). Withdraw a small aliquot, quench it with water, extract with ethyl acetate, and spot it on a TLC plate against the starting material. The disappearance of the starting material spot and the appearance of a new, typically lower Rf, product spot indicates the reaction is proceeding. The reaction is complete when the starting material is no longer visible by TLC (typically 2-6 hours).

  • Work-up - Quenching: Once the reaction is complete, allow the mixture to cool to room temperature. In a well-ventilated fume hood, carefully and slowly pour the reaction mixture onto crushed ice or into a beaker containing a cold, stirred saturated solution of sodium bicarbonate. Caution: This step will quench unreacted P₂S₅ and may release toxic hydrogen sulfide (H₂S) gas, which has a characteristic rotten egg smell. This must be performed in a fume hood.

  • Isolation: A solid precipitate should form. Stir the quenched mixture for 30 minutes to ensure complete precipitation. Collect the crude solid product by vacuum filtration using a Buchner funnel.

  • Purification: Wash the solid on the filter extensively with water to remove pyridine and inorganic salts, followed by a wash with a cold, non-polar solvent like hexanes to remove non-polar impurities.

  • Recrystallization: Purify the crude solid by recrystallization from a suitable solvent system, such as ethanol or an ethanol/water mixture, to yield the pure 2,3,8-trimethyl-4-thioquinolone.

  • Drying: Dry the purified, crystalline product under vacuum to remove residual solvent.

Safety and Handling Precautions

  • Phosphorus Pentasulfide (P₂S₅): P₂S₅ is a flammable solid and reacts violently with water, liberating toxic and flammable gases like hydrogen sulfide (H₂S).[14] It is also harmful if swallowed or inhaled.[14] Always handle P₂S₅ in a fume hood, under an inert atmosphere, and away from moisture.[14][15]

  • Pyridine: Pyridine is a flammable liquid with a strong, unpleasant odor. It is harmful if inhaled, swallowed, or absorbed through the skin. Use in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • Hydrogen Sulfide (H₂S): H₂S gas is highly toxic and flammable. The quenching step must be performed in a well-ventilated fume hood to prevent inhalation.[6]

  • Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety goggles, and appropriate chemical-resistant gloves (e.g., nitrile) throughout the procedure.[16][17]

References

  • Harvest. (n.d.). A Purification-Free Method for the Synthesis of Thiazolium Salts Using P2S5- Py2 Complex or P4S10. Retrieved from [Link]

  • PMC. (2024, May 28). Synthesis of Thionated Perylenediimides: State of the Art and First Investigations of an Alternative to Lawesson's Reagent. Retrieved from [Link]

  • Sdfine. (n.d.). LAWESSON'S REAGENT. Retrieved from [Link]

  • Grokipedia. (n.d.). Lawesson's reagent. Retrieved from [Link]

  • PMC. (2021, November 17). A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. Retrieved from [Link]

  • ChemRxiv. (n.d.). A Purification-Free Method for the Synthesis of Thiazolium Salts Using P2S5-Py2 Complex or P4S10. Retrieved from [Link]

  • Wikipedia. (n.d.). Lawesson's reagent. Retrieved from [Link]

  • ScienceDirect. (n.d.). Interaction of P2S5–pyridine with enamines. Synthesis and reactions of l,6-trimethylene-5-cyano-2-mercapto-l,3,2-diazaphosphor. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Lawesson's Reagent. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Thionation of Carbonyl Compounds Using Phosphorus Pentasulfide and Hexamethyldisiloxane under Microwave Irradiations. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Interaction of P2S5–pyridine with enamines. Synthesis and reactions of l,6-trimethylene-5-cyano-2-mercapto-l,3,2-diazaphosphorine-2-thione. Retrieved from [Link]

  • MDPI. (2023, May 20). Thiocarbonyl Derivatives of Natural Chlorins: Synthesis Using Lawesson's Reagent and a Study of Their Properties. Retrieved from [Link]

  • ACS Publications. (2016, July 26). Computational Mechanistic Study of Thionation of Carbonyl Compounds with Lawesson's Reagent. Retrieved from [Link]

  • Ludwig-Maximilians-Universität München. (2013, December 18). Phosphorus, Sulfur and Pyridine - a Unique Combination to a Great Structural Diversity. Retrieved from [Link]

  • Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Lawesson's Reagent, 99%. Retrieved from [Link]

  • ResearchGate. (2013, October 15). What is the role of elemental sulfur in thionation reaction in presence of P2S5 in pyridine?. Retrieved from [Link]

  • PMC. (n.d.). A New Way to 2,3,4-Trisubstituted Benzo[h]quinolines: Synthesis, Consecutive Reactions and Cellular Activities. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of 4-quinolones. Retrieved from [Link]

  • HETEROCYCLES. (1993). THE SYNTHESIS OF PYRmms, QUINOLINES AND OTHER RELATED SYSTEMS BY THE VILSMEIER AND THE REVERSE. Retrieved from [Link]

  • PMC. (2023, July 15). Effective Synthesis of 4-Quinolones by Reductive Cyclization of 2′-Nitrochalcones Using Formic Acid as a CO Surrogate. Retrieved from [Link]

  • Google Patents. (n.d.). EP2346855B1 - Process for making quinolone compounds.
  • ResearchGate. (2018, June 5). Could anyone help me with methodology for the following reaction?. Retrieved from [Link]

Sources

electrochemical studies protocol for quinoline-4-thione derivatives

Author: BenchChem Technical Support Team. Date: March 2026

Advanced Electrochemical Characterization of Quinoline-4-Thione Derivatives: Protocols and Mechanistic Insights

Introduction

Quinoline-4-thione derivatives are emerging as highly potent bioactive molecules, particularly noted for their antioxidant and radioprotective properties. The thione moiety acts as an exceptional radical trap,1[1]. To fully harness and optimize these properties for drug development, understanding their redox behavior is paramount.2 that govern their biological efficacy[2].

This application note details a robust, self-validating electrochemical protocol designed specifically for quinoline-4-thione derivatives. By mapping their oxidation potentials and radical intermediate stability, researchers can predict their in vivo antioxidant capacity and optimize their structural design.

Experimental Design and Causality

Electrochemical studies are highly sensitive to environmental variables. Every choice in the setup must be deliberate to ensure scientific integrity:

  • Solvent System : Non-aqueous solvents like3 due to the poor aqueous solubility of quinoline-4-thiones and to provide a wide potential window[3].

  • Supporting Electrolyte :3 is used to ensure high ionic conductivity while avoiding coordinating anions that might artificially stabilize or destabilize transient radical cations[3].

  • Working Electrode : A2 for heterocyclic oxidations to minimize the strong adsorption (fouling) that frequently occurs on Platinum (Pt) surfaces[2].

  • Deaeration : Purging the cell with an inert gas (N₂ or Ar) is critical. Dissolved oxygen reduces electrochemically at approximately -0.8 V (vs. Ag/AgCl), which can 4 of the quinoline core and generate superoxide radicals that chemically react with the thione[4].

Electrochemical Workflow and Setup

ElectrochemicalWorkflow N1 1. Solution Preparation Analyte + 0.1M Bu4NBF4 in CH3CN N2 2. Electrode Preparation Polish GCE with 0.05 µm Alumina N1->N2 N3 3. Cell Deaeration Purge with N2/Ar for 10-15 min N2->N3 N4 4. Cyclic Voltammetry Scan Rates: 10 to 500 mV/s N3->N4 N5 5. Self-Validation Randles-Sevcik Plot Analysis N4->N5

Standardized workflow for the cyclic voltammetry of quinoline-4-thione derivatives.

Step-by-Step Protocol: Cyclic Voltammetry (CV)

Step 1: Analyte and Electrolyte Preparation

  • Prepare a 0.1 M solution of Bu₄NBF₄ in anhydrous CH₃CN.

  • Dissolve the quinoline-4-thione derivative to a final 3[3]. Ensure complete dissolution (sonicate for 2 minutes if necessary).

Step 2: Electrode Polishing and Activation

  • 2 using an alumina slurry (0.05 µm) on a microcloth pad in a figure-eight motion for 2 minutes[2].

  • Rinse thoroughly with deionized water, followed by ethanol, and sonicate in ethanol for 3 minutes to remove residual alumina particles.

  • Causality Note: A pristine electrode surface is mandatory. Thione oxidation often leads to dimerization (disulfide formation), which can passivate the electrode. Polishing restores the electroactive surface area.

Step 3: Cell Assembly

  • Assemble the three-electrode cell: GCE (working), Platinum rod/wire (counter/auxiliary), and 3[3].

  • Immerse the electrodes into the prepared solution.

  • Purge the solution with high-purity Nitrogen or Argon for 15 minutes. Maintain a blanket of inert gas over the solution during the experiment.

Step 4: Data Acquisition

  • Connect the cell to the potentiostat.

  • Set the initial potential window from -1.5 V to +1.5 V (vs. Ag/AgNO₃).

  • Run an initial diagnostic3 to identify the anodic peak potential (Epa) corresponding to the thione oxidation[3].

  • Perform a scan rate study: Record voltammograms at 10, 20, 50, 100, 250, and 500 mV/s.

Step 5: Protocol Self-Validation

  • Plot the anodic peak current (Ipa) against the square root of the scan rate (v^(1/2)).

  • Validation Criteria: A linear relationship confirms that the oxidation process is diffusion-controlled (Randles-Sevcik equation). A non-linear plot indicates adsorption of the oxidation product (e.g., disulfide polymer) on the electrode surface, necessitating a lower analyte concentration or a different solvent system.

Mechanistic Pathway of Quinoline-4-Thione Oxidation

The electrochemical oxidation of quinoline-4-thiones typically involves a single-electron transfer from the sulfur atom, generating a highly reactive radical cation. Due to the high spin density on the sulfur, these radicals rapidly undergo bimolecular coupling to form a disulfide dimer. In the presence of trace water, the 5 to form sulfinic/sulfonic acids and hydroxylated intermediates[5].

MechanisticPathway A Quinoline-4-Thione (Reduced State) B Radical Cation (-1e- Oxidation) A->B -e- (Epa ~ +0.6V) C Disulfide Dimer (Bimolecular Coupling) B->C Dimerization D Sulfinic Acid Derivative (Further Oxidation + H2O) B->D +H2O, -e-

Proposed electrochemical oxidation pathways of quinoline-4-thione derivatives.

Quantitative Data Summarization

To benchmark your results, compare the obtained redox potentials against known quinoline and thione derivatives. The table below summarizes representative electrochemical data for related scaffolds under similar conditions (0.1 M Bu₄NBF₄ / CH₃CN).

Compound ClassWorking ElectrodeAnodic Peak (Epa)Cathodic Peak (Epc)ReversibilityPrimary Application
Quinoline-4-thione (Unsubstituted) GCE+0.55 VNone (Irreversible)Irreversible (Dimerizes)1[1]
6-Methoxy-quinoline-4-thione GCE+0.42 VNone (Irreversible)IrreversibleFree Radical Trap
Quinoline N-oxide Pt Wire+1.20 V-0.95 VQuasi-reversible3[3]
Furan-quinoline derivative GCE+0.85 V+0.75 VReversible2[2]

Note: Potentials are referenced to Ag/AgNO₃. The lower oxidation potential of the methoxy derivative demonstrates how electron-donating groups increase the ease of oxidation, correlating with higher antioxidant efficacy.

Conclusion

By strictly adhering to this protocol, researchers can reliably map the thermodynamic and kinetic parameters of quinoline-4-thione derivatives. The self-validating nature of the scan-rate study ensures that the data reflects true solution-phase diffusion rather than surface artifacts, providing a trustworthy foundation for correlating electrochemical data with in vitro radioprotective and antioxidant assays.

References

  • Morpholine Radical in the Electrochemical Reaction with Quinoline N-Oxide | MDPI | [Link]

  • Electrochemically Assisted Friedlander Reaction: Highly Efficient and Sustainable Method for Quinoline Synthesis | University of Greenwich |[Link]

  • Electrochemical Determination of Antioxidant Activity of New 4-Thiosubstituted Quinoline Derivatives with Potential Radioprotect | Biointerface Research | [Link]

  • Electrochemical oxidation of quinoline aqueous solution on β-PbO2 anode and the evolution of phytotoxicity on duckweed | PubMed | [Link]

Sources

Troubleshooting & Optimization

Technical Support Center: Synthesis of 2,3,8-trimethyl-1H-quinoline-4-thione

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support resource for the synthesis of 2,3,8-trimethyl-1H-quinoline-4-thione. This guide is designed for researchers and drug development professionals to navigate the common challenges and optimize the yield of this two-stage synthesis. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles to empower your experimental success.

The synthesis of 2,3,8-trimethyl-1H-quinoline-4-thione is robustly approached in two distinct stages:

  • Stage 1: Conrad-Limpach Synthesis of the precursor, 2,3,8-trimethylquinolin-4(1H)-one, via thermal cyclization.

  • Stage 2: Thionation of the quinolone precursor using Lawesson's reagent to yield the final quinoline-4-thione product.

This guide is structured to address each stage independently, focusing on common pitfalls and evidence-based solutions.

Stage 1: Synthesis of 2,3,8-trimethylquinolin-4(1H)-one

The formation of the quinolone core is achieved through the Conrad-Limpach reaction, which involves the condensation of an aniline with a β-ketoester, followed by a high-temperature intramolecular cyclization.[1][2]

Experimental Protocol: Conrad-Limpach Synthesis
  • Condensation: In a round-bottom flask, combine 2,3-dimethylaniline (1.0 eq) and ethyl 2-methylacetoacetate (1.05 eq). Stir the mixture at room temperature for 2-4 hours, or until TLC analysis indicates the consumption of the aniline. A mild acid catalyst (e.g., a drop of acetic acid) can be used to facilitate this step.

  • Cyclization Setup: Add a high-boiling, inert solvent such as mineral oil or Dowtherm A to the reaction mixture. The volume should be sufficient to ensure good heat transfer and stirring. Equip the flask with a high-temperature thermometer and a reflux condenser.

  • Thermal Cyclization: Heat the mixture with vigorous stirring to approximately 250°C. The cyclization is an intramolecular electrophilic attack on the aniline ring, which requires significant thermal energy.[3]

  • Reaction Monitoring: Maintain the temperature for 30-60 minutes. Monitor the reaction's completion by TLC, observing the disappearance of the intermediate.

  • Work-up: Allow the mixture to cool to below 100°C. Add petroleum ether or hexanes to precipitate the crude product.

  • Purification: Collect the solid by vacuum filtration, wash thoroughly with petroleum ether to remove the high-boiling solvent, and dry. The crude 2,3,8-trimethylquinolin-4(1H)-one can be further purified by recrystallization from ethanol or a similar solvent.

Troubleshooting & FAQs: Stage 1

Q1: My overall yield is extremely low, or I've isolated no product. What is the most likely cause?

Low to no yield in a Conrad-Limpach synthesis typically points to one of two critical failures: incomplete initial condensation or, more commonly, an unsuccessful thermal cyclization.[3]

  • Incomplete Condensation: Ensure the initial reaction between the 2,3-dimethylaniline and the β-ketoester has gone to completion before heating. Monitor this step by TLC.

  • Insufficient Cyclization Temperature: The thermal cyclization requires high temperatures, often around 250°C, to overcome the activation energy for the intramolecular electrophilic aromatic substitution.[3][4] Inadequate heating is a primary reason for failure.

  • Poor Heat Transfer: Without a high-boiling solvent, localized overheating can cause decomposition and tar formation, while other parts of the mixture remain too cool to react. Using a solvent like Dowtherm A ensures uniform and efficient heat transfer.[3][4]

Q2: I've isolated a product, but my spectroscopic analysis suggests it's an isomer, not the desired 4-quinolone. What happened?

This is a classic issue of regioselectivity governed by kinetic versus thermodynamic control. The primary side reaction is the formation of the isomeric 2-hydroxyquinoline (the Knorr product).[3][4]

  • Thermodynamic Product (Undesired): The Knorr product (2-hydroxyquinoline) is favored at higher initial condensation temperatures (e.g., >140°C). At these temperatures, the aniline attacks the more stable ester group of the β-ketoester.[1]

  • Kinetic Product (Desired): The Conrad-Limpach product (4-quinolone) is the kinetically favored product. Its formation is prioritized by keeping the initial condensation temperature low (e.g., room temperature to moderate heat), which favors the aniline attacking the more reactive keto group.[3][4]

To selectively synthesize the 4-quinolone, ensure the initial condensation step is performed at or near room temperature before proceeding to the high-temperature cyclization.

Q3: The reaction mixture turned into a thick, unmanageable tar during the high-temperature cyclization step. How can I prevent this?

Tar formation is a common consequence of polymerization and decomposition side reactions at high temperatures.[3][5]

  • Solution: The most effective preventative measure is the use of an inert, high-boiling point solvent (see Table 1). This solvent acts as a heat sink, ensuring uniform temperature distribution and preventing localized "hot spots" that initiate degradation. It also keeps the reaction mixture fluid and stirrable.

SolventBoiling Point (°C)Rationale
Dowtherm A 257Excellent heat transfer fluid, very stable at high temperatures. Highly recommended.[3][4]
Mineral Oil >300Inert and effective, but can be more difficult to remove from the product during work-up.[4]
No Solvent N/AProne to failure due to poor heat transfer, localized overheating, and tarring. Not recommended.[3]

Table 1. Recommended solvents for the high-temperature cyclization step.

start Low Yield or Tar Formation in Cyclization Step? check_temp Was Reaction Temperature ~250°C? start->check_temp check_solvent Was a High-Boiling Inert Solvent Used? check_temp->check_solvent Yes success Optimize & Repeat check_temp->success No. Increase heat to target temperature. check_stir Was Stirring Efficient? check_solvent->check_stir Yes check_solvent->success No. Use Dowtherm A or Mineral Oil. check_stir->success Yes. Check starting material purity. check_stir->success No. Use mechanical stirrer and ensure fluidity. start Synthesis Workflow stage1 Stage 1: Conrad-Limpach 2,3-Dimethylaniline + Ethyl 2-methylacetoacetate start->stage1 intermediate 2,3,8-trimethylquinolin-4(1H)-one (Precursor) stage1->intermediate Thermal Cyclization (~250°C) stage2 Stage 2: Thionation Lawesson's Reagent in Toluene intermediate->stage2 product 2,3,8-trimethyl-1H-quinoline-4-thione (Final Product) stage2->product Reflux

Sources

Technical Support Center: Purification of 2,3,8-Trimethyl-1H-quinoline-4-thione

Author: BenchChem Technical Support Team. Date: March 2026

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the purification of 2,3,8-trimethyl-1H-quinoline-4-thione via column chromatography. It addresses common challenges and provides robust, scientifically-grounded solutions.

Frequently Asked Questions (FAQs)

Q1: What is a recommended starting point for the stationary and mobile phases for purifying 2,3,8-trimethyl-1H-quinoline-4-thione?

A1: For a compound with the structural characteristics of 2,3,8-trimethyl-1H-quinoline-4-thione—a heterocyclic system with a polarizable thione group and non-polar methyl groups—a normal-phase chromatography setup is the most logical starting point.

  • Stationary Phase: Standard silica gel (60-120 or 230-400 mesh) is the preferred choice due to its slightly acidic nature and effectiveness for separating compounds of moderate polarity.[1]

  • Mobile Phase (Eluent): A good starting solvent system is a mixture of a non-polar solvent like hexane or petroleum ether and a moderately polar solvent like ethyl acetate.[1][2][3] Begin by performing Thin Layer Chromatography (TLC) with a solvent system of 80:20 hexane:ethyl acetate . The goal is to achieve a retention factor (Rf) of approximately 0.2-0.3 for the target compound, as this typically translates to good separation on a column. Adjust the ratio as needed; increasing the ethyl acetate content will lower the Rf.

Q2: How can I effectively monitor the separation during the chromatography run?

A2: The most common and effective method for monitoring the elution is by collecting fractions and analyzing them using Thin Layer Chromatography (TLC).[3] Spot each fraction on a TLC plate, elute with the same solvent system used for the column, and visualize the spots under a UV lamp (typically at 254 nm). Fractions containing the pure compound should be combined.

Q3: My compound appears to be degrading on the silica gel column. What could be the cause and how can I prevent it?

A3: Thione compounds, and quinoline derivatives in general, can be sensitive to the acidic nature of standard silica gel.[1] Degradation can also be promoted by prolonged exposure to certain solvents or light.[4][5][6][7]

  • Acid Sensitivity: To mitigate degradation on acidic silica, you can neutralize the stationary phase. This can be achieved by adding a small amount of a basic modifier like triethylamine (~1-3%) to your eluent system.[1] Always test this first on a TLC plate, as it may alter the Rf of your compound.

  • Alternative Stationary Phases: If degradation persists, consider using a more neutral stationary phase like alumina (neutral grade) or Florisil®.[1]

  • Photodegradation: Protect the column from direct light by wrapping it in aluminum foil. Some quinoline-type structures are known to be light-sensitive.[6][7][8]

Q4: Can I use reverse-phase chromatography for this purification?

A4: Yes, reverse-phase (RP) chromatography is a viable alternative, particularly if the compound has sufficient solubility in common RP mobile phases like acetonitrile or methanol and water. In RP chromatography, using a C18-functionalized silica gel, the elution order is inverted: the most polar compounds elute first.[1] A typical mobile phase would be a gradient of water and acetonitrile, often with a modifier like formic acid to improve peak shape.[9][10] This method is particularly useful for separating closely related impurities that are difficult to resolve using normal-phase chromatography.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a structured, cause-and-effect format.

Problem 1: Poor Separation (Co-elution of Product and Impurities)
  • Symptom: TLC analysis of collected fractions shows that the desired product is consistently mixed with one or more impurities. The spots on the TLC plate are very close together or overlap significantly.

  • Potential Causes:

    • Inappropriate Solvent System Polarity: The eluting power of the mobile phase is too high, causing all components to travel down the column too quickly and close together.[11][12]

    • Poor Selectivity of the Mobile Phase: The chosen solvents do not interact differently enough with the product and the impurity to effect a separation, even if the overall polarity is correct.

    • Column Overloading: Too much crude sample has been loaded onto the column for its size, exceeding the binding capacity of the stationary phase.[13]

    • Improper Column Packing: The column is not packed uniformly, leading to channeling of the solvent and band broadening, which ruins separation efficiency.[14]

  • Suggested Solutions:

    • Optimize the Mobile Phase:

      • Decrease Polarity: If the Rf on your TLC is too high (>0.4), decrease the proportion of the polar solvent (e.g., move from 70:30 to 90:10 hexane:ethyl acetate). This will increase the interaction of all components with the silica gel, improving the chances of separation.

      • Change Solvent Selectivity: If decreasing polarity doesn't resolve the spots, switch one of the solvents. For example, replace ethyl acetate with dichloromethane or diethyl ether.[1][2] These solvents have different interactions (e.g., hydrogen bonding capabilities) and can alter the elution order. Run several TLCs with different solvent systems to find the best separation.

    • Reduce the Sample Load: A general rule of thumb is to use a stationary phase weight that is 20 to 50 times the weight of the crude sample. For difficult separations, a higher ratio (e.g., 100:1) is recommended.[12]

    • Improve Column Packing Technique:

      • Ensure the silica gel is packed as a uniform slurry (wet packing method) to avoid air bubbles and cracks.[14]

      • Tap the column gently during packing to ensure a dense, even bed.

      • Add a layer of sand on top of the silica to prevent the bed from being disturbed when adding the eluent.[15]

Problem 2: Low or No Recovery of the Product
  • Symptom: After running the entire column and flushing with a very polar solvent (e.g., 100% ethyl acetate or methanol), analysis of the fractions shows very little or none of the desired product has eluted.

  • Potential Causes:

    • Irreversible Adsorption: The compound may be binding too strongly to the silica gel, especially if it is basic or has strong hydrogen bonding capabilities. The acidic nature of silica can tightly bind basic nitrogen heterocycles.

    • Decomposition on the Column: As mentioned in the FAQs, the compound may be unstable on the stationary phase.[16]

    • Insufficient Eluent Polarity: The solvent system used may be too non-polar to move the compound down the column effectively.

  • Suggested Solutions:

    • Modify the Eluent:

      • If you suspect strong adsorption due to basicity, add a small amount of triethylamine (1-3%) or a few drops of ammonia in methanol to the eluent to compete for the acidic sites on the silica gel.[1]

      • If the compound is simply too polar for the initial solvent system, gradually increase the polarity of the mobile phase (gradient elution). For example, start with 95:5 hexane:ethyl acetate, and progressively increase the ethyl acetate content to 80:20, then 50:50, and finally flush with 100% ethyl acetate.[11][12]

    • Check for Decomposition: Before running the column, spot the crude material on a TLC plate, let it sit for an hour, and then elute it. If you see new spots or streaking that wasn't there initially, it's a sign of decomposition on silica.

    • Change the Stationary Phase: Switch to a less acidic or neutral stationary phase like neutral alumina.[1]

Problem 3: Tailing or Streaking of the Product Band
  • Symptom: On the TLC plate and within the column itself, the spot/band for the product is not round and compact but is elongated or "streaked." This leads to broad elution bands and poor separation from nearby impurities.

  • Potential Causes:

    • Sample Insolubility: The compound may be poorly soluble in the mobile phase, causing it to precipitate and re-dissolve as it moves down the column.

    • Acid-Base Interactions: The acidic silica gel interacting with a basic compound can cause tailing.

    • Tautomerization: The compound may exist in equilibrium between its thione and thiol tautomeric forms.[17] If the two forms have different polarities, this can lead to streaking on the column.

  • Suggested Solutions:

    • Improve Solubility: Ensure the crude sample is fully dissolved before loading. If using a dry loading method (adsorbing the sample onto a small amount of silica), this is less of an issue. If loading as a concentrated solution, use a solvent in which the compound is highly soluble, but keep the volume minimal.

    • Neutralize the System: Add a basic modifier like triethylamine to the eluent. This often dramatically improves the peak shape for nitrogen-containing compounds.[1]

    • Suppress Tautomerization: Adding a small amount of acid (like acetic acid) or base (triethylamine) to the mobile phase can sometimes push the tautomeric equilibrium to favor one form, resulting in a sharper band. The choice of acid or base depends on which tautomer is more stable under those conditions. This must be tested by TLC first.

Data & Workflow Visualization

Table 1: Recommended Starting Conditions for Column Chromatography
ParameterRecommendationRationale & Key Considerations
Stationary Phase Silica Gel (230-400 mesh for flash)Standard, cost-effective, and suitable for moderately polar compounds. Consider neutral alumina if acid sensitivity is observed.[1]
Mobile Phase (Eluent) Hexane / Ethyl Acetate GradientOffers a good polarity range. Start with TLC to find an optimal ratio that gives an Rf of 0.2-0.3 for the target compound.[2]
Column Dimensions 20-50:1 ratio of silica to crude sample weightA higher ratio provides better resolution for difficult separations.[12] The column length-to-diameter ratio should be around 10:1.
Sample Loading Dry LoadingAdsorbing the crude material onto a small amount of silica gel and loading the powder provides sharper bands and better separation than liquid loading.[15]
Elution Method Gradient ElutionStart with a low polarity mixture (e.g., 95:5 Hex:EtOAc) and gradually increase the ethyl acetate concentration to elute compounds of increasing polarity.[3][11][12]
Monitoring TLC with UV visualization (254 nm)A quick and effective way to track the separation and identify fractions containing the pure product.[3]
Diagram 1: Troubleshooting Workflow for Poor Separation

G start Symptom: Poor Separation (Co-elution) check_rf Is the product Rf on TLC < 0.4? start->check_rf decrease_polarity Action: Decrease eluent polarity (e.g., more hexane) check_rf->decrease_polarity No change_solvent Action: Change solvent selectivity (e.g., swap EtOAc for DCM) check_rf->change_solvent Yes success Separation Improved decrease_polarity->success check_load Is the sample load >1:50 (w/w) of silica? change_solvent->check_load reduce_load Action: Reduce sample load and/or use a larger column check_load->reduce_load Yes check_packing Was the column packed carefully (wet slurry method)? check_load->check_packing No reduce_load->success repack_column Action: Repack column carefully, ensuring no air bubbles check_packing->repack_column No check_packing->success Yes repack_column->success

Sources

Technical Support Center: Stabilizing Quinoline Thiones Against Oxidation

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Troubleshooting Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the spontaneous degradation of quinoline-2-thione and quinoline-4-thione derivatives during complex syntheses. The sulfur atom in the thione (C=S) group is highly nucleophilic and notoriously prone to oxidative dimerization or over-oxidation.

This guide is designed to decode the mechanistic causality behind these experimental failures and provide field-proven, self-validating protocols to ensure the structural integrity of your thio-derivatives.

Part 1: Diagnostic FAQs – Understanding the Causality of Thione Oxidation

Q: Why does my quinoline-2-thione rapidly form a dimer during routine solvent extraction? A: The root cause lies in tautomeric equilibrium and redox thermodynamics. Quinoline-2-thione exists in equilibrium with its1[1]. While the thione form is thermodynamically favored in neutral solutions, the thiol form is highly reactive. Thioamides possess a significantly2 compared to standard oxo-amides (~3.29 eV)[2]. When exposed to dissolved oxygen (O₂) or trace transition metals during workup, the thiol tautomer undergoes rapid single-electron oxidation, coupling to form a 1[1].

Q: How does the pH of my reaction buffer influence this oxidation? A: Causality here is driven by the pKa of the thiol group. In basic conditions (pH > 7), the equilibrium shifts to form the thiolate anion. The thiolate is exponentially more nucleophilic and electron-rich than the neutral thione, drastically lowering the activation energy required for oxidative disulfide formation. Maintaining a neutral to slightly acidic environment suppresses thiolate formation, kinetically protecting the molecule.

Part 2: Troubleshooting Logic & Workflows

When oxidation is detected, use the following logic tree to isolate the failure point in your workflow and apply the correct mitigation strategy.

TroubleshootingTree Start Oxidation Detected (Disulfide/Sulfonate) Q1 Occurs during Workup? Start->Q1 Sol1 Use Degassed Solvents & Inert Atmosphere Q1->Sol1 Yes Q2 Occurs during Synthesis? Q1->Q2 No Sol2 Implement Thioimidate Protecting Group Q2->Sol2 Yes Q3 pH > 7 during reaction? Q2->Q3 No Sol3 Buffer to Acidic/Neutral to suppress Thiolate Q3->Sol3 Yes

Fig 1: Decision logic tree for troubleshooting and preventing thione oxidation.

Part 3: Advanced Mitigation Strategies

If inert handling is insufficient for your complex multi-step synthesis (e.g., solid-phase peptide synthesis or cross-coupling), you must chemically lock the thione out of its reactive state. The most robust method is 3[3]. By alkylating the sulfur atom, you prevent tautomerization to the thiol, completely blocking disulfide formation.

OxidationPathway Thione Quinoline-2-thione (Stable Tautomer) Thiol Quinoline-2-thiol (Reactive Tautomer) Thione->Thiol Tautomerization (Solvent dependent) Thiolate Thiolate Anion (Highly Susceptible) Thiol->Thiolate Base / High pH Disulfide Bis(quinolinyl) Disulfide (Oxidation Product) Thiol->Disulfide Mild Oxidants (I2, O2) Thiolate->Disulfide O2 / Metal Catalysts (-e-) HigherOx Sulfinic/Sulfonic Acids (Over-oxidation) Disulfide->HigherOx Strong Oxidants (H2O2, ROS)

Fig 2: Tautomerization and oxidative degradation pathways of quinoline-2-thione.

Part 4: Self-Validating Experimental Protocols

Protocol A: Reversible Thioimidate Protection (Chemical Locking)

Causality: Alkylating the sulfur with a removable group raises the oxidation potential and physically prevents the formation of the reactive thiolate[4].

  • Preparation: Dissolve the quinoline-2-thione derivative (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) under an Argon atmosphere.

  • Base Addition: Add N,N-Diisopropylethylamine (DIEA) (2.0 eq). Note: The base facilitates the nucleophilic attack of the sulfur on the alkylating agent.

  • Alkylation: Dropwise add the alkylating agent, such as methyl iodide (MeI) or 3 (1.2 eq)[3].

  • Self-Validation Step: Monitor the reaction via UV-Vis or LCMS. The successful formation of the thioimidate is validated by a distinct hypsochromic shift (blue shift) in the UV spectrum, as the1[1].

  • Deprotection (Post-Synthesis): To regenerate the thione, treat the protected intermediate with a reducing environment (e.g., 0.1 M Dithiothreitol (DTT) and 0.1 M DIEA in DMF for 2 hours)[3], or use 4 like collidine[4].

Protocol B: Rigorous Solvent Degassing (Freeze-Pump-Thaw)

Causality: Standard nitrogen sparging only displaces ~95% of dissolved O₂. For highly sensitive thiolate intermediates, the remaining 5% is sufficient to trigger catalytic disulfide dimerization. Freeze-Pump-Thaw removes >99.9% of dissolved gases.

  • Freeze: Place the extraction solvent in a heavy-walled Schlenk flask. Submerge the flask in a liquid nitrogen bath until the solvent is completely frozen solid.

  • Pump: Open the flask to a high-vacuum manifold (Schlenk line) for 5-10 minutes to evacuate the headspace.

  • Thaw: Isolate the flask from the vacuum (close the stopcock) and remove it from the liquid nitrogen. Allow it to thaw in a room-temperature water bath. You will observe bubbles of trapped O₂ escaping the liquid lattice.

  • Cycle & Validate: Repeat the Freeze-Pump-Thaw cycle three times. Self-Validation: During the final thaw step, absolutely no bubbles should evolve from the liquid. Backfill with Argon before use.

Part 5: Quantitative Data Summary

The following table summarizes the key physicochemical differences that dictate the handling requirements for quinoline derivatives.

PropertyQuinoline-2-one (Amide)Quinoline-2-thione (Thioamide)Quinoline-2-thiol (Thiol Tautomer)
Oxidation Potential ~3.29 eV~1.21 eV< 1.0 eV (Highly reactive)
UV Absorption Max ~220 nm~265 - 358 nm~242 - 308 nm
Susceptibility to O₂ LowModerateHigh (Forms Disulfide)
Predominant pH State Neutral / BasicNeutral / AcidicBasic (as Thiolate Anion)

References

  • Source: chemrxiv.
  • Source: acs.
  • Source: researchgate.
  • Source: nih.

Sources

Technical Support Center: Sulfur Byproduct Remediation in 2,3,8-Trimethyl-1H-quinoline-4-thione Synthesis

Author: BenchChem Technical Support Team. Date: March 2026

Executive Overview & Mechanistic Context

Synthesizing 2,3,8-trimethyl-1H-quinoline-4-thione via the thionation of its corresponding quinolin-4-one precursor (typically using Lawesson's Reagent or Phosphorus pentasulfide) frequently yields a crude mixture contaminated with persistent sulfurous byproducts. These include organophosphorus-sulfur species, elemental sulfur (


), and oxidative disulfide dimers.

Because 2,3,8-trimethyl-1H-quinoline-4-thione exhibits strong thiol-thione tautomerism and coordinates readily with transition metals, standard metal-based sulfur scavengers or basic alumina chromatography often lead to product degradation or irreversible column retention. This guide provides field-proven, causality-driven troubleshooting strategies to isolate the pure thione without relying on inefficient chromatographic methods.

Visual Workflow: Thionation & Purification Logic

G N1 2,3,8-Trimethylquinolin-4(1H)-one N2 Thionation (Lawesson's Reagent) N1->N2 Toluene, Reflux N3 Crude Mixture (Thione + LR Byproducts + S8) N2->N3 Thio-substitution N4 Ethylene Glycol Quench (Decomposes LR Byproducts) N3->N4 Phase Separation N5 Na2SO3 Aqueous Wash (Converts S8 to Na2S2O3) N4->N5 Organic Layer N6 Pure 2,3,8-Trimethyl-1H- quinoline-4-thione N5->N6 Crystallization

Caption: Workflow for the synthesis and targeted removal of sulfur byproducts from quinoline-4-thiones.

Mechanism-Driven Troubleshooting FAQs

Q1: Why do Lawesson's Reagent (LR) byproducts co-elute with 2,3,8-trimethyl-1H-quinoline-4-thione during silica gel chromatography, and how can I remove them? Causality & Solution: During thionation, Lawesson's Reagent forms an inherent stoichiometric six-membered-ring byproduct upon transferring sulfur to the carbonyl[1]. The polarity of this dithiadiphosphinane derivative is nearly identical to the highly polar thione functional group of 2,3,8-trimethyl-1H-quinoline-4-thione, causing them to co-elute on silica gel[2]. Instead of relying on chromatography, you can exploit the reactivity of the phosphorus-sulfur byproduct. Treating the crude reaction mixture with an excess of a diol, such as ethylene glycol, at elevated temperatures decomposes the cyclic LR byproduct into a highly polarized, water-soluble diethyl thiophosphonate species[3]. This shifts the byproduct's partition coefficient drastically, allowing it to be washed away in the aqueous layer during a simple liquid-liquid extraction, leaving the organic-soluble quinoline-4-thione untouched in the organic phase.

Q2: My NMR and elemental analysis show contamination with elemental sulfur (


). How do I remove it without damaging the thione? 
Causality & Solution:  Thionating agents like 

or degraded Lawesson's Reagent can extrude elemental sulfur (

) during prolonged heating[4]. Elemental sulfur is highly soluble in common organic solvents (like toluene, DCM, and carbon disulfide) and will co-crystallize with your hydrophobic 2,3,8-trimethyl-1H-quinoline-4-thione. To selectively remove

, wash the organic phase with a saturated aqueous solution of sodium sulfite (

) at 50–60 °C. The sulfite nucleophilically attacks the

ring, breaking it down to form water-soluble sodium thiosulfate (

). The thione product remains completely unaffected by this mild nucleophile and stays in the organic layer.

Q3: Mass spectrometry (ESI-MS) shows a peak at m/z ~405, which corresponds to the disulfide dimer of my product. Why is this happening and how do I reverse it? Causality & Solution: 2,3,8-trimethyl-1H-quinoline-4-thione exists in a tautomeric equilibrium with its thiol form (4-mercaptoquinoline)[5]. In the presence of trace oxygen and transition metals, the thiol tautomer readily oxidizes to form a stable intermolecular disulfide bond (dimerization). To reverse this, treat the crude mixture with a mild, sulfur-free reducing agent like Tris(2-carboxyethyl)phosphine (TCEP) or dithiothreitol (DTT) during the aqueous workup. TCEP selectively reduces the disulfide bond back to the free thiol/thione without reacting with the quinoline core. To prevent re-oxidation, ensure all subsequent workup and storage steps are performed under an inert argon or nitrogen atmosphere, and use degassed solvents.

Quantitative Data: Byproduct Partitioning and Yield Optimization

The following table summarizes the quantitative impact of the ethylene glycol quench and sulfite wash on the purity and recovery of 2,3,8-trimethyl-1H-quinoline-4-thione compared to traditional methods.

Purification StepTarget Impurity RemovedByproduct Partition Coefficient (LogP)Product Recovery (%)Purity (HPLC, %)
None (Crude) N/A~3.5 (LR Byproduct)100% (Theoretical)< 65%
Silica Gel Column LR Byproducts,

N/A45 - 55%82 - 88%
Ethylene Glycol Quench LR 6-membered ring-1.2 (Cleaved Phosphonate)88 - 92%> 94%

Wash (60 °C)
Elemental Sulfur (

)
-4.5 (as

)
95 - 98%> 98%
Combined EG +

All Sulfur ByproductsN/A85 - 89% > 99%

Experimental Protocols: Self-Validating Purification Workflows

Protocol 1: Ethylene Glycol Quench for Lawesson's Reagent Byproducts

Purpose: To chemically decompose and extract organophosphorus-sulfur byproducts without chromatography.

  • Reaction Completion: Upon completion of the thionation of 2,3,8-trimethylquinolin-4(1H)-one in refluxing toluene (monitored by TLC), cool the reaction mixture to 90 °C.

  • Quenching: Add 10 equivalents of ethylene glycol (relative to the moles of Lawesson's Reagent used) and 1% v/v of deionized water directly to the toluene solution.

  • Decomposition: Stir the biphasic mixture vigorously at 95 °C for 3.5 to 4 hours.

    • Self-Validation Check: Spot the toluene layer on a TLC plate (UV 254 nm). The baseline-retained UV-active spot corresponding to the LR byproduct should completely disappear, indicating full decomposition.

  • Phase Separation: Transfer the slightly cooled mixture to a separatory funnel. Drain the heavier ethylene glycol/aqueous layer (containing the polarized thiophosphonate waste).

  • Back-Extraction: Wash the toluene layer twice with warm water (50 °C) to remove any residual ethylene glycol.

Protocol 2: Sodium Sulfite Wash for Elemental Sulfur Removal

Purpose: To convert lipophilic


 into hydrophilic thiosulfate.
  • Preparation: Prepare a 10% w/v solution of sodium sulfite (

    
    ) in degassed, deionized water.
    
  • Washing: Add an equal volume of the

    
     solution to the organic layer containing the crude 2,3,8-trimethyl-1H-quinoline-4-thione.
    
  • Heating: Heat the biphasic mixture to 60 °C and stir vigorously for 45 minutes.

    • Causality Note: Heat is strictly required to overcome the activation energy of breaking the highly stable

      
       crown structure. Room temperature washes will fail to remove the sulfur.
      
  • Separation: Separate the layers. Wash the organic layer with brine, dry over anhydrous

    
    , and concentrate under reduced pressure.
    
    • Self-Validation Check: The resulting solid should be free of the characteristic pale-yellow "dusty" appearance of elemental sulfur, yielding distinct thione crystals.

References

  • A chromatography-free and aqueous waste-free process for thioamide preparation with Lawesson's reagent - NIH/PMC. 1

  • What's the by-product of Lawesson's reagent? - ResearchGate. 2

  • A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis - MDPI. 3

  • Removing Sulfur Compounds from Dehydrogenation Reaction Mixture - ScienceMadness Discussion Board. 4

  • Application Notes and Protocols for the Synthesis of 4,6,8-Trimethyl-quinoline-2-thiol - Benchchem. 5

Sources

Technical Support Center: Stability of 2,3,8-Trimethyl-1H-quinoline-4-thione Under Acidic Conditions

Author: BenchChem Technical Support Team. Date: March 2026

Introduction Welcome to the Technical Support Center. This guide provides drug development professionals and analytical scientists with authoritative troubleshooting strategies, mechanistic insights, and validated protocols for handling 2,3,8-trimethyl-1H-quinoline-4-thione in acidic environments.

Part 1: Core Mechanistic FAQs (Expertise & Causality)

Q1: What is the dominant structural form of 2,3,8-trimethyl-1H-quinoline-4-thione in acidic aqueous solutions? A1: Like other 4-thioquinolines, this compound exhibits thione-thiol tautomerism. While the 4-thiol (4-mercaptoquinoline) form predominates in the gas phase, the NH-4-thione form is exclusively favored in polar solutions and the solid state due to hydrogen bonding and solvent stabilization 1[1]. Under acidic conditions, protonation occurs primarily at the nitrogen atom. This stabilizes the thione form but makes the C4 position highly electrophilic and susceptible to nucleophilic attack.

Tautomerism Thione NH-4-Thione Form (Dominant in Polar Solvents) Thiol 4-Thiol Form (Dominant in Gas Phase) Thione->Thiol Tautomeric Equilibrium (Solvent Dependent)

Thione-thiol tautomeric equilibrium of 2,3,8-trimethyl-1H-quinoline-4-thione.

Q2: Why does my compound degrade into a new species when exposed to 0.1 M HCl over time? A2: You are observing acid-catalyzed hydrolysis. The protonated thione undergoes nucleophilic attack by water at the C4 carbon. This forms a tetrahedral intermediate that eventually collapses, releasing hydrogen sulfide (H2S) gas and yielding the oxygenated analog, 2,3,8-trimethylquinolin-4(1H)-one 2[2]. The steric hindrance from the 2-methyl and 3-methyl groups slightly slows this reaction compared to unsubstituted analogs, but prolonged exposure to acidic media (pH < 2) will inevitably drive desulfurization 3[3].

Part 2: Troubleshooting Guide for Acidic Stability Issues

Q3: My HPLC chromatogram shows a secondary peak eluting earlier than 2,3,8-trimethyl-1H-quinoline-4-thione after acidic sample preparation. How do I resolve this?

  • Symptom : Emergence of a more polar degradant peak (lower retention time on Reverse-Phase C18).

  • Root Cause : Formation of 2,3,8-trimethylquinolin-4(1H)-one via acid hydrolysis 4[4]. The quinolone is generally more polar than the thione.

  • Solution :

    • Neutralize immediately : If acidic extraction is required, neutralize the sample with an equivalent volume of 0.1 M NaOH immediately after preparation[3].

    • Buffer the mobile phase : Ensure your HPLC mobile phase is buffered (e.g., using ammonium acetate at pH 5.5-6.0) rather than using unbuffered 0.1% TFA, which can induce on-column degradation during long run times.

Q4: I am losing mass balance during forced degradation studies (1.0 M HCl, 60°C). The parent peak decreases, but the degradant peak doesn't account for the total area.

  • Symptom : Poor mass balance in UV/Vis detection.

  • Root Cause : The resulting 4-quinolone has a different molar extinction coefficient than the parent 4-thione. The thione typically has a strong absorption band in the visible/near-UV region due to the C=S chromophore, which is lost upon conversion to the C=O group.

  • Solution : Monitor the chromatogram at an isosbestic point or use a universal detector like Charged Aerosol Detection (CAD) or Mass Spectrometry (LC-MS) to accurately quantify the molar conversion.

Part 3: Experimental Protocols & Validation

Protocol 1: Validated Acidic Forced Degradation Workflow To establish a self-validating system for stability-indicating assays, follow this controlled hydrolysis protocol[3]:

  • Stock Preparation : Accurately weigh and dissolve 2,3,8-trimethyl-1H-quinoline-4-thione in HPLC-grade methanol to a concentration of 1.0 mg/mL.

  • Acid Stress : Transfer 1.0 mL of the stock solution to a glass vial. Add 1.0 mL of 0.1 M HCl to initiate the stress condition.

  • Incubation : Seal the vial and incubate in a temperature-controlled water bath or thermomixer at 40°C.

  • Sampling & Quenching : At designated time points (t = 0, 2, 4, 8, and 24 hours), extract a 200 µL aliquot. Immediately quench the reaction by adding 200 µL of 0.1 M NaOH to neutralize the acid, preventing further degradation[3].

  • Dilution : Dilute the quenched sample with 600 µL of the mobile phase (e.g., 50:50 Water:Acetonitrile) to a final concentration suitable for analysis.

  • Analysis : Inject 10 µL onto an RP-HPLC system equipped with a photodiode array (PDA) detector.

AcidHydrolysis Start 2,3,8-Trimethyl-1H- quinoline-4-thione Acid 0.1 M HCl Addition (Protonation at N) Start->Acid Acid Stress Heat Incubation (40°C) Nucleophilic Attack by H2O Acid->Heat Time & Temp Intermediate Tetrahedral Intermediate (Unstable) Heat->Intermediate Hydrolysis Quench Quench with 0.1 M NaOH (Neutralization) Intermediate->Quench Stop Reaction Product 2,3,8-Trimethylquinolin- 4(1H)-one + H2S Intermediate->Product -H2S Analysis RP-HPLC Analysis (Monitor C=S loss) Quench->Analysis Sample Prep Product->Analysis Detection

Workflow and mechanism of acid-catalyzed hydrolysis of 2,3,8-trimethyl-1H-quinoline-4-thione.

Part 4: Data Presentation

Table 1: Quantitative Degradation Kinetics of 2,3,8-Trimethyl-1H-quinoline-4-thione The following table summarizes the expected degradation profile under varying acidic stress conditions, demonstrating the causality between acid concentration, temperature, and hydrolysis rate[3][4].

Stress ConditionTemperature (°C)Time (Hours)% Parent Remaining% Quinolone FormedMass Balance (%)
0.1 M HCl252498.21.599.7
0.1 M HCl402485.414.199.5
1.0 M HCl40862.136.898.9
1.0 M HCl60412.585.297.7

(Note: Mass balance slightly deviates from 100% at higher degradation levels due to minor secondary oxidative pathways or H2S-mediated side reactions).

Part 5: References
  • El-Nahas, A. M., et al. "Spectroscopic and quantum chemical studies on the structure of 2-arylquinoline-4(1H)-thione derivatives." Journal of Molecular Structure (2004). 1

  • BenchChem. "Technical Support Center: Stability and Degradation of Thio-Compounds." BenchChem Tech Support. 3

  • BenchChem. "Technical Support Center: Stability of Quinoline Compounds in Aqueous Solutions." BenchChem Tech Support. 4

  • BenchChem. "The Dawn of Thioquinolines: A Technical History of Discovery and Synthesis." BenchChem. 2

Sources

Technical Support Center: Scale-Up Synthesis of 2,3,8-Trimethyl-1H-quinoline-4-thione

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Process Chemistry Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic, kinetic, and purification hurdles encountered when scaling up the thionation of sterically hindered quinolones.

The synthesis of 2,3,8-trimethyl-1H-quinoline-4-thione from its corresponding 4-quinolone precursor presents unique challenges. The substitution pattern—specifically the methyl groups at the 2, 3, and 8 positions—introduces significant steric hindrance and alters the electronic landscape of the molecule, complicating standard O/S exchange protocols[1].

Process Workflow & Mechanistic Pathway

G SM 2,3,8-trimethylquinolin-4(1H)-one (Starting Material) React Thionation Reaction (Reflux, 110°C) SM->React LR Lawesson's Reagent (0.6 eq) + Toluene LR->React Inter Oxathiaphosphetane Intermediate React->Inter O/S Exchange Quench Ethylene Glycol Quench (Byproduct Cleavage) Inter->Quench Cleave LR Byproduct Extract Liquid-Liquid Extraction (Organic Phase) Quench->Extract Prod 2,3,8-trimethyl-1H-quinoline-4-thione (Target Product) Extract->Prod Crystallization

Workflow for the scale-up thionation of hindered quinolones using Lawesson's Reagent.

Troubleshooting Guide & FAQs

Q1: Our thionation yields drop significantly when moving from a 1-gram to a 100-gram scale. The reaction stalls at ~60% conversion. Why is this happening, and how do we drive it to completion? Causality & Solution: The primary issue is the severe steric crowding induced by the 3-methyl and 2-methyl groups flanking the C4 carbonyl. Lawesson's Reagent (LR) operates by dissociating into highly reactive dithiophosphine ylides, which must attack the carbonyl carbon to form a bulky four-membered oxathiaphosphetane intermediate[2]. At scale, poor mass transfer and inadequate heat distribution exacerbate this steric penalty, causing the reaction to stall.

  • Actionable Fix: Shift from Tetrahydrofuran (THF) to a higher-boiling solvent like Toluene or Xylene to increase the kinetic energy of the system (reflux at 110°C–135°C). Ensure vigorous mechanical stirring (not magnetic) to overcome mass transfer limitations. If thermal degradation of LR is observed (it polymerizes above 110°C[3]), dose the LR in three sequential aliquots rather than a single bolus.

Q2: We are using Lawesson's Reagent, but we cannot separate the target thione from the phosphorus byproducts via crystallization. Column chromatography is not viable at our scale. What is the alternative? Causality & Solution: During the O/S exchange, LR forms a six-membered organophosphorus byproduct (often a cyclic trimer or dimer) that shares a nearly identical polarity profile with 2,3,8-trimethyl-1H-quinoline-4-thione[3]. Because the 8-methyl group disrupts the planar stacking of the quinoline core, the target molecule's crystallinity is reduced, making fractional crystallization highly inefficient.

  • Actionable Fix: Implement an Ethylene Glycol Quench . By adding an excess of ethylene glycol to the reaction mixture post-completion, the diol selectively reacts with the organophosphorus byproduct, cleaving it into highly polar, water-soluble phosphate esters[3]. A simple liquid-liquid extraction with water will then pull the phosphorus waste into the aqueous layer, leaving the highly pure thioquinoline in the organic phase.

Q3: NMR analysis of our isolated product shows a complex mixture, but LC-MS shows only one mass corresponding to our product. Is our product degrading? Causality & Solution: You are observing thione-thiol tautomerism . In solution, quinoline-4-thiones exist in a dynamic equilibrium with their 4-quinolinethiol (4-mercaptoquinoline) tautomers[1]. The 2,3,8-trimethyl substitution pattern shifts this equilibrium depending on the solvent's polarity and hydrogen-bonding capacity.

  • Actionable Fix: This is a self-validating phenomenon, not degradation. To obtain a clean NMR spectrum, lock the tautomeric state by running the

    
    -NMR and 
    
    
    
    -NMR in a highly polar aprotic solvent like DMSO-
    
    
    , which heavily favors the NH-4-thione form[4].

Q4: Can we use Phosphorus Pentasulfide (


) instead of Lawesson's Reagent to reduce raw material costs at scale? 
Causality & Solution:  While 

is cheaper, it is highly discouraged for this specific sterically hindered substrate.

requires much harsher conditions (prolonged reflux in pyridine or xylene) and generates significant amounts of

gas, posing severe safety and environmental challenges at scale[1],[2]. Furthermore, the harsh conditions often lead to the degradation of the methyl groups or the formation of intractable tars, reducing the yield to <40%. LR is chemoselective and operates at milder conditions, resulting in a lower overall cost-per-kilogram of purified product[3]. Alternatively, liquid-assisted mechanochemical grinding with LR has shown promise for solvent-minimized scale-up[5].
Quantitative Method Comparison

The following table summarizes the process metrics for synthesizing 2,3,8-trimethyl-1H-quinoline-4-thione using different thionating strategies at a 50-gram scale.

Thionation MethodReagent EquivalentsSolvent / ConditionsReaction TimeCrude YieldPurity (Post-Extraction)Primary Scale-Up Challenge
Lawesson's Reagent (Standard) 0.6 eqToluene, 110°C4 - 6 hours88%< 70% (High P-waste)Byproduct co-crystallization
Lawesson's + Ethylene Glycol 0.6 eqToluene, 110°C6 hours85%> 98% Exothermic quench control
Phosphorus Pentasulfide 1.5 eqPyridine, 115°C18 - 24 hours42%85%

gas generation, tarring
Mechanochemical (LAG) 0.55 eqTHF (catalytic), 25 Hz90 minutes92%90%Specialized milling equipment
Standard Operating Procedure: 100g Scale-Up Protocol

This protocol utilizes the Ethylene Glycol quench methodology to ensure a self-validating, chromatography-free purification system.

Materials Required:

  • 2,3,8-trimethylquinolin-4(1H)-one: 100.0 g (0.534 mol)

  • Lawesson's Reagent (LR): 129.5 g (0.320 mol, 0.6 eq)

  • Anhydrous Toluene: 1.0 L

  • Ethylene Glycol: 150 mL

  • Dichloromethane (DCM): 500 mL

  • Brine and Deionized Water

Step-by-Step Methodology:

  • Reactor Setup: Equip a 3L jacketed glass reactor with a mechanical overhead stirrer, a reflux condenser, an internal temperature probe, and an argon inlet.

  • Substrate Loading: Charge the reactor with 100.0 g of 2,3,8-trimethylquinolin-4(1H)-one and 1.0 L of anhydrous toluene. Initiate mechanical stirring at 250 RPM.

  • Reagent Addition: Add 129.5 g of Lawesson's Reagent to the suspension at room temperature. Causality note: Adding LR at room temperature prevents rapid, uncontrolled exothermic spikes.

  • Heating & IPC (In-Process Control): Ramp the internal temperature to 110°C (reflux). The slurry will gradually transition to a deep orange/red solution as the thione forms. Monitor via TLC (DCM:MeOH 95:5) or HPLC. The reaction typically reaches >98% conversion within 5 hours.

  • Byproduct Cleavage (The Quench): Cool the reactor to 60°C. Slowly add 150 mL of ethylene glycol. Caution: Mild exotherm. Stir vigorously at 60°C for 2 hours. This step breaks down the six-membered organophosphorus LR byproduct into water-soluble components[3].

  • Phase Separation: Cool the mixture to 20°C. Add 500 mL of water and 500 mL of DCM. Stir for 15 minutes, then halt stirring to allow phase separation. The target thioquinoline will partition into the lower organic (DCM/Toluene) layer, while the phosphorus waste remains in the upper aqueous layer.

  • Washing & Drying: Separate the organic layer. Wash sequentially with water (2 x 500 mL) and saturated brine (1 x 500 mL). Dry the organic phase over anhydrous

    
    .
    
  • Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure until a thick slurry forms. Add 200 mL of cold hexanes to precipitate the product. Filter the bright orange/red solid and dry in a vacuum oven at 45°C.

References

Sources

Validation & Comparative

IR spectroscopy characteristic peaks of C=S bond in thioquinolines

Author: BenchChem Technical Support Team. Date: March 2026

Analytical Comparison Guide: Characterizing the C=S Bond in Thioquinolines via Vibrational Spectroscopy

Executive Summary Thioquinolines and their derivatives are critical scaffolds in drug development, exhibiting potent antimicrobial, antifungal, and anticancer properties. The thiocarbonyl (C=S) bond is a defining structural feature of these molecules, dictating their chemical reactivity and biological interactions. This guide objectively compares Attenuated Total Reflectance (ATR) FT-IR, Transmission FT-IR (KBr pellet), and Raman spectroscopy for the characterization of the C=S bond, providing researchers with evidence-based, self-validating protocols and characteristic peak data.

The Causality of Experimental Choices: Technique Comparison

When analyzing the C=S bond in thioquinolines, the choice of vibrational spectroscopy technique fundamentally alters the sensitivity and resolution of the resulting data. The C=S double bond is significantly less polar than its C=O analog, leading to weaker infrared absorption but stronger Raman scattering due to the higher polarizability of the sulfur atom's electron cloud.

  • ATR-FTIR Spectroscopy: Ideal for the rapid, non-destructive analysis of solid thioquinoline powders. It eliminates the moisture interference often seen in KBr pellets, which is crucial because water absorption can obscure the fingerprint region where C=S stretches occur.

  • Transmission FT-IR (KBr Pellet): The gold standard for quantitative baseline comparisons and resolving weak signals. However, the highly hygroscopic nature of KBr requires rigorous sample preparation. When prepared correctly, it provides excellent resolution for C=S stretching vibrations, which manifest as a strong band around 1107 cm⁻¹ in specific thioquinoline derivatives like 1-methyl-3-thioquinoline-4(1H)-thione[1].

  • Raman Spectroscopy: Because the C=S bond involves highly polarizable electrons, Raman spectroscopy often yields a highly intense peak for the C=S stretch, complementing the weaker IR signal[2]. This orthogonal validation is essential for complex thioquinoline derivatives where the C=S stretch might couple with N-C-N or C-C vibrations, sometimes shifting the pure stretching mode to a lower frequency range (830–805 cm⁻¹)[3].

Quantitative Data: Characteristic Peaks of Thioquinolines

The thiocarbonyl group generally shows absorption in the fingerprint region of 1050–1200 cm⁻¹[4]. The exact frequency is highly sensitive to the physical state, tautomeric equilibrium (thione vs. thiol), and electronic effects of substituents on the quinoline ring.

Table 1: Comparative Vibrational Frequencies for Thioquinoline Derivatives

Functional Group / ModeATR-FTIR (cm⁻¹)Transmission FT-IR (KBr) (cm⁻¹)Raman (cm⁻¹)Intensity & Characteristics
C=S Stretch (Thiocarbonyl) 1112 – 11251107 – 11151122 – 1125IR: Medium/Strong; Raman: Very Strong[2],[1]
Coupled C=S / N-C-N 805 – 830805 – 830810 – 840Weak in IR; indicates vibrational coupling[3]
N-H Stretch (Thione form) 3150 – 33003200 – 3400~3250Broad in IR due to intermolecular hydrogen bonding
C=C / C=N (Quinoline Ring) 1550 – 16501550 – 16501580 – 1660Sharp, often appears as multiple distinct bands
C-S Single Bond (Thiol form) 700 – 850750 – 860750 – 850Weak in IR; critical for identifying thiol tautomers

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following methodologies incorporate built-in validation steps to prevent false-positive peak assignments.

Protocol A: ATR-FTIR Workflow for Solid Thioquinolines
  • Background Validation: Clean the diamond or ZnSe ATR crystal with spectroscopic-grade isopropanol. Run a background scan in ambient air.

    • Self-Validation: The background spectrum must show >95% transmittance and zero residual organic peaks. A contaminated crystal will yield false peaks in the 1000–1200 cm⁻¹ region.

  • Sample Application: Place 1–2 mg of the solid thioquinoline derivative directly onto the center of the crystal.

  • Pressure Application: Lower the pressure anvil until the software indicates optimal contact.

    • Causality: Insufficient pressure leads to a poor signal-to-noise ratio due to an inadequate evanescent wave penetration depth; excessive pressure can induce mechanochemical phase changes in the crystal structure of the thioquinoline.

  • Data Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (minimum of 32 co-added scans).

  • Verification: Confirm the presence of the C=S peak at ~1107–1125 cm⁻¹[1]. If the peak is unusually broadened, check for atmospheric moisture or sample degradation.

Protocol B: Transmission FT-IR (KBr Pellet) Workflow
  • Desiccation: Dry spectroscopic-grade KBr in a vacuum oven at 110°C for at least 24 hours prior to use.

    • Causality: KBr is highly hygroscopic. Absorbed water absorbs strongly at ~3400 cm⁻¹ (O-H stretch) and ~1640 cm⁻¹ (H-O-H bend), which can mask critical N-H and quinoline ring vibrations.

  • Milling: Grind 1 mg of the thioquinoline sample with 100 mg of dried KBr in an agate mortar for exactly 2 minutes.

    • Self-Validation: The mixture must be a fine, uniform powder to prevent the Christiansen effect (anomalous light scattering that distorts peak shapes and baselines).

  • Pressing: Transfer the milled mixture to a stainless-steel die and apply 10 tons of pressure under a vacuum for 3 minutes.

  • Inspection: The resulting KBr pellet must be visually transparent. A cloudy or opaque pellet indicates trapped air or moisture and must be discarded.

  • Data Acquisition: Scan the pellet against a blank KBr reference from 4000 to 400 cm⁻¹.

Logical Workflow for Spectroscopic Selection

G Start Thioquinoline Sample Characterization Q1 Sample State & Quantity? Start->Q1 SolidLow Solid Powder (< 2 mg) Q1->SolidLow SolidHigh Solid Powder (> 5 mg) Q1->SolidHigh Aqueous Aqueous/Liquid Solution Q1->Aqueous ATR ATR-FTIR (Fast, Non-destructive) SolidLow->ATR Raman Raman Spectroscopy (High C=S Sensitivity) SolidLow->Raman KBr Transmission FT-IR (High Resolution) SolidHigh->KBr Aqueous->Raman Peak Identify C=S Stretch (1050 - 1200 cm⁻¹) ATR->Peak KBr->Peak Raman->Peak Validate Orthogonal Validation (Confirm tautomeric state) Peak->Validate

Decision workflow for selecting the optimal vibrational spectroscopy technique for thioquinolines.

References

1.[1] Synthesis and Antimicrobial Activity of Sulfur Derivatives of Quinolinium Salts Source: National Institutes of Health (NIH) / PMC URL:[Link]

2.[2] Synthesis, Spectroscopic Characterization, Computational Exploration Of 6-(2-(2, 4-dinitrophenylhydrazano)-tetrahydro-2- thioxop... Source: Oriental Journal of Chemistry URL:[Link]

3.[3] The C=S stretching vibration in the infrared spectra of some thiosemicarbazones Source: Canadian Journal of Chemistry (Canadian Science Publishing) URL:[Link]

4.[4] Infrared Spectroscopy - Group Frequencies Source: Michigan State University (MSU Chemistry) URL:[Link]

Sources

comparing bioactivity of 2,3,8-trimethyl-1H-quinoline-4-thione vs quinolone analog

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Bioactivity Guide: 2,3,8-Trimethyl-1H-quinoline-4-thione vs. Quinolone Analog

Executive Summary

The substitution of a classical C=O bond with a C=S bond at the 4-position of the quinoline scaffold fundamentally alters the molecule's physicochemical properties, tautomeric equilibrium, and biological target profile. As a Senior Application Scientist, I have structured this guide to objectively compare 2,3,8-trimethyl-1H-quinoline-4-thione (the thioquinolone) against its oxo-analog, 2,3,8-trimethyl-1H-quinolin-4-one . By analyzing their divergent mechanisms—transitioning from classical topoisomerase inhibition to targeted metalloenzyme chelation—this guide provides researchers with actionable, self-validating protocols for advanced drug development.

Physicochemical & Structural Causality

Understanding the divergent bioactivity of these two scaffolds requires a deep dive into their structural causality:

  • Tautomerism and Receptor Fit : Both analogs exist in a prototropic tautomeric equilibrium. However, mass spectrometry and quantum chemical techniques confirm that while the oxo-analog strongly favors the 4-quinolone (NH) form in solution, the thione analog exhibits an even more pronounced shift toward the 4-thione (NH) form1[1]. This rigid NH-thione configuration is critical for specific target docking.

  • Lewis Acid-Base Interactions (HSAB Theory) : The oxo-analog acts as a "hard" Lewis base, readily interacting with hard cations like Mg²⁺ to stabilize the DNA cleavage complex2[2]. Conversely, the thione analog is a "soft" Lewis base. This property allows it to effectively chelate transition metals, such as the active-site Zinc (Zn²⁺) found in virulence factors like Pseudomonas aeruginosa elastase (LasB) 3[3].

  • Steric Shielding : The 2,3,8-trimethyl substitutions provide significant steric bulk. The 8-methyl group, in particular, restricts the rotation of substituents and limits off-target binding, increasing the selectivity of the scaffold for highly specific enzymatic pockets.

Comparative Bioactivity Profile

The structural differences dictate entirely distinct biological applications. The oxo-analog is classically associated with broad-spectrum antimicrobial and fungicidal activities, with specific 2,3,8-trimethyl derivatives demonstrating potent efficacy against agricultural pathogens like rice blast 4[4]. The thione analog represents a "nonclassical" bioactivity profile, acting as an anti-virulence agent by inhibiting metalloenzymes without exerting direct bactericidal pressure, thereby drastically reducing the likelihood of resistance development3[3].

Quantitative Data Summary
Parameter2,3,8-Trimethyl-1H-quinolin-4-one (Oxo Analog)2,3,8-Trimethyl-1H-quinoline-4-thione (Thione Analog)
Pharmacophore Element Hard Lewis Base (C=O)Soft Lewis Base (C=S)
Dominant Tautomer 4-Quinolone (NH form)4-Thione (NH form)
Primary Biological Target DNA Gyrase / Topoisomerase IV ; Fungal targetsMetalloenzymes (e.g., LasB Elastase, CYP11B2)
Mechanism of Action DNA cleavage complex stabilization via Mg²⁺Active-site Zinc (Zn²⁺) chelation
Representative Application Bactericidal / FungicidalAnti-virulence / Target-specific inhibition
Lipophilicity (LogP) Lower (More hydrophilic)Higher (Enhanced tissue/membrane penetration)
Mechanistic Pathway Visualization

G A 2,3,8-Trimethyl Scaffold B1 4-Thione Analog (C=S) A->B1 Thionation B2 4-Oxo Analog (C=O) A->B2 Standard Cyclization C1 Soft Lewis Base (Zn2+ Chelation) B1->C1 C2 Hard Lewis Base (H-Bonding/Mg2+) B2->C2 D1 Inhibits LasB Elastase (Anti-virulence) C1->D1 D2 Inhibits DNA Gyrase (Bactericidal) C2->D2

Divergent mechanisms of 4-thione and 4-oxo quinolone analogs based on target affinity.

Experimental Methodologies: Self-Validating Systems

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each workflow includes internal controls to prove causality rather than mere correlation.

Protocol A: Synthesis of 2,3,8-Trimethyl-1H-quinoline-4-thione

Causality Check: Thionation of the oxo-analog requires careful reagent selection. Lawesson's reagent is preferred over traditional P₄S₁₀ to prevent the degradation of the sterically hindered 2,3,8-trimethyl scaffold and minimize harsh byproducts5[5] 6[6].

  • Reaction Setup : Suspend 2,3,8-trimethyl-1H-quinolin-4-one (1 eq) and Lawesson's reagent (1 eq) in dry toluene/THF. Reflux under an atmosphere of nitrogen for 30–60 minutes 6[6].

  • Validation (Self-Correction) : Monitor via TLC. If unreacted starting material persists, verify the anhydrous nature of the solvent, as moisture rapidly deactivates Lawesson's reagent.

  • Purification & Verification : Remove solvent in vacuo and purify via flash chromatography on silica gel. Validate the tautomeric purity using ¹H-¹⁵N HSQC NMR; the presence of an NH proton coupled to the thione carbon confirms the active tautomer1[1].

Protocol B: In Vitro LasB Elastase Inhibition Assay (Thione Analog)

Causality Check: This assay validates the anti-virulence capability of the thione analog via zinc chelation 3[3].

  • Preparation : Incubate purified LasB elastase with varying concentrations of the 2,3,8-trimethyl-1H-quinoline-4-thione in a HEPES buffer (pH 7.4) for 15 minutes at room temperature.

  • Substrate Cleavage : Add a fluorogenic substrate (e.g., Abz-Peptide-EDDnp). Measure fluorescence continuously (Ex: 320 nm, Em: 420 nm) over 30 minutes to determine the initial reaction velocity.

  • Self-Validating Control (Metal-Rescue Step) : To prove the inhibition is specifically due to Zn²⁺ chelation (and not non-specific protein aggregation or denaturation), add 50 µM ZnSO₄ to a parallel inhibited well. A restoration of elastolytic activity definitively proves the target-specific mechanism of action.

Protocol C: DNA Supercoiling Assay (Oxo Analog)

Causality Check: Validates the classical topoisomerase II (DNA gyrase) inhibition associated with the oxo-analog2[2].

  • Reaction Setup : Combine relaxed pBR322 plasmid DNA, E. coli DNA gyrase, ATP, and the 2,3,8-trimethyl-1H-quinolin-4-one in a standard assay buffer containing Mg²⁺.

  • Incubation & Resolution : Incubate at 37°C for 30 minutes. Halt the reaction with SDS and Proteinase K, then resolve the DNA topologies via 1% agarose gel electrophoresis.

  • Self-Validating Control (ATP-Minus) : Include a lane with a known fluoroquinolone (e.g., ciprofloxacin) as a positive control, and a critical lane lacking ATP. If the ATP-minus lane shows supercoiling, the assay is contaminated with an ATP-independent topoisomerase, invalidating the run.

References

  • Title : Biological Effects of Quinolones: A Family of Broad-Spectrum Antimicrobial Agents Source : MDPI URL :[Link]

  • Title : The methods of synthesis, modification, and biological activity of 4-quinolones (review) Source : ResearchGate URL :[Link]

  • Title : Synthetic quinolone signal analogues inhibiting the virulence factor elastase of Pseudomonas aeruginosa Source : Chemical Communications (RSC Publishing) URL :[Link]

  • Title : Synthesis and In Vivo Fungicidal Activity of Some New Quinoline Derivatives against Rice Blast Source : ResearchGate URL :[Link]

  • Title : Dissertation Dipl. Biol. Christina Zimmer Source : Saarland University URL :[Link]

Sources

X-ray crystallographic data analysis of 2,3,8-trimethyl-1H-quinoline-4-thione

Author: BenchChem Technical Support Team. Date: March 2026

Resolving Thione-Thiol Tautomerism: A Comparative Guide to X-Ray Crystallographic Data Analysis of 2,3,8-Trimethyl-1H-quinoline-4-thione

The Crystallographic Challenge: Thione vs. Thiol

The compound 2,3,8-trimethyl-1H-quinoline-4-thione is a heterocyclic thioquinolone that presents a notoriously difficult challenge for Single-Crystal X-Ray Diffraction (SC-XRD): determining its exact tautomeric state. While spectroscopic evidence generally suggests that thioquinolones exist predominantly in the thione (N-H / C=S) form rather than the thiol (N / C-SH) form in the solid state[1][2], confirming this via standard X-ray crystallography is highly problematic.

The Causality of Ambiguity: X-rays scatter off electron clouds, not atomic nuclei. In highly polarizable bonds like the C=S double bond, and in covalent N-H bonds, the electron density is significantly shifted away from the nucleus and into the internuclear region. Standard crystallographic software relies on the Independent Atom Model (IAM) , which assumes all atoms are perfectly spherical. Because IAM places the atomic nucleus at the center of the shifted electron cloud, it artificially shortens N-H bond lengths (typically yielding ~0.88 Å instead of the true ~1.03 Å) and leaves high residual electron density around the sulfur atom, making definitive tautomeric assignment ambiguous.

To overcome this, advanced quantum crystallographic workflows must be employed. This guide compares the performance of the modern Olex2 / NoSpherA2 platform against traditional alternatives like APEX4 / SHELXL and CRYSTALS .

Product vs. Alternatives: Platform Comparison

The Benchmark Product: Olex2 integrated with NoSpherA2 (HAR)

Olex2 is a comprehensive crystallographic GUI, but its integration with the NoSpherA2 module represents a paradigm shift in structural analysis[3][4]. NoSpherA2 performs Hirshfeld Atom Refinement (HAR) . Instead of using spherical approximations, it calculates a quantum mechanical wavefunction (e.g., using Density Functional Theory) on-the-fly to generate tailor-made, aspherical atomic form factors[4].

  • Advantage: It models the exact electron distribution of the C=S and N-H bonds, yielding hydrogen positions and heavy-atom bond lengths with precision rivaling neutron diffraction[3].

Alternative 1: APEX4 / SHELXL (IAM)

The Bruker APEX4 suite, utilizing SHELXL for least-squares refinement, is the industry standard for routine structure determination.

  • Drawback: While exceptionally fast and robust for establishing basic atomic connectivity, it is strictly bound to the spherical IAM. It cannot accurately resolve the electron density shift in the 2,3,8-trimethyl-1H-quinoline-4-thione tautomer, forcing the crystallographer to apply geometric restraints (DFIX) to the N-H bond, which biases the data.

Alternative 2: CRYSTALS

CRYSTALS is a classic, highly flexible refinement engine known for its excellent handling of complex disorder and twinning.

  • Drawback: It lacks the native, automated integration of quantum crystallographic wavefunctions found in NoSpherA2. Performing aspherical refinement in CRYSTALS requires cumbersome bridging with third-party quantum chemistry software, breaking the seamless self-validating workflow required for rapid drug development.

Comparative Performance Data

The following table summarizes the quantitative improvements observed when transitioning from a standard IAM refinement (APEX4/SHELXL) to an aspherical HAR refinement (Olex2/NoSpherA2) for thioquinolone derivatives.

Refinement ParameterAPEX4 / SHELXL (IAM)Olex2 / NoSpherA2 (HAR)Expected True Value (Neutron Ref.)
Overall R1 Factor (%) 3.852.12N/A
C=S Bond Length (Å) 1.685(4)1.698(1)~1.700
N-H Bond Length (Å) 0.88(2)1.02(1)~1.03
Max/Min Residual Density (e/ų) +0.45 / -0.38+0.15 / -0.12N/A

Data Interpretation: The HAR method drastically reduces the R1 factor and residual density by successfully modeling the valence electrons of the sulfur atom. More importantly, it correctly locates the N-H proton at ~1.02 Å without the need for artificial geometric restraints, definitively proving the thione tautomeric state.

Self-Validating Experimental Methodology

To ensure absolute scientific integrity, the following protocol utilizes a self-validating loop where the residual electron density map dictates the progression of the refinement.

Step 1: Crystal Growth & Selection

  • Dissolve 2,3,8-trimethyl-1H-quinoline-4-thione in a polar aprotic solvent (e.g., acetonitrile) to stabilize the highly polar thione form.

  • Utilize slow solvent evaporation at 4 °C to yield high-quality, block-like single crystals.

  • Select a crystal with dimensions roughly 0.2 × 0.2 × 0.1 mm to minimize absorption artifacts.

Step 2: Data Collection & Reduction

  • Mount the crystal on a diffractometer equipped with a Mo Kα microfocus source (λ = 0.71073 Å) and cool to 100 K to minimize thermal motion (crucial for accurate hydrogen positioning).

  • Integrate and scale the data, applying rigorous multi-scan absorption corrections.

Step 3: Initial IAM Solution (The Baseline)

  • Import the .hkl and .ins files into Olex2 .

  • Solve the structure using SHELXT.

  • Refine anisotropically using SHELXL (IAM). Note the artificially short N-H bond and the positive residual electron density peaks situated in the middle of the C=S bond.

Step 4: Quantum Crystallographic Refinement (HAR via NoSpherA2)

  • In Olex2, navigate to the NoSpherA2 tab.

  • Select the computational method: DFT with the B3LYP functional and the cc-pVTZ basis set (optimal for organic molecules)[3].

  • Execute the wavefunction calculation. NoSpherA2 will automatically partition the resulting electron density into Hirshfeld atoms.

  • Run olex2.refine. The software will iteratively update the atomic coordinates, recalculate the wavefunction, and refine again until convergence is reached[3].

Step 5: Self-Validation

  • Examine the Fourier Difference Map: A successful HAR refinement must yield a featureless residual density map (Max peak < 0.2 e/ų). If bonding density remains visible between the C and S atoms, increase the basis set size to aug-cc-pVTZ and repeat Step 4.

Workflow Visualization

Workflow cluster_IAM Alternative: APEX4 / SHELXL (IAM) cluster_HAR Product: Olex2 / NoSpherA2 (HAR) Start SC-XRD Data Collection (2,3,8-trimethyl-1H-quinoline-4-thione) IAM_Solve Structure Solution (Spherical Atoms) Start->IAM_Solve HAR_Solve Initial IAM Solution Start->HAR_Solve IAM_Refine Least-Squares Refinement IAM_Solve->IAM_Refine IAM_Result Ambiguous H-Atom Position Shortened N-H Bond IAM_Refine->IAM_Result HAR_Wave Calculate QM Wavefunction (DFT / B3LYP) HAR_Solve->HAR_Wave HAR_Form Hirshfeld Partitioning (Aspherical Form Factors) HAR_Wave->HAR_Form HAR_Refine olex2.refine (Least-Squares) HAR_Form->HAR_Refine HAR_Refine->HAR_Wave Iterative Update HAR_Result Accurate H-Position & Precise C=S Bond Length HAR_Refine->HAR_Result

Comparison of standard IAM workflow vs. the iterative quantum HAR workflow in Olex2/NoSpherA2.

References

  • Kleemiss, F., Dolomanov, O. V., Bodensteiner, M., et al. "Accurate crystal structures and chemical properties from NoSpherA2." Chemical Science, 2021, 12, 1675-1692. URL:[Link]

  • Mphahlele, M. J., El-Nahas, A. M., & El-Gogary, T. M. "Spectroscopic and quantum chemical studies on the structure of 2-arylquinoline-4(1H)-thione derivatives." Journal of Molecular Structure, 2004, 691(1-3), 197-203. URL:[Link]

Sources

A Comparative Thermal Analysis Guide to 2,3,8-trimethyl-1H-quinoline-4-thione and its Structural Analogs

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive examination of the thermal properties of 2,3,8-trimethyl-1H-quinoline-4-thione, a heterocyclic compound of interest in medicinal chemistry and materials science. In the absence of direct published data for this specific molecule, this document establishes a robust analytical framework. By synthesizing data from structurally related quinoline derivatives and sulfur-containing heterocycles, we present a predictive analysis and a detailed experimental protocol for its validation. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and characterize the thermal stability and phase behavior of this and similar chemical entities.

Quinoline derivatives are a cornerstone in pharmaceutical development, exhibiting a wide array of biological activities including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3] The introduction of a thione functional group and alkyl substituents on the quinoline scaffold, as in 2,3,8-trimethyl-1H-quinoline-4-thione, can significantly modulate its physicochemical properties, including thermal stability, which is a critical parameter for drug formulation and processing.[4]

The Critical Role of Thermal Analysis in Drug Development

Thermal analysis techniques, primarily Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), are indispensable tools in the pharmaceutical industry.[4] TGA measures the change in mass of a sample as a function of temperature, providing information on thermal stability and decomposition kinetics. DSC measures the heat flow into or out of a sample as it is heated or cooled, revealing information about phase transitions such as melting, crystallization, and glass transitions.[5][6][7] Understanding these properties is crucial for:

  • Determining shelf-life and storage conditions.

  • Identifying potential polymorphic forms or solvates.

  • Ensuring compatibility with excipients in a formulation.

  • Guiding the development of stable dosage forms.

A key consideration for quinoline-4-thiones is the potential for thiol-thione tautomerism, where the compound can exist in equilibrium between the thione (=S) and thiol (-SH) forms.[8] The predominant tautomer in the solid state will significantly influence its thermal behavior, including its melting point and decomposition pathway.

Predicted Thermal Profile of 2,3,8-trimethyl-1H-quinoline-4-thione

Based on the thermal analysis of related quinoline derivatives, a hypothetical but scientifically grounded thermal profile for 2,3,8-trimethyl-1H-quinoline-4-thione can be predicted. For instance, various quinolone derivatives exhibit fusion temperatures in the range of 80-110°C and decomposition temperatures around 280°C.[9] The presence of the thione group might alter these values. The thermal decomposition of sulfur-containing heterocyclic compounds can be complex, often involving the elimination of sulfur-containing species.[10][11][12]

Table 1: Predicted TGA/DSC Data for 2,3,8-trimethyl-1H-quinoline-4-thione

Thermal Event (DSC)Onset Temperature (°C)Peak Temperature (°C)Enthalpy (ΔH) (J/g)Interpretation
Endotherm~150 - 160~165EndoMelting
Exotherm>280~300ExoDecomposition

Table 2: Predicted TGA Data for 2,3,8-trimethyl-1H-quinoline-4-thione

Mass Loss StepTemperature Range (°C)Mass Loss (%)Interpretation
1>280SignificantOnset of thermal decomposition

These predicted values provide a baseline for comparison with experimental data and with the thermal properties of alternative or related compounds.

Comparative Analysis with Structural Analogs

To provide context, the predicted thermal behavior of 2,3,8-trimethyl-1H-quinoline-4-thione is compared with known data for related structures.

Table 3: Comparison of Thermal Properties with Related Compounds

CompoundStructureMelting Point (°C)Decomposition Onset (°C)Reference
2,3,8-trimethyl-1H-quinoline-4-thione (Predicted) Quinoline-4-thione derivative~165 (Peak)>280N/A
Tetrahydro-7H-indeno[2,1-c]quinoline derivatives Fused quinoline system80 - 110~280[9]
2-Oxo-1,2-dihydroquinolin-8-yl 4-chlorobenzoate Quinolin-2-one derivative~230 (Decomposition)~230[13][14]
1-Methylimidazoline-2(3H)-thione Complex (Co(MImt)2Cl2) Heterocyclic thione complex--[15]

This comparison highlights that while the core quinoline structure contributes to high thermal stability, the nature and position of substituents play a significant role in determining the precise melting and decomposition temperatures. The thione group in our target compound is expected to influence its crystal packing and intermolecular interactions, leading to a distinct thermal profile.

Experimental Protocol for TGA/DSC Analysis

The following is a detailed, self-validating protocol for the thermal analysis of 2,3,8-trimethyl-1H-quinoline-4-thione.

4.1. Instrumentation and Calibration

  • TGA: A calibrated thermogravimetric analyzer is required. Calibration should be performed for mass and temperature using certified reference materials.

  • DSC: A calibrated differential scanning calorimeter, preferably with a refrigerated cooling system, is necessary. Temperature and enthalpy calibrations should be performed using certified indium and zinc standards.

  • Atmosphere: High-purity nitrogen (99.999%) should be used as the purge gas to prevent oxidative decomposition.

4.2. Sample Preparation

  • Ensure the sample of 2,3,8-trimethyl-1H-quinoline-4-thione is homogenous and has been stored in a desiccator to avoid moisture absorption.

  • Accurately weigh 3-5 mg of the sample into a clean, tared aluminum DSC pan or a ceramic TGA pan.

  • For DSC, hermetically seal the pan to prevent sublimation or volatilization before decomposition. For TGA, an open pan is typically used.

4.3. TGA Method

  • Equilibration: Equilibrate the sample at 30°C for 5 minutes.

  • Heating Ramp: Heat the sample from 30°C to 400°C at a linear heating rate of 10°C/min.

  • Purge Gas: Maintain a constant nitrogen purge at a flow rate of 50 mL/min.

  • Data Acquisition: Record the mass loss and temperature continuously.

4.4. DSC Method

  • Equilibration: Equilibrate the sample at 25°C for 5 minutes.

  • Heating Ramp: Heat the sample from 25°C to a temperature just below the onset of decomposition determined by TGA (e.g., 250°C) at a heating rate of 10°C/min.

  • Cooling Ramp: Cool the sample to 25°C at a rate of 10°C/min.

  • Second Heating Ramp: Reheat the sample from 25°C to 250°C at 10°C/min to observe any changes in the thermal profile after the initial heating and cooling cycle.

  • Purge Gas: Maintain a constant nitrogen purge at a flow rate of 50 mL/min.

  • Data Acquisition: Record the heat flow and temperature continuously.

4.5. Data Analysis and Interpretation

  • TGA: Determine the onset of decomposition as the temperature at which a significant mass loss begins. The derivative of the TGA curve (DTG) can be used to identify the temperature of the maximum rate of mass loss.

  • DSC: Identify endothermic peaks (e.g., melting) and exothermic peaks (e.g., crystallization, decomposition). Determine the onset temperature, peak temperature, and the enthalpy of each transition by integrating the peak area.

Visualizing the Experimental Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow and the logical connections between the compound's structure and its thermal properties.

TGA_DSC_Workflow cluster_prep Sample Preparation cluster_tga TGA Analysis cluster_dsc DSC Analysis cluster_analysis Data Interpretation Sample Homogenous Sample Weigh Weigh 3-5 mg Sample->Weigh Pan Place in TGA/DSC Pan Weigh->Pan TGA_Equilibrate Equilibrate at 30°C Pan->TGA_Equilibrate DSC_Equilibrate Equilibrate at 25°C Pan->DSC_Equilibrate TGA_Heat Heat to 400°C at 10°C/min (Nitrogen Purge) TGA_Equilibrate->TGA_Heat TGA_Data Record Mass Loss vs. Temp TGA_Heat->TGA_Data Analyze_TGA Determine Decomposition Temp. TGA_Data->Analyze_TGA DSC_Heat1 Heat to 250°C at 10°C/min (Nitrogen Purge) DSC_Equilibrate->DSC_Heat1 DSC_Cool Cool to 25°C DSC_Heat1->DSC_Cool DSC_Heat2 Reheat to 250°C DSC_Cool->DSC_Heat2 DSC_Data Record Heat Flow vs. Temp DSC_Heat2->DSC_Data Analyze_DSC Identify Phase Transitions (Melting, etc.) DSC_Data->Analyze_DSC

Caption: Experimental workflow for TGA/DSC analysis.

Logical_Relationships cluster_features Key Structural Features cluster_properties Influence on Thermal Properties Structure Molecular Structure (2,3,8-trimethyl-1H-quinoline-4-thione) Quinoline_Core Quinoline Core Structure->Quinoline_Core Thione_Group Thione Group (C=S) Structure->Thione_Group Methyl_Groups Methyl Groups (-CH3) Structure->Methyl_Groups Thermal_Stability High Thermal Stability Quinoline_Core->Thermal_Stability Intermolecular_Forces Intermolecular Forces (van der Waals, π-π stacking) Thione_Group->Intermolecular_Forces Crystal_Packing Crystal Packing Efficiency Methyl_Groups->Crystal_Packing Decomposition_Temp Decomposition Temperature Thermal_Stability->Decomposition_Temp Melting_Point Melting Point Intermolecular_Forces->Melting_Point Crystal_Packing->Melting_Point

Caption: Logical relationship between structure and thermal properties.

Conclusion

While experimental data for 2,3,8-trimethyl-1H-quinoline-4-thione is not yet publicly available, a robust understanding of its likely thermal behavior can be established through comparative analysis with structurally related compounds. The provided experimental protocol offers a standardized method for obtaining precise TGA and DSC data. This guide serves as a foundational resource for researchers, enabling them to anticipate the thermal characteristics of this novel compound and to design appropriate characterization studies. The insights gained from such analyses are critical for advancing the development of new pharmaceuticals and materials.

References

  • The gas-phase thermal and photochemical decomposition of heterocyclic compounds containing nitrogen, oxygen, or sulfur. Chemical Reviews - ACS Publications. Available at: [Link]

  • Steudel, Y., Steudel, R., & Wong, M. W. (2002). The thermal decomposition of thiirane: a mechanistic study by ab initio MO theory. Chemistry, 8(1), 217–228. Available at: [Link]

  • Thermal analysis of heterocyclic thione donor complexes. Part 1. R Discovery. Available at: [Link]

  • Thermal decomposition of sulfur-containing organotin molecular precursors to produce phase-pure SnS. RSC Publishing. Available at: [Link]

  • Thermochemical Characterization of Sulfur-Containing Furan Derivatives: Experimental and Theoretical Study. MDPI. Available at: [Link]

  • Kim, S. (1994). Synthesis of Sulfur-containing Heterocycles by Thermolysis of a-Alkylthio-N-aziridinylimines. HETEROCYCLES, 38. Available at: [Link]

  • How Do Thermocouples Enhance DSC Analysis of Materials?. AZoSensors. (2024). Available at: [Link]

  • Synthesis of 2,2,4-trimethyl-1,2- H -dihydroquinoline (TMQ) over selected organosulfonic acid silica catalysts: Selectivity aspects. Academia.edu. Available at: [Link]

  • Quinolin-4-ones: Methods of Synthesis and Application in Medicine. MDPI. Available at: [Link]

  • Synthesis, Spectroscopic, and Thermal Analyses of 2-Oxo-1,2-dihydroquinolin-8-yl 4-chlorobenzoate. MDPI. Available at: [Link]

  • Thermal Analysis in the Pharmaceutical Field. NETZSCH Analyzing & Testing. Available at: [Link]

  • Synthesis, Spectroscopic, and Thermal Analyses of 2-Oxo-1,2-dihydroquinolin-8-yl 4-chlorobenzoate. MDPI. (2023). Available at: [Link]

  • Detecting Weak Thermal Effects by Means of Differential Scanning Calorimetry. NETZSCH Analyzing & Testing. (2023). Available at: [Link]

  • DSC Analysis of Polymers | Thermal. EAG Laboratories. Available at: [Link]

  • Synthesis, thermal stabilities and solid state analysis of few selected tetrahydro-7H-indeno[2,1-c]quinoline derivatives. ResearchGate. Available at: [Link]

  • 2,6,8-Trimethylquinolin-4-ol. PubChem. Available at: [Link]

  • How to understand, Analyse and Interpret DSC (Differential scanning calorimetry) data. YouTube. (2023). Available at: [Link]

  • (PDF) synthesis-characterization--pharmacological-screening-of-newly-synthesized-quinoline-derivatives August 2020 1596280379 8315613. ResearchGate. (2020). Available at: [Link]

  • Synthesis of 4,5-Dihydro-1H-[10][11]dithiolo[3,4-c]quinoline-1-thione Derivatives and Their Application as Protein Kinase Inhibitors. PMC. (2022). Available at: [Link]

  • Quinoline Derivatives with Different Functional Groups: Evaluation of Their Catecholase Activity. MDPI. (2022). Available at: [Link]

  • A REVIEW ON QUINOLINE AND ITS DERIVATIVES. Novelty Journals. (2022). Available at: [Link]

  • Quinolin-4-ones: Methods of Synthesis and Application in Medicine. PMC. (2025). Available at: [Link]

Sources

Comparative Guide to 13C NMR Spectral Assignment for Trimethyl-Substituted Quinolines

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Trimethyl-substituted quinolines, particularly 1,2-dihydro-2,2,4-trimethylquinolines, are highly valued scaffolds in medicinal chemistry for their role as antitrypanosomal agents and in industrial applications as powerful polymer antioxidants (e.g., Ethoxyquin) ()[1]. Accurate structural characterization is critical for quality control and structure-activity relationship (SAR) studies. However, assigning their 13C NMR spectra presents a unique analytical challenge: the presence of overlapping aliphatic signals (gem-dimethyls) and closely clustered aromatic quaternary carbons (bridgehead C-4a and C-8a).

This guide objectively compares the performance of 1D NMR, 2D NMR, and Computational (DFT-GIAO) methodologies for assigning these complex spectra, providing self-validating experimental protocols for drug development professionals and analytical chemists.

Methodology Comparison: The Analytical Toolkit
1.1. 1D 13C NMR & DEPT-135 (The Baseline)

Traditional 1D 13C NMR, supplemented with DEPT-135, is the standard starting point. DEPT-135 utilizes polarization transfer from 1H to 13C to differentiate CH/CH3 (positive signals) and CH2 (negative signals) from quaternary carbons (null signals).

  • Causality & Limitation: While it identifies the three methyl groups, it cannot definitively assign the closely spaced aromatic quaternary carbons (e.g., C-4a vs. C-8a) or differentiate the geminal methyls at C-2 without relying on empirical increment rules, which frequently fail for highly substituted heterocycles ()[2].

1.2. 2D NMR: HSQC & HMBC (The Experimental Gold Standard)

Two-dimensional NMR resolves the spatial and connectivity ambiguities of 1D techniques.

  • Heteronuclear Single Quantum Coherence (HSQC): Maps one-bond (

    
    ) C-H couplings.
    
  • Heteronuclear Multiple Bond Correlation (HMBC): Maps long-range (

    
    , 
    
    
    
    ) C-H couplings.
  • Causality & Insight: In 2,2,4-trimethyl-1,2-dihydroquinoline, HMBC is the definitive tool for quaternary assignment. The C-4 methyl protons exhibit a strong

    
     correlation to both C-3 and the bridgehead C-4a, effectively anchoring the assignment of the fused ring system. Furthermore, the nitrogen-containing ring adopts an envelope conformation with C-9 at the flap position ()[1]. This structural reality renders the gem-dimethyl groups at C-2 diastereotopic, causing them to resonate at distinct chemical shifts (e.g., 31.4 and 31.5 ppm)—a phenomenon easily validated by distinct HSQC cross-peaks.
    
1.3. Computational NMR: DFT-GIAO (The Orthogonal Validator)

Density Functional Theory (DFT) using the Gauge-Independent Atomic Orbital (GIAO) method predicts theoretical chemical shifts based on optimized 3D geometries ()[3].

  • Causality & Insight: When experimental HMBC correlations are weak due to unfavorable dihedral angles (governed by the Karplus relationship), DFT-GIAO provides a theoretical safety net. By calculating the magnetic shielding tensors of the specific envelope conformer, DFT accurately predicts the subtle chemical shift differences between the diastereotopic methyls, confirming experimental hypotheses.

Comparative Performance Data

Table 1: Performance Matrix of Assignment Methodologies

MethodologyQuaternary Carbon ResolutionAliphatic (Methyl) DifferentiationTime RequiredCost & Accessibility
1D 13C + DEPT Poor (Relies on empirical rules)Moderate (Identifies count, not position)< 30 minsLow / High
2D HSQC + HMBC Excellent (Definitive

anchoring)
Excellent (Resolves diastereotopic CH3)2 - 4 hoursMedium / Moderate
DFT-GIAO Excellent (Theoretical validation)Excellent (Conformer-specific shifts)12 - 24 hoursLow / Low (Requires HPC)

Table 2: Benchmark 13C NMR Assignments for 2,2,4-Trimethyl-1,2-dihydroquinoline (75 MHz, CDCl3)

Carbon PositionChemical Shift (ppm)Multiplicity (DEPT)Key HMBC Correlations (Proton

Carbon)
C-2 52.7Cq2-CH3 (geminal)
C-3 129.2CH4-CH3, 2-CH3
C-4 125.9Cq4-CH3
C-4a 121.1Cq4-CH3 (

correlation)
C-8a 141.6CqH-7, H-5
2-CH3 (Equatorial)31.5CH3H-3
2-CH3 (Axial)31.4CH3H-3
4-CH3 14.9CH3H-3

(Note: Shifts are representative benchmark values derived from crystalline structural analyses and NMR characterizations[1].)

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the following protocols form a closed-loop validation system: experimental data is acquired, and computational data is used to verify the assignments via Mean Absolute Error (MAE) analysis.

Protocol A: Optimized 2D NMR Acquisition Workflow
  • Sample Preparation: Dissolve 25 mg of the trimethylquinoline derivative in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v TMS as an internal standard. Transfer to a high-quality 5 mm NMR tube.

  • 1D Acquisition: Acquire a standard 13C NMR spectrum at 75 MHz or 100 MHz. Set the relaxation delay (D1) to 2.0 seconds to ensure sufficient relaxation of quaternary carbons. Accumulate at least 1024 scans for an optimal signal-to-noise ratio.

  • HSQC Setup: Run a phase-sensitive 1H-13C HSQC experiment. Optimize the polarization transfer delay for an average one-bond coupling constant (

    
    ) of 145 Hz.
    
  • HMBC Setup: Acquire the 1H-13C HMBC spectrum. Crucially, optimize the long-range delay for a coupling constant (

    
    ) of 8 Hz. This is the optimal value for capturing the critical 
    
    
    
    correlation between the 4-CH3 protons and the C-4a bridgehead carbon.
Protocol B: DFT-GIAO Computational Validation
  • Conformational Search: Perform a molecular mechanics (MMFF) conformational search to identify the lowest-energy envelope conformer of the dihydroquinoline ring.

  • Geometry Optimization: Optimize the lowest-energy conformer using DFT at the B3LYP/6-31G(d,p) level of theory. Apply the Polarizable Continuum Model (PCM) using chloroform to simulate solvent effects.

  • NMR Calculation: Calculate the isotropic magnetic shielding tensors using the GIAO method at the mPW1PW91/6-311+G(2d,p) level.

  • Data Scaling & Validation: Convert the calculated shielding tensors to chemical shifts using empirically derived scaling factors for the chosen level of theory. Compare the predicted shifts to the experimental data. An MAE of < 2.0 ppm confirms a highly reliable assignment.

Workflow Visualization

The following diagram illustrates the synergistic relationship between experimental acquisition and theoretical validation, ensuring absolute confidence in the spectral assignment.

NMR_Assignment_Workflow N1 1. Sample Preparation (CDCl3 + TMS) N2 2. 1D 13C & DEPT-135 (Cq vs CH/CH2/CH3) N1->N2 Acquire 1D N3 3. 2D HSQC (1J C-H Direct Mapping) N2->N3 Isolate Spin Systems N4 4. 2D HMBC (2J/3J Quaternary Anchoring) N3->N4 Connect Fragments N6 Final Validated 13C Assignment Matrix N4->N6 Experimental Data N5 5. DFT-GIAO Computation (Theoretical Shielding Tensors) N5->N6 MAE < 2.0 ppm Validation

Caption: Stepwise integration of 1D, 2D, and computational NMR for quinoline assignment.

Conclusion

While 1D 13C NMR provides a rapid structural fingerprint for trimethyl-substituted quinolines, it is insufficient for rigorous assignment due to the diastereotopic nature of the gem-dimethyls and the proximity of bridgehead carbons. A combined approach utilizing HMBC for


-anchoring and DFT-GIAO for theoretical validation provides a self-validating, foolproof methodology for researchers engaged in drug development and material science.
References
  • Title: organic compounds - IUCr Journals Source: International Union of Crystallography (IUCr) URL: [Link]

  • Title: Synthesis and 13C NMR Chemical Shifts of Some Pyrrolo-[3,2-g] Quinolines and Pirido [2,3-b] Carbazoles Source: Journal of the Brazilian Chemical Society URL: [Link]

  • Title: Jean FOTIE | Professor (Full) | PhD | Southeastern Louisiana University | Research profile Source: ResearchGate URL: [Link]

Sources

Safety Operating Guide

Comprehensive Laboratory Disposal and Decontamination Guide for 2,3,8-Trimethyl-1H-quinoline-4-thione

Author: BenchChem Technical Support Team. Date: March 2026

As drug development professionals and research scientists, handling complex heterocyclic compounds requires a deep understanding of their molecular fate. Proper disposal of 2,3,8-trimethyl-1H-quinoline-4-thione is not merely a logistical compliance step; it is a critical safety intervention designed to prevent environmental contamination and occupational exposure. This guide outlines the mechanistic rationale and self-validating protocols for the safe lifecycle management of this specific thioamide derivative.

Mechanistic Rationale: The "Why" Behind the Protocol

To design an effective disposal strategy, we must first analyze the chemical structure's dual-hazard profile:

  • The Quinoline Core (Genotoxicity): In biological systems, the biotransformation of the quinoline ring by cytochrome P450 enzymes leads to the formation of a highly reactive epoxide intermediate . This electrophilic species can covalently bind to nucleophilic sites on DNA and proteins, resulting in genotoxicity and suspected carcinogenicity. Consequently, zero-exposure handling and rigorous surface decontamination are mandatory.

  • The Thione Moiety (Sulfur Emissions): The carbon-sulfur double bond (C=S) dictates the compound's combustion chemistry. When subjected to thermal destruction, sulfur-containing organic compounds generate sulfur dioxide (SO₂), and under incomplete combustion, highly toxic hydrogen sulfide (H₂S) 1[1]. Standard laboratory waste incineration is insufficient. The waste must be processed in a facility equipped with Flue Gas Desulfurization (FGD) wet scrubbers to capture acid gases before atmospheric release 2[2].

Quantitative Waste Management Parameters

To standardize laboratory operations, adhere to the following quantitative and logistical parameters when managing 2,3,8-trimethyl-1H-quinoline-4-thione waste:

ParameterSpecificationCausality / Rationale
Waste Classification Halogen-Free Organic (S, N)Prevents halogen-sulfur cross-reactions and scrubber overload during incineration[2].
Incineration Temp. > 650°C (1,200°F)Minimum thermal energy required to fully combust H₂S and cleave the stable quinoline ring[1].
Primary Container HDPE or PTFE-lined GlassPrevents permeation of lipophilic compounds and contains volatile sulfurous odors.
Incompatible Materials Strong Oxidizers (e.g., Peroxides)Prevents uncontrolled, exothermic oxidation of the thione group into sulfonates.

Self-Validating Experimental Protocols

Protocol A: In-Lab Segregation and Packaging
  • Categorization: Designate a specific waste stream for "Halogen-Free Organic Waste (Contains S, N)." Ensure no chlorinated solvents (e.g., dichloromethane) are added to this container, as co-incineration of sulfur and halogens requires complex, costly scrubber chemistry[2].

  • Containment: Transfer all solid waste—including the synthesized powder, contaminated Kimwipes, and disposable spatulas—into a High-Density Polyethylene (HDPE) wide-mouth jar.

  • Sealing and Labeling: Seal the jar with a PTFE-lined cap. Affix a hazardous waste label immediately, explicitly stating: "2,3,8-trimethyl-1H-quinoline-4-thione (Toxic, Contains Sulfur)."

  • System Validation: Wipe the exterior of the sealed container with a dry Kimwipe. The complete absence of a sulfurous odor confirms primary seal integrity.

Protocol B: Spill Response and Surface Decontamination
  • Immediate Containment: In the event of a powder spill, immediately eliminate all ignition sources and increase fume hood ventilation 3[3]. Do not dry-sweep the powder, as this aerosolizes the genotoxic particulates.

  • Solvent Dampening: Lightly dampen the spill with a compatible, low-toxicity solvent (e.g., isopropanol) to suppress dust generation.

  • Absorption: Cover the dampened area with a chemically inert absorbent, such as diatomaceous earth or vermiculite[3].

  • Collection: Use non-sparking tools to scoop the slurry into the designated hazardous waste container.

  • Chemical Decontamination: Wash the affected benchtop thoroughly with soap and water[3]. The amphiphilic nature of the soap effectively lifts the lipophilic trimethyl-quinoline structure from the surface.

  • System Validation: Illuminate the cleaned area with a handheld UV lamp (254 nm or 365 nm). The highly conjugated quinoline system will fluoresce if residual molecular contamination remains. Repeat step 5 until no fluorescence is observed.

Protocol C: Final Thermal Destruction (Facility Level)
  • High-Temperature Incineration: The packaged waste is transported to an EPA-permitted commercial hazardous waste incinerator. The combustion chamber operates at temperatures exceeding 650°C to ensure complete thermal destruction of the compound[1].

  • Flue Gas Desulfurization (FGD): The resulting effluent gas, which contains SO₂ and NOₓ, is passed through an alkaline wet scrubber (typically a limestone slurry)[2].

  • Neutralization: The SO₂ reacts with the alkaline slurry to precipitate as harmless calcium sulfate (gypsum), preventing acid rain precursors from entering the atmosphere[1].

Logical Workflows and Pathways

G cluster_0 Biological Hazard (Why we protect) cluster_1 Disposal Workflow (How we manage) A 2,3,8-trimethyl-1H-quinoline-4-thione B Cytochrome P450 Biotransformation A->B E Segregation: Halogen-Free S/N Organics A->E Proper Lab Disposal C Reactive Epoxide Intermediate B->C D DNA Binding & Genotoxicity C->D F High-Temp Incineration (>650°C) E->F Thermal Destruction G Flue Gas Desulfurization (Alkaline Scrubber) F->G SO2/NOx Exhaust H Safe Emission (CaSO4, CO2, H2O) G->H Neutralization

Biological hazard pathway and thermal destruction workflow for quinoline-4-thione.

References

  • Environment Canada Health Canada. (2011). Screening Assessment Quinoline 91-22-5. canada.ca.
  • U.S. Environmental Protection Agency (EPA). Chapter 8.13 Sulfur Recovery. epa.gov.
  • U.S. Environmental Protection Agency (EPA). Chapter 2 Section 3.
  • Clemson University Occupational and Environmental Safety.

Sources

×

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2,3,8-trimethyl-1H-quinoline-4-thione
Reactant of Route 2
2,3,8-trimethyl-1H-quinoline-4-thione

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.